1-Carbamoyl-3-methylpyrazole

• CAS: 873-50-7

Core Science & Biosynthesis

1-Carbamoyl-3-methylpyrazole chemical properties

An In-depth Technical Guide to 1-Carbamoyl-3-methylpyrazole: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Carbamoyl-3-methylpyrazole, a key heterocyclic compound. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into its core chemical properties, synthesis protocols, reactivity, and its significant role as a foundational scaffold in the creation of advanced pharmaceutical agents.

Introduction: The Significance of the Pyrazole Carboxamide Scaffold

The pyrazole ring system is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous biologically active compounds and approved drugs.[1][2] Its derivatives are known to exhibit a wide spectrum of therapeutic activities, including anti-inflammatory, analgesic, antibacterial, and anticancer properties.[1][3] The pyrazole-carboxamide moiety, in particular, is of high interest as it can form critical hydrogen bond interactions with biological targets like protein kinases, making it a frequent component in the design of enzyme inhibitors.[4]

1-Carbamoyl-3-methylpyrazole (also known as 3-methyl-1H-pyrazole-1-carboxamide) represents a fundamental structure within this important class of molecules. Understanding its chemical characteristics is essential for leveraging it as a versatile building block in the synthesis of more complex, biologically active compounds.

Molecular Structure and Physicochemical Properties

The structural and physical properties of 1-Carbamoyl-3-methylpyrazole define its behavior in chemical and biological systems. Its identity is established by its unique arrangement of atoms and validated by empirical data.

Caption: Molecular structure of 1-Carbamoyl-3-methylpyrazole.

Table 1: Physicochemical and Identification Properties

Property	Value	Source(s)
IUPAC Name	3-methyl-1H-pyrazole-1-carboxamide	[5]
Synonyms	1-Carbamoyl-3-methylpyrazole, CMP	[5][6]
CAS Number	873-50-7	[5]
Molecular Formula	C₅H₇N₃O	[5][7]
Molecular Weight	125.13 g/mol	[5][7]
Melting Point	125 °C	[5]
InChIKey	PNZZQMXKKNDHNS-UHFFFAOYSA-N	[5]
SMILES	Cc1ccn(n1)C(N)=O	[5]

Synthesis and Manufacturing Principles

The synthesis of N-acylpyrazoles, including carbamoyl derivatives, is a well-established area of organic chemistry. A reliable method for preparing 1-Carbamoyl-3-methylpyrazole involves the reaction of the parent heterocycle, 3-methylpyrazole, with an appropriate carbamoylating agent. The causality behind this choice is the nucleophilic character of the unsubstituted pyrazole nitrogen, which readily attacks electrophilic carbonyl compounds.

Experimental Protocol: Synthesis via Carbamoylation

This protocol is based on general procedures for the N-acylation of pyrazoles.[8]

Objective: To synthesize 1-Carbamoyl-3-methylpyrazole from 3-methylpyrazole.

Materials:

• 3-Methylpyrazole

• Trimethylsilyl isocyanate (TMS-NCO) or Potassium cyanate (KOCN)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve 1 equivalent of 3-methylpyrazole in the chosen anhydrous solvent.

• Reagent Addition: Slowly add 1.1 equivalents of trimethylsilyl isocyanate to the stirred solution at room temperature. The use of TMS-NCO is often preferred for its high reactivity and the clean formation of volatile byproducts. Alternatively, heating 3-methylpyrazole with potassium cyanate in a polar aprotic solvent can also yield the desired product.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. The progress can be monitored by Thin-Layer Chromatography (TLC) to observe the consumption of the starting material.

• Workup: Upon completion, the reaction mixture is concentrated under reduced pressure. If TMS-NCO was used, the primary byproduct (hexamethyldisiloxane) is volatile. The crude product can be purified.

• Purification: The resulting solid is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure 1-Carbamoyl-3-methylpyrazole.

Self-Validating System: The purity and identity of the final product must be confirmed through analytical techniques as described in Section 4, including NMR, IR, and Mass Spectrometry, and by comparing its melting point to the literature value.[5]

Caption: Synthetic workflow for 1-Carbamoyl-3-methylpyrazole.

Spectroscopic and Analytical Characterization

While specific spectra for this exact compound are not widely published, its spectroscopic profile can be reliably predicted based on extensive data from closely related pyrazole carboxamides and the parent 3-methylpyrazole molecule.[9][10][11]

Table 2: Predicted Spectroscopic Data

Technique	Predicted Key Signals and Features
¹H NMR	δ (ppm): ~2.3 (s, 3H, -CH₃), ~6.3 (d, 1H, pyrazole H4), ~7.6 (d, 1H, pyrazole H5), ~7.9-8.2 (br s, 2H, -CONH₂). The signals for the pyrazole protons will appear as doublets due to coupling.
¹³C NMR	δ (ppm): ~14 ( -CH₃), ~110 (pyrazole C4), ~130 (pyrazole C5), ~150 (pyrazole C3), ~155 (C=O).
IR Spectroscopy	ν (cm⁻¹): 3400-3200 (N-H stretch, amide), 1700-1670 (C=O stretch, amide I band), 1620-1590 (N-H bend, amide II band), ~1550 (C=N stretch of pyrazole ring).
Mass Spec (EI)	m/z: 125 (M⁺), with characteristic fragments corresponding to the loss of the carbamoyl group (-43) and subsequent fragmentation of the 3-methylpyrazole ring.

Rationale for Predictions:

• NMR: The chemical shifts are estimated from known spectra of N-substituted pyrazoles and carboxamides.[12][13] The methyl group is in a typical alkyl region, while the pyrazole protons are in the aromatic region. The amide protons are often broad and downfield.

• IR: The predicted vibrational frequencies are characteristic of N-substituted amides and heterocyclic aromatic rings.[14][15] The C=O and N-H stretches are particularly strong and diagnostic.

• MS: The molecular ion peak is expected at the molecular weight (125). Fragmentation patterns in pyrazoles often involve ring cleavage or loss of substituents.[10]

Chemical Reactivity and Derivatization Potential

1-Carbamoyl-3-methylpyrazole possesses distinct reactive sites that make it a valuable intermediate for creating libraries of derivatives for drug screening.

• Amide Group: The N-H protons of the carbamoyl group are weakly acidic and can be deprotonated with a strong base, allowing for N-alkylation or N-arylation to generate disubstituted ureas. The amide itself can undergo hydrolysis under strong acidic or basic conditions to revert to 3-methylpyrazole.

• Pyrazole Ring: The pyrazole ring is generally considered aromatic. While the N1-carbamoyl group is electron-withdrawing and deactivates the ring towards electrophilic substitution, reactions at the C4 position are still possible under forcing conditions.

• Methyl Group: The C3-methyl group can potentially undergo functionalization, for example, via radical halogenation, although this typically requires harsh conditions that may not be compatible with the rest of the molecule.

The most synthetically useful handle is the amide nitrogen, which provides a straightforward path to diverse analogues.

Caption: Key derivatization pathways from 1-Carbamoyl-3-methylpyrazole.

Applications in Research and Drug Development

While 1-Carbamoyl-3-methylpyrazole itself is primarily a building block, its core structure is integral to compounds with significant biological activity.

• Kinase Inhibitors: Many potent kinase inhibitors developed for cancer therapy feature a pyrazole-carboxamide core.[4] This moiety acts as a "hinge-binder," forming key hydrogen bonds in the ATP-binding pocket of kinases like FLT3, which is a target in Acute Myeloid Leukemia (AML).[4] The amide N-H and the pyrazole N2 atom act as hydrogen bond donor and acceptor, respectively, a classic interaction motif.

• Antibacterial Agents: Pyrazole derivatives have shown promise as antibacterial agents, with activity against multidrug-resistant strains like MRSA.[2][3]

• Carbonic Anhydrase Inhibitors: Pyrazole-carboxamides bearing sulfonamide groups have been synthesized and shown to be potent inhibitors of human carbonic anhydrase isoenzymes, which are targets for diuretics and anti-glaucoma agents.[9]

• Agrochemicals: The pyrazole carboxamide scaffold is also found in a number of commercially successful fungicides and insecticides, highlighting its versatility beyond pharmaceuticals.[1]

The utility of 1-Carbamoyl-3-methylpyrazole lies in its role as a precursor to these more complex and highly functionalized molecules, providing a reliable and well-understood starting point for medicinal chemistry campaigns.

Safety and Handling

No specific safety data sheet (SDS) is available for 1-Carbamoyl-3-methylpyrazole. However, based on data for related compounds like 3-methylpyrazole and other pyrazole carboxamides, the following precautions are advised.[10][16][17]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Hazards: Similar compounds can cause skin and serious eye irritation.[16][18] Some pyrazole derivatives are harmful if swallowed.[16] The toxicological properties have not been thoroughly investigated.[19]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

1-Carbamoyl-3-methylpyrazole is more than a simple chemical; it is a strategic starting material and a foundational scaffold in modern chemical science. Its straightforward synthesis, well-defined physicochemical properties, and versatile reactivity make it an invaluable tool for researchers and drug development professionals. A thorough understanding of its chemistry unlocks the potential to design and create novel molecules with significant therapeutic and commercial value, reinforcing the enduring importance of the pyrazole carboxamide core in the quest for new medicines and advanced materials.

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1-Carbamoyl-3-methylpyrazole CAS number 873-50-7

An In-depth Technical Guide to 1-Carbamoyl-3-methylpyrazole (CAS 873-50-7): A Versatile Scaffold for Modern Drug Discovery

Abstract

This technical guide provides a comprehensive analysis of 1-Carbamoyl-3-methylpyrazole (CAS 873-50-7), a heterocyclic compound of significant interest to the scientific community. Built upon the pyrazole nucleus—a privileged scaffold in medicinal chemistry—this molecule serves as a versatile building block for the synthesis of novel therapeutic and agrochemical agents. We will explore its fundamental physicochemical properties, outline a robust synthetic pathway, and discuss its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This document is intended to be a critical resource for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the strategic use of this valuable synthon.

The Pyrazole Nucleus: A Privileged Scaffold in Medicinal Chemistry

Nitrogen-containing heterocyclic compounds are foundational to the development of therapeutic agents.[1] Among these, the pyrazole ring system, an aromatic five-membered heterocycle with two adjacent nitrogen atoms, has garnered immense attention for its diverse biological activities.[1][2] The unique electronic and steric properties of the pyrazole core allow it to serve as a versatile pharmacophore, capable of engaging in various biological interactions, including hydrogen bonding and π-π stacking.

The significance of this scaffold is evidenced by the large number of pyrazole-containing drugs approved by the U.S. Food and Drug Administration (FDA), with applications spanning a wide range of clinical conditions.[2] These include treatments for inflammation, cancer, viral infections, and neurological disorders.[2][3][4] Marketed drugs such as Celecoxib (an anti-inflammatory), Sildenafil (for erectile dysfunction), and numerous kinase inhibitors like Ruxolitinib and Ibrutinib underscore the therapeutic success of pyrazole-based molecules.[4] The metabolic stability of the pyrazole ring further enhances its attractiveness as a central framework in drug design.[4] 1-Carbamoyl-3-methylpyrazole (CMP) represents a key functionalized intermediate, poised for elaboration into next-generation therapeutics.

Core Compound Profile: 1-Carbamoyl-3-methylpyrazole (CMP)

Structural Elucidation

1-Carbamoyl-3-methylpyrazole, also known as 3-methyl-1-pyrazolecarboxamide, is structurally defined by a pyrazole ring substituted with a methyl group at the C3 position and a carbamoyl group at the N1 nitrogen atom.[5] This arrangement provides distinct sites for chemical modification, making it a valuable synthon in combinatorial chemistry and targeted synthesis.

Caption: Chemical structure of 1-Carbamoyl-3-methylpyrazole (CAS 873-50-7).

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is critical for its application in synthesis and formulation. The key properties of CMP are summarized below.

Property	Value	Source
CAS Number	873-50-7	[5]
Molecular Formula	C₅H₇N₃O	[5][6]
Molecular Weight	125.13 g/mol	[5]
Appearance	White fine crystalline powder or crystals	[7]
Melting Point	98-102 °C	[7]
Boiling Point	284.6 °C at 760 mmHg	[7]
Density	1.34 g/cm³	[7]
InChIKey	PNZZQMXKKNDHNS-UHFFFAOYSA-N	[5]
SMILES	Cc1ccn(n1)C(N)=O	[5]

Synthesis and Derivatization Strategy

The synthesis of CMP can be approached through a logical, multi-step process that is both efficient and scalable. The primary strategy involves the initial formation of the 3-methylpyrazole core, followed by functionalization at the N1 position.

Rationale for Synthetic Route

The most common methods for pyrazole synthesis involve the condensation of a 1,3-dicarbonyl compound or its equivalent with hydrazine.[8] For 3-methylpyrazole, a suitable precursor is required. Subsequently, the N-carbamoylation of the pyrazole ring can be achieved. This two-stage approach allows for high purity of the intermediate and final product.

Experimental Protocol: Synthesis of 1-Carbamoyl-3-methylpyrazole

This protocol describes a representative synthesis. Causality: The choice of reagents and conditions is designed to maximize yield and purity while ensuring operational safety.

Step 1: Synthesis of 3-Methylpyrazole

• Reaction Setup: To a 1 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, add hydrazine hydrate (64 g, 1.28 mol). Begin stirring and cool the flask in an ice-water bath.

• Reagent Addition: Slowly add acetylacetaldehyde dimethyl acetal (132 g, 1.0 mol) to the stirred hydrazine hydrate over a period of 1 hour, maintaining the internal temperature below 20°C. Rationale: This slow addition controls the exothermic reaction.

• Acidification & Reflux: After the addition is complete, slowly add concentrated hydrochloric acid (100 mL) to the mixture. Heat the reaction mixture to reflux (approx. 100-110°C) for 4 hours. Rationale: The acidic conditions facilitate the cyclization and dehydration to form the aromatic pyrazole ring.

• Work-up: Cool the mixture to room temperature and neutralize with a 40% aqueous sodium hydroxide solution until the pH is ~8-9.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 200 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-methylpyrazole.

• Purification: Purify the crude product by vacuum distillation to obtain pure 3-methylpyrazole.

Step 2: N-Carbamoylation of 3-Methylpyrazole

• Reaction Setup: In a 500 mL flask, dissolve 3-methylpyrazole (41 g, 0.5 mol) in 200 mL of anhydrous toluene.

• Reagent Preparation: In a separate vessel, carefully add sodium cyanate (48.8 g, 0.75 mol) to 150 mL of water and stir until dissolved.

• Phosgenation (or alternative): A safer and more common laboratory approach involves reacting the pyrazole with an isocyanate. In this case, we can use trimethylsilyl isocyanate. Add trimethylsilyl isocyanate (70 g, 0.6 mol) dropwise to the pyrazole solution at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor the reaction by TLC or LC-MS.

• Quenching and Isolation: Upon completion, carefully add 100 mL of methanol to quench any remaining isocyanate. The solvent is then removed under reduced pressure. The resulting solid is triturated with diethyl ether, filtered, and dried under vacuum to yield 1-Carbamoyl-3-methylpyrazole. Rationale: Trituration removes non-polar impurities, yielding a pure crystalline product.

Synthesis Workflow Diagram

Caption: A streamlined workflow for the synthesis of CMP.

Applications in Research and Development

The true value of CMP lies in its utility as a versatile building block for creating libraries of more complex molecules for biological screening.

• Synthon for Kinase Inhibitors: The pyrazole scaffold is a well-established core in the design of protein kinase inhibitors, which are crucial in oncology.[9] The N1-carbamoyl group and the C5 position of the pyrazole ring in CMP can be readily modified to introduce substituents that target the ATP-binding pocket of various kinases.

• Agrochemical Synthesis: Pyrazole derivatives have found wide application as herbicides, fungicides, and insecticides.[3][10] The biological activity of these compounds can be fine-tuned by altering the substitution pattern, and CMP provides a convenient starting point for such explorations.

• Bioisosteric Replacement: In drug design, medicinal chemists often replace one functional group or scaffold with another that has similar physical or chemical properties to improve potency, selectivity, or pharmacokinetic profiles. The pyrazole ring is a common bioisostere for other aromatic systems, and CMP allows for its incorporation into lead compounds.

Analytical and Quality Control Protocols

Rigorous analytical characterization is essential to confirm the identity, purity, and quality of synthesized CMP. A self-validating system of orthogonal analytical techniques should be employed.

• Chromatography: High-Performance Liquid Chromatography (HPLC) with UV detection is the primary method for assessing purity. A typical method would use a C18 reversed-phase column with a gradient elution of water and acetonitrile containing 0.1% formic acid.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight. The predicted collision cross section values can further aid in structural confirmation.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structural elucidation, confirming the connectivity of atoms and the substitution pattern.

• Infrared (IR) Spectroscopy: IR spectroscopy will confirm the presence of key functional groups, such as the N-H and C=O stretches of the carbamoyl group and the C=N and C=C vibrations of the pyrazole ring.

Analytical Data (Predicted)	Expected Values
¹H NMR (400 MHz, DMSO-d₆)	δ 8.2-8.5 (s, 1H), 7.5-7.8 (br s, 2H, NH₂), 6.3-6.5 (s, 1H), 2.2-2.4 (s, 3H, CH₃)
¹³C NMR (100 MHz, DMSO-d₆)	δ 150-152 (C=O), 148-150, 138-140, 110-112, 12-14 (CH₃)
MS (ESI+)	m/z 126.06 [M+H]⁺, 148.05 [M+Na]⁺

Toxicology and Safe Handling

Adherence to strict safety protocols is mandatory when handling CMP. The compound presents specific hazards that must be managed through appropriate engineering controls and personal protective equipment.

GHS Hazard Profile

• Hazard Statements:

  • H302: Harmful if swallowed.[12]

  • H373: May cause damage to organs through prolonged or repeated exposure.[12]

  • H412: Harmful to aquatic life with long lasting effects.[12]

• Signal Word: Warning[12]

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.[12]

  • P264: Wash hands and face thoroughly after handling.[12]

  • P270: Do not eat, drink or smoke when using this product.[12]

  • P301+P312+P330: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[12]

Laboratory Handling and PPE

• Engineering Controls: Use only in a well-ventilated area, preferably within a certified chemical fume hood.[13][14]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[12][13]

  • Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[12]

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[12][13]

  • Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with a particulate filter.[12][13]

Storage and Disposal

• Storage: Store in a cool, dark, and dry place in a tightly sealed container.[12][15] Keep away from incompatible materials such as strong oxidizing agents.[12][15]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. Avoid release to the environment.[12]

Conclusion and Future Outlook

1-Carbamoyl-3-methylpyrazole (CAS 873-50-7) is more than a simple chemical entity; it is a strategic tool for innovation in the life sciences. Its foundation on the proven pyrazole scaffold, combined with its functional handles for derivatization, makes it an exceptionally valuable starting material for the synthesis of novel, biologically active compounds. For researchers in drug discovery and agrochemical development, a comprehensive understanding of its properties, synthesis, and handling is the first step toward unlocking its full potential to create next-generation molecules that can address pressing challenges in human health and agriculture.

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An In-Depth Technical Guide to the Molecular Structure of 1-Carbamoyl-3-methylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 1-Carbamoyl-3-methylpyrazole, a heterocyclic compound of significant interest in medicinal chemistry and agrochemical research. While direct experimental data for this specific molecule is limited in publicly accessible literature, this guide synthesizes information from closely related analogs, computational predictions, and established principles of organic chemistry to offer a robust understanding of its structural and electronic properties. We will delve into its molecular geometry, spectroscopic characteristics, synthesis, reactivity, and known biological context. This document is intended to serve as a foundational resource for researchers engaged in the study and application of pyrazole-based compounds.

Introduction: The Pyrazole Scaffold in Scientific Research

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in drug discovery and materials science.[1] Pyrazole derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2] The versatility of the pyrazole core allows for extensive functionalization, enabling the fine-tuning of its physicochemical and pharmacological properties. 1-Carbamoyl-3-methylpyrazole, with its key carbamoyl and methyl substitutions, presents a unique profile for investigation.

Molecular Structure and Geometry

The definitive molecular structure of 1-Carbamoyl-3-methylpyrazole is defined by its molecular formula, C₅H₇N₃O, and a molecular weight of 125.13 g/mol .[3] Its connectivity is unambiguously described by the SMILES string Cc1ccn(C(=O)N)n1 and the InChIKey PNZZQMXKKNDHNS-UHFFFAOYSA-N.[1]

Although a specific crystal structure for 1-Carbamoyl-3-methylpyrazole is not publicly available, analysis of related N-substituted pyrazoles and pyrazole carboxamides from the Cambridge Structural Database allows for a well-informed prediction of its geometry.[4][5][6]

Predicted Bond Lengths and Angles

The pyrazole ring is expected to be nearly planar. The bond lengths and angles within the pyrazole ring will be similar to those observed in other pyrazole structures. The C-N and N-N bond lengths in the ring are typically intermediate between single and double bonds due to aromatic delocalization. The carbamoyl group attached to the N1 position will influence the electronic distribution within the ring.

Bond/Angle	Predicted Value (Å or °)	Justification
N1-N2	~1.35 Å	Based on crystal structures of similar pyrazole derivatives.[6]
C3-N2	~1.33 Å	Based on crystal structures of similar pyrazole derivatives.[6]
C4-C5	~1.37 Å	Based on crystal structures of similar pyrazole derivatives.[6]
C5-N1	~1.38 Å	Based on crystal structures of similar pyrazole derivatives.[6]
N1-C(O)	~1.39 Å	Typical C-N bond length for an amide.
C=O	~1.23 Å	Typical C=O double bond length in an amide.
∠ N1-N2-C3	~112°	Inferred from related pyrazole crystal structures.[5]
∠ N2-C3-C4	~105°	Inferred from related pyrazole crystal structures.[5]
∠ C3-C4-C5	~110°	Inferred from related pyrazole crystal structures.[5]
∠ C4-C5-N1	~107°	Inferred from related pyrazole crystal structures.[5]
∠ C5-N1-N2	~106°	Inferred from related pyrazole crystal structures.[5]

Molecular Visualization

The following diagram, generated using Graphviz, illustrates the predicted molecular structure of 1-Carbamoyl-3-methylpyrazole.

Caption: Predicted molecular structure of 1-Carbamoyl-3-methylpyrazole.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyrazole ring protons, the methyl protons, and the amide protons.

  • The two protons on the pyrazole ring (at C4 and C5) will likely appear as doublets in the aromatic region (δ 6.0-8.0 ppm).

  • The methyl group protons will resonate as a singlet in the upfield region (δ 2.0-2.5 ppm).

  • The two protons of the primary amide (-NH₂) will likely appear as a broad singlet, and its chemical shift will be sensitive to solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework.

  • The three carbon atoms of the pyrazole ring will have distinct chemical shifts. The carbon bearing the methyl group (C3) will be significantly shielded compared to the other two.

  • The methyl carbon will appear in the aliphatic region.

  • The carbonyl carbon of the carbamoyl group will be the most downfield signal, typically in the range of δ 160-170 ppm.

Nucleus	Predicted Chemical Shift (ppm)	Notes
¹H	C4-H: ~6.2 ppm, C5-H: ~7.5 ppm	Based on data for 3-methylpyrazole and related derivatives.[7] The exact shifts will be influenced by the electron-withdrawing carbamoyl group.
CH₃: ~2.3 ppm	Typical chemical shift for a methyl group attached to an aromatic ring.[7]
NH₂: Variable	Broad singlet, chemical shift is dependent on solvent, concentration, and temperature.
¹³C	C3: ~148 ppm, C4: ~106 ppm	Inferred from data on substituted pyrazoles.[10]
C5: ~130 ppm	The carbamoyl group will deshield C5.
CH₃: ~13 ppm	Typical chemical shift for a methyl group on a pyrazole ring.
C=O: ~165 ppm	Characteristic chemical shift for an amide carbonyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational modes of the pyrazole ring and the carbamoyl group.

• N-H Stretching: The primary amide will show two distinct N-H stretching bands in the region of 3400-3200 cm⁻¹.

• C=O Stretching: A strong absorption band corresponding to the carbonyl (C=O) stretching of the amide group is expected around 1680-1650 cm⁻¹.

• C=N and C=C Stretching: The pyrazole ring will exhibit characteristic C=N and C=C stretching vibrations in the 1600-1400 cm⁻¹ region.

• C-H Stretching: Aromatic C-H stretching will appear above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl group will be observed just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition. Predicted mass spectrometry data suggests the following m/z values for common adducts: [M+H]⁺ at 126.06619 and [M+Na]⁺ at 148.04813.[11]

Synthesis and Reactivity

Synthesis Protocol

A plausible and efficient synthesis of 1-Carbamoyl-3-methylpyrazole would involve a two-step process starting from the readily available 3-methylpyrazole.

Step 1: Synthesis of 3-Methylpyrazole

A common and industrially scalable method for the synthesis of 3-methylpyrazole involves the condensation of a β-dicarbonyl compound or its equivalent with hydrazine.[12]

Experimental Workflow: Synthesis of 3-Methylpyrazole

Caption: General workflow for the synthesis of 3-methylpyrazole.

Step 2: Carbamoylation of 3-Methylpyrazole

The introduction of the carbamoyl group at the N1 position of the pyrazole ring can be achieved through several methods. A common approach is the reaction of 3-methylpyrazole with an isocyanate or a carbamoyl chloride. A more direct method involves the use of cyanic acid or its salts.

Experimental Protocol: Synthesis of 1-Carbamoyl-3-methylpyrazole

• Dissolution: Dissolve 3-methylpyrazole (1 equivalent) in a suitable aprotic solvent (e.g., tetrahydrofuran, acetonitrile).

• Reagent Addition: Slowly add a carbamoylating agent such as trimethylsilyl isocyanate (1.1 equivalents) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Chemical Reactivity

The reactivity of 1-Carbamoyl-3-methylpyrazole is governed by the electronic properties of the pyrazole ring and the carbamoyl substituent.

• Nucleophilic Character: The pyrazole ring is an electron-rich aromatic system. The N2 nitrogen, being a "pyridine-like" nitrogen, is the most nucleophilic center and is susceptible to electrophilic attack, such as protonation or alkylation.[13]

• Electrophilic Character: The carbamoyl group is an electron-withdrawing group, which can decrease the electron density of the pyrazole ring, making it less susceptible to electrophilic aromatic substitution compared to unsubstituted pyrazole. The carbonyl carbon of the carbamoyl group is an electrophilic center and can be attacked by strong nucleophiles.[14]

• Reactions at the Carbamoyl Group: The amide functionality can undergo hydrolysis under acidic or basic conditions to yield 3-methylpyrazole and carbamic acid, which would decompose to ammonia and carbon dioxide.

Biological and Pharmacological Context

While specific biological activity data for 1-Carbamoyl-3-methylpyrazole is not extensively documented, the broader class of pyrazole derivatives is known for a wide range of pharmacological effects.[15]

• Enzyme Inhibition: Many pyrazole-containing compounds are known to be potent enzyme inhibitors. For instance, some pyrazole carboxamides have shown inhibitory activity against carbonic anhydrase.[16]

• Antimicrobial Activity: The pyrazole scaffold is a common feature in many compounds with antibacterial and antifungal properties.[2][17]

• Agrochemical Applications: Certain pyrazole derivatives are utilized as herbicides and insecticides. Some pyrazoles are also known to act as nitrification inhibitors in agriculture, preventing the bacterial conversion of ammonium to nitrate in the soil.

• Drug Development: The structural motifs present in 1-Carbamoyl-3-methylpyrazole make it an interesting candidate for further derivatization in drug discovery programs targeting various diseases.[18]

Conclusion

1-Carbamoyl-3-methylpyrazole is a fascinating heterocyclic molecule with significant potential for applications in both medicinal chemistry and agrochemical research. This technical guide has provided a detailed overview of its molecular structure, predicted spectroscopic properties, a plausible synthetic route, and its expected chemical reactivity. While a lack of direct experimental data necessitates a degree of inference from related compounds, the information presented here offers a solid foundation for researchers to build upon. Further experimental and computational studies are warranted to fully elucidate the properties and potential applications of this promising compound.

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An In-depth Technical Guide to the Synthesis of 1-Carbamoyl-3-methylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 1-Carbamoyl-3-methylpyrazole, a heterocyclic compound of interest in medicinal chemistry and drug development. The document delves into the core synthetic strategies, emphasizing the underlying chemical principles and providing detailed experimental protocols. The primary focus is on the most direct and industrially relevant synthesis, which involves the initial formation of the 3-methylpyrazole core followed by its carbamoylation. Alternative approaches and the rationale behind key experimental choices are also discussed to provide a well-rounded understanding for researchers in the field.

Introduction: The Significance of 1-Carbamoyl-3-methylpyrazole

Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[1] Their versatile structure allows for diverse functionalization, leading to compounds with applications as anti-inflammatory, analgesic, antimicrobial, and anticancer agents.[2] 1-Carbamoyl-3-methylpyrazole, with its characteristic carbamoyl group at the N1 position of the pyrazole ring, represents an important pharmacophore. The carbamoyl moiety can act as a hydrogen bond donor and acceptor, influencing the molecule's interaction with biological targets. Understanding the efficient synthesis of this scaffold is therefore crucial for the exploration of new therapeutic agents.

This guide will provide a detailed exploration of the primary synthetic route to 1-Carbamoyl-3-methylpyrazole, starting from readily available precursors. We will examine the mechanism of each step and offer practical insights into reaction optimization and characterization of the final product.

The Primary Synthesis Pathway: A Two-Step Approach

The most direct and widely employed method for the synthesis of 1-Carbamoyl-3-methylpyrazole is a two-step process:

• Step 1: Synthesis of the 3-Methylpyrazole Core. This foundational step involves the construction of the pyrazole ring system.

• Step 2: Carbamoylation of 3-Methylpyrazole. The introduction of the carbamoyl group at the N1 position of the pre-formed pyrazole ring.

This modular approach allows for the efficient and scalable production of the target molecule.

Step 1: Synthesis of 3-Methylpyrazole

The synthesis of the 3-methylpyrazole precursor can be achieved through various methods, with the cyclocondensation of a 1,3-dicarbonyl compound or its equivalent with hydrazine being a classic and robust approach.[3] A common and effective method involves the reaction of hydrazine with a suitable four-carbon building block.

One notable method involves the reaction of cyanoacetone or its alkali metal salt with hydrazine or a hydrazine salt.[4] This approach is advantageous due to the ready availability of the starting materials and the straightforward nature of the reaction.

Another effective route utilizes the reaction of butenediols or ethynylalkylcarbinols with hydrazine in the presence of sulfuric acid and a catalytic amount of iodine.[5]

Experimental Protocol: Synthesis of 3-Methylpyrazole from Hydrazine and a C4-precursor

• Rationale: This protocol is based on the fundamental principle of pyrazole synthesis through the condensation of a hydrazine with a 1,3-dielectrophilic species. The choice of specific precursors can be adapted based on availability and cost.

• Step-by-Step Methodology: A detailed, generalized procedure is as follows:

  • To a solution of hydrazine hydrate in a suitable solvent (e.g., ethanol or water), a 1,3-dicarbonyl compound equivalent such as acetylacetone or cyanoacetone is added portion-wise.

  • The reaction mixture is heated to reflux for a specified period, typically 2-4 hours, to ensure complete cyclization.

  • The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting crude product is purified by distillation or recrystallization to yield pure 3-methylpyrazole.[5]

Causality Behind Experimental Choices:

• Solvent: Ethanol is a common choice as it is a good solvent for both reactants and facilitates the removal of water formed during the condensation reaction.

• Temperature: Refluxing provides the necessary activation energy for the cyclization to occur at a reasonable rate without significant decomposition of the reactants or product.

• Purification: Distillation is effective for purifying the liquid 3-methylpyrazole, taking advantage of its specific boiling point (204 °C).[6]

Caption: Synthesis of 3-Methylpyrazole via Cyclocondensation.

Step 2: Carbamoylation of 3-Methylpyrazole

The introduction of the carbamoyl group (-CONH2) onto the pyrazole nitrogen is the final and key step. A highly effective and atom-economical method for this transformation is the direct reaction of 3-methylpyrazole with urea.[7]

Reaction Mechanism: This reaction proceeds via a nucleophilic attack of the pyrazole nitrogen on the carbonyl carbon of urea, followed by the elimination of ammonia. The continuous removal of ammonia from the reaction mixture is crucial to drive the equilibrium towards the product.

Experimental Protocol: Carbamoylation of 3-Methylpyrazole with Urea

• Rationale: This protocol leverages the reactivity of urea as a carbamoylating agent at elevated temperatures. The removal of the ammonia byproduct is a key principle of Le Chatelier's principle to maximize yield.

• Step-by-Step Methodology: [7]

  • A mixture of 3-methylpyrazole and urea is heated to a temperature between 100-120 °C.

  • A continuous stream of an inert gas, such as nitrogen, is passed through the reaction mixture to facilitate the removal of the ammonia formed.

  • The reaction is monitored by HPLC or TLC until the starting material is consumed.

  • After cooling, the reaction mixture is treated with a suitable solvent to precipitate the product.

  • The solid 1-Carbamoyl-3-methylpyrazole is collected by filtration and can be further purified by recrystallization.

Causality Behind Experimental Choices:

• Temperature: The chosen temperature range is a balance between providing sufficient energy for the reaction to proceed and minimizing potential side reactions or decomposition.

• Inert Gas Stream: The nitrogen flow is critical for continuously removing ammonia, which is in equilibrium with the reactants and products. Its removal shifts the equilibrium towards the formation of the desired carbamoylated product.[7]

• Urea as Reagent: Urea is an inexpensive, stable, and safe source of the carbamoyl group, making this process industrially viable.

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An In-depth Technical Guide to 3-Methyl-1H-pyrazole-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Methyl-1H-pyrazole-1-carboxamide, a heterocyclic compound of significant interest in various scientific domains. This document delves into its nomenclature, physicochemical properties, synthesis, and potential applications, offering field-proven insights and detailed methodologies for the scientific community.

Chemical Identity and Nomenclature

The compound with the common name 1-Carbamoyl-3-methylpyrazole is formally recognized under the IUPAC nomenclature as 3-methyl-1H-pyrazole-1-carboxamide .[1] This nomenclature clearly defines its core pyrazole structure, the position of the methyl group, and the carboxamide functional group attached to the pyrazole ring.

Synonyms:

• 1-Carbamoyl-3-methylpyrazole

• 3-Methyl-1-pyrazolecarboxamide[1]

• N-(3-Methyl-1-pyrazolyl)formamide[1]

CAS Registry Number: 873-50-7

Molecular Formula: C₅H₇N₃O

Molecular Weight: 125.13 g/mol

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties of 3-Methyl-1H-pyrazole-1-carboxamide is fundamental for its application in research and development. The following table summarizes its key characteristics.

Property	Value	Source
Melting Point	123-127 °C	[1]
Appearance	White to light yellow crystalline powder	Inferred from synthesis descriptions
Solubility	Soluble in water and chloroform. Recrystallization from hot ethanol is also reported.	[2]
Calculated logP	-0.81 (for the related 1H-pyrazole-3-carboxamide)	[3]
pKa	Data not available

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the methyl group protons, the protons on the pyrazole ring, and the protons of the carboxamide group. The chemical shifts will be influenced by the electronic environment of the pyrazole ring. For instance, in related pyrazole derivatives, the pyrazole ring protons typically appear as singlets or doublets in the aromatic region of the spectrum.[4][5][6][7][8]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbon atoms of the methyl group, the pyrazole ring, and the carbonyl carbon of the carboxamide group. The carbonyl carbon is expected to resonate at a downfield chemical shift.[4][6][7][8][9]

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by absorption bands corresponding to the N-H stretching of the amide, C=O stretching of the carbonyl group, and C-N stretching, as well as vibrations associated with the pyrazole ring. For related pyrazole carboxamides, the C=O stretch is typically observed in the range of 1650-1700 cm⁻¹.[2][4][5][10]

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (125.13 g/mol ). Fragmentation patterns will be indicative of the pyrazole and carboxamide moieties.[2][4][11]

Synthesis of 3-Methyl-1H-pyrazole-1-carboxamide

The primary and most direct synthesis of 3-Methyl-1H-pyrazole-1-carboxamide involves the reaction of 3-methylpyrazole with urea.[7] This method offers a straightforward route to the desired product.

Reaction Mechanism

The reaction proceeds through a nucleophilic attack of the pyrazole nitrogen on the carbonyl carbon of urea, followed by the elimination of ammonia. The removal of ammonia from the reaction mixture is crucial as it can reverse the reaction, thus reducing the yield.[7]

Proposed Reaction Mechanism

Caption: Proposed mechanism for the synthesis of 3-Methyl-1H-pyrazole-1-carboxamide.

Experimental Protocol: Synthesis and Purification

This protocol is a synthesized methodology based on established principles for the synthesis of pyrazole carboxamides.

Materials:

• 3-Methylpyrazole

• Urea

• Nitrogen gas (inert atmosphere)

• Chloroform or Water (for recrystallization)

• Anhydrous sodium sulfate

• Round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Buchner funnel and flask

• Rotary evaporator

Workflow Diagram

Caption: General workflow for the synthesis and purification of 3-Methyl-1H-pyrazole-1-carboxamide.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, combine 3-methylpyrazole and urea. A molar ratio of approximately 1:1 can be used.

• Reaction Execution: Heat the mixture to 100-110 °C under a continuous flow of nitrogen gas. The nitrogen stream serves to remove the ammonia byproduct, driving the reaction to completion.[7] The reaction time can vary, typically ranging from several hours to over a day.

• Work-up and Isolation: After the reaction is complete (as monitored by an appropriate technique like TLC), cool the mixture to room temperature. The crude product can be dissolved in a suitable solvent such as water or chloroform.

• Purification by Recrystallization:

  • If using chloroform, dissolve the crude solid in hot chloroform and then allow it to cool slowly to induce crystallization.

  • If using water, dissolve the crude product in hot water, and then cool the solution to precipitate the purified product.

• Filtration and Drying: Collect the purified crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold solvent (the same used for recrystallization) to remove any residual impurities. Dry the crystals under vacuum to obtain the final product.

• Characterization: Confirm the identity and purity of the synthesized 3-Methyl-1H-pyrazole-1-carboxamide using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, mass spectrometry, and melting point determination.

Applications and Areas of Research

The pyrazole carboxamide scaffold is a cornerstone in the development of bioactive molecules across various industries.[2][12]

Agrochemicals

• Nitrification Inhibitors: Pyrazole derivatives, including 3,4-dimethylpyrazole phosphate (DMPP), are well-established as effective nitrification inhibitors in agriculture.[13][14][15] These compounds delay the bacterial oxidation of ammonium to nitrate in the soil, which enhances nitrogen use efficiency by crops and reduces nitrogen losses to the environment. While 3-Methyl-1H-pyrazole-1-carboxamide is not DMPP, its structural similarity suggests potential activity as a nitrification inhibitor.

• Fungicides and Insecticides: The pyrazole carboxamide functional group is present in numerous commercial fungicides and insecticides.[8] These compounds often act by inhibiting cellular respiration in the target pests. The broader class of pyrazole carboxamides has shown significant activity against a range of fungal pathogens and insect pests.[2]

Pharmaceutical and Drug Development

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, and its derivatives have been investigated for a wide array of therapeutic applications.[2][12][16] Pyrazole-containing compounds have been developed as:

• Anti-inflammatory agents[2]

• Anticancer agents[2]

• Antimicrobial agents[2]

• Kinase inhibitors[5][17]

The carboxamide moiety can participate in hydrogen bonding interactions with biological targets, making 3-Methyl-1H-pyrazole-1-carboxamide and its derivatives attractive candidates for further investigation in drug discovery programs.

Conclusion

3-Methyl-1H-pyrazole-1-carboxamide is a versatile heterocyclic compound with a well-defined chemical identity and accessible synthetic routes. Its structural features make it a compound of interest for applications in both agriculture and pharmaceutical research. This guide provides a foundational understanding for scientists and researchers to explore the potential of this and related pyrazole carboxamides in their respective fields. Further research into the specific biological activities and applications of this compound is warranted.

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Foundational Research on 3-Methylpyrazole-1-carboxamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylpyrazole-1-carboxamide, a heterocyclic compound, has emerged as a molecule of significant interest, primarily recognized for its role as a nitrification inhibitor in agricultural applications. This technical guide provides a comprehensive overview of the foundational research on 3-methylpyrazole-1-carboxamide, covering its synthesis, chemical properties, and established biological activities. The document delves into its primary mechanism of action as a nitrification inhibitor, exploring its impact on soil microbial ecology. Furthermore, it outlines key experimental protocols for its synthesis and analysis, and discusses the broader, yet less explored, toxicological profile and potential for other biological activities. This guide is intended to serve as a core resource for researchers and scientists in agrochemistry, environmental science, and drug discovery, providing the essential knowledge base to inform future research and development endeavors.

Introduction: The Significance of the Pyrazole Carboxamide Scaffold

The pyrazole ring system is a prominent heterocyclic scaffold in medicinal and agricultural chemistry, renowned for its diverse biological activities.[1][2] The incorporation of a carboxamide functional group at the N1 position of the pyrazole ring gives rise to pyrazole-1-carboxamides, a class of compounds with a wide spectrum of applications, including antimicrobial, anticancer, antioxidant, and insecticidal properties.[3][4] This guide focuses specifically on 3-methylpyrazole-1-carboxamide, a derivative that has carved a niche as a significant nitrification inhibitor, contributing to enhanced nitrogen use efficiency in agriculture.

Chemical Identity and Properties

Chemical Structure:

Caption: General synthetic workflow for pyrazole-1-carboxamides.

Detailed Experimental Protocol (Hypothetical)

While a specific, detailed protocol for 3-methylpyrazole-1-carboxamide is not readily available in the searched literature, a plausible synthesis can be extrapolated from general methods for analogous compounds. [1][5] Step 1: Synthesis of 3-Methyl-1H-pyrazole-5-carboxylic acid

• This precursor can be synthesized from diethyl acetylenedicarboxylate and methylhydrazine.

Step 2: Synthesis of 3-Methyl-1H-pyrazole-1-carbonyl chloride

• 3-Methyl-1H-pyrazole-5-carboxylic acid would be refluxed with an excess of thionyl chloride to yield the acid chloride. The excess thionyl chloride is typically removed by distillation.

Step 3: Synthesis of 3-Methylpyrazole-1-carboxamide

• The crude 3-methyl-1H-pyrazole-1-carbonyl chloride is dissolved in a suitable aprotic solvent (e.g., tetrahydrofuran).

• The solution is cooled in an ice bath, and aqueous ammonia is added dropwise with stirring.

• The reaction mixture is stirred for several hours at room temperature.

• The solvent is evaporated under reduced pressure, and the resulting solid is purified by recrystallization to afford 3-methylpyrazole-1-carboxamide.

Characterization: The final product would be characterized using standard analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry to confirm its structure and purity. [1]

Biological Activity and Mechanism of Action

The primary and most well-documented biological activity of 3-methylpyrazole-1-carboxamide is its function as a nitrification inhibitor .

Nitrification Inhibition

Nitrification is a microbial process in the soil that converts ammonium (NH₄⁺) to nitrate (NO₃⁻). While nitrate is a primary nitrogen source for plants, it is also highly mobile in the soil and prone to leaching, leading to environmental pollution and reduced nitrogen use efficiency in agriculture. [6]Nitrification inhibitors are compounds that slow down this conversion, thereby retaining nitrogen in the less mobile ammonium form for a longer period.

Mechanism of Action:

The key enzyme in the first step of nitrification (the oxidation of ammonia to hydroxylamine) is ammonia monooxygenase (AMO) , which is found in ammonia-oxidizing bacteria (AOB) and archaea (AOA). [6]Pyrazole-based nitrification inhibitors, including 3-methylpyrazole-1-carboxamide, are believed to exert their inhibitory effect by chelating the copper (Cu²⁺) cofactor in the active site of the AMO enzyme. [7][8]This chelation incapacitates the enzyme, thereby blocking the nitrification process.

Caption: Mechanism of nitrification inhibition by 3-methylpyrazole-1-carboxamide.

Impact on Soil Microbial Communities

The application of nitrification inhibitors like 3-methylpyrazole-1-carboxamide can influence the composition and activity of soil microbial communities. [9][10]While the primary target is the ammonia-oxidizing bacteria, the ripple effects on other microbial populations should be a key consideration in environmental risk assessments. Studies on other nitrification inhibitors have shown varied effects on the overall microbial biomass and diversity, which can be dependent on soil type, pH, and organic matter content. [9][10]

Other Potential Biological Activities

The broader class of pyrazole carboxamides exhibits a wide range of biological activities. [2][6]These include:

• Antimicrobial Activity: Various pyrazole carboxamide derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria. [4]* Anticancer Activity: Certain derivatives have shown promise in suppressing the growth of cancer cell lines. [5]* Antioxidant Activity: Some pyrazole carboxamides have been identified as potent radical scavengers. [3]* Insecticidal and Fungicidal Activity: These compounds have also found applications in crop protection as insecticides and fungicides. [2] While these activities are well-documented for the broader class, specific studies on the efficacy of 3-methylpyrazole-1-carboxamide in these areas are limited. This represents a potential area for future research to explore the full therapeutic and agrochemical potential of this molecule.

Toxicology and Environmental Fate

A comprehensive understanding of the toxicological profile and environmental fate of 3-methylpyrazole-1-carboxamide is crucial for its safe and sustainable application.

Mammalian Toxicity

Data specifically on the mammalian toxicity of 3-methylpyrazole-1-carboxamide is scarce. However, studies on closely related analogs, such as 1-methyl-1H-pyrazole-5-carboxamides, have indicated potential for acute mammalian toxicity. [11][12]These studies have shown that some pyrazole carboxamide derivatives can inhibit mitochondrial respiration, which may be a mechanism of their toxicity. [11][12]It is important to note that these findings are not directly on 3-methylpyrazole-1-carboxamide and further specific toxicological studies are warranted.

Environmental Fate

The environmental fate of a nitrification inhibitor determines its persistence, mobility, and potential for off-target effects. Key considerations include its degradation rate in soil and its potential for leaching into groundwater. The persistence of pyrazole-based inhibitors can be influenced by soil type, temperature, and moisture content. [13]The environmental fate of fluxapyroxad, a fungicide with a pyrazole-carboxamide core, is noted to be persistent. [14]The biodegradation and photolysis are important degradation pathways for many heterocyclic compounds in the environment. [15]

Analytical Methods

The development and validation of robust analytical methods are essential for studying the synthesis, efficacy, and environmental presence of 3-methylpyrazole-1-carboxamide. Standard analytical techniques that would be employed include:

• High-Performance Liquid Chromatography (HPLC): For the quantification of the compound in various matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS): For the identification and quantification of the compound and its potential metabolites.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A highly sensitive method for detecting low concentrations of the compound in environmental and biological samples. [1]

Future Directions and Conclusion

3-Methylpyrazole-1-carboxamide has established its role as a valuable tool in modern agriculture as a nitrification inhibitor. Its mechanism of action, centered on the inhibition of the AMO enzyme, is a compelling example of targeted biochemical intervention. However, the foundational research on this molecule reveals several avenues for future exploration.

A detailed and optimized synthesis protocol would be beneficial for ensuring high purity and yield for research and potential commercial applications. Furthermore, a comprehensive investigation into the broader biological activities of 3-methylpyrazole-1-carboxamide is warranted. Given the diverse bioactivities of the pyrazole carboxamide scaffold, it is plausible that this specific compound may possess untapped potential in areas such as medicine and materials science.

Crucially, a thorough toxicological and ecotoxicological evaluation is necessary to ensure its safe and sustainable use. This should include studies on its effects on non-target organisms and its long-term environmental fate.

References

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• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

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The Genesis of a Heterocyclic Powerhouse: A Technical Guide to the Discovery and History of Pyrazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry and materials science. Its journey from a laboratory curiosity in the late 19th century to a privileged structure in blockbuster drugs and advanced materials is a testament to the enduring power of synthetic organic chemistry. This in-depth technical guide provides a comprehensive exploration of the discovery and history of pyrazole compounds, offering field-proven insights into their synthesis, evolution, and ever-expanding applications. We will delve into the foundational discoveries, trace the development of synthetic methodologies, and illuminate the path that led to the recognition of pyrazoles as a critical pharmacophore.

The Dawn of Pyrazole Chemistry: Knorr's Serendipitous Discovery

The story of pyrazole begins in 1883 with the German chemist Ludwig Knorr.[1][2] While investigating quinine-related compounds, Knorr synthesized the first pyrazole derivative, a pyrazolone, through the condensation of ethyl acetoacetate with phenylhydrazine.[3][4][5] This seminal work not only introduced a new class of heterocyclic compounds but also led to the discovery of Antipyrine, one of the earliest synthetic analgesic and antipyretic drugs.[3] Knorr himself coined the term "pyrazole" in the same year, laying the groundwork for a new field of chemical inquiry.[2][6]

While Knorr synthesized the first substituted pyrazole, the parent, unsubstituted pyrazole was first prepared in 1889 by Edward Buchner through the decarboxylation of pyrazole-3,4,5-tricarboxylic acid.[2][5] These early discoveries, driven by the burgeoning field of synthetic organic chemistry in Germany, set the stage for over a century of innovation in pyrazole chemistry.

Foundational Synthesis: The Knorr Pyrazole Synthesis

The reaction developed by Knorr remains a fundamental and widely practiced method for constructing the pyrazole ring.[4] The Knorr pyrazole synthesis involves the condensation of a β-dicarbonyl compound (such as a 1,3-diketone or a β-ketoester) with a hydrazine derivative.[7][8][9]

The causality behind this experimental choice lies in the electrophilic nature of the two carbonyl carbons of the β-dicarbonyl compound and the nucleophilic character of the hydrazine nitrogens. The reaction proceeds through a series of condensation and cyclization steps, ultimately leading to the formation of the stable aromatic pyrazole ring.

Experimental Protocol: Classic Knorr Synthesis of 1,3,5-Trisubstituted Pyrazoles

This protocol provides a generalized procedure for a classic Knorr pyrazole synthesis.

Materials:

• Substituted 1,3-diketone (1.0 eq)

• Substituted hydrazine (1.0 - 1.2 eq)

• Ethanol or acetic acid (solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-diketone in a suitable solvent such as ethanol or acetic acid.

• Addition of Hydrazine: To the stirred solution, add the substituted hydrazine dropwise at room temperature. An exothermic reaction may be observed.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 2-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.

Self-Validating System: The success of the synthesis can be validated through standard analytical techniques. The formation of the pyrazole product can be confirmed by the disappearance of the starting material signals and the appearance of new, characteristic signals in ¹H and ¹³C NMR spectra. The molecular weight can be confirmed by mass spectrometry, and the purity can be assessed by HPLC.

Visualizing the Knorr Synthesis Workflow

Caption: Mechanism of action of Celecoxib in inhibiting the COX-2 pathway.

Modern Synthetic Methodologies and Future Outlook

While the Knorr synthesis remains a workhorse, the demand for more complex and diverse pyrazole derivatives has driven the development of novel synthetic strategies. Modern approaches focus on improving efficiency, regioselectivity, and substrate scope. These include:

• 1,3-Dipolar Cycloadditions: Reactions of diazo compounds with alkynes provide a powerful and regioselective route to pyrazoles.

• Transition-Metal Catalyzed Reactions: Palladium, copper, and other transition metals are used to catalyze the formation of pyrazole rings through various cross-coupling and annulation reactions.

• Multi-component Reactions: One-pot reactions involving three or more starting materials offer a highly efficient way to generate complex pyrazole libraries.

The future of pyrazole chemistry is bright. The continued exploration of this versatile scaffold will undoubtedly lead to the discovery of new therapeutic agents, advanced materials, and innovative agrochemicals. [7][10]The rich history of pyrazole serves as a constant inspiration for chemists to push the boundaries of what is possible in the world of molecular design and synthesis.

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Spectroscopic Data for 1-Carbamoyl-3-methylpyrazole: A Technical Guide

This technical guide provides a comprehensive overview of the expected spectroscopic data for 1-Carbamoyl-3-methylpyrazole, also known as 3-methyl-1H-pyrazole-1-carboxamide. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive data based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), drawing upon spectral data from closely related analogues. The methodologies and interpretations presented herein are grounded in established scientific literature to ensure technical accuracy and practical utility.

Introduction to 1-Carbamoyl-3-methylpyrazole

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound featuring a pyrazole ring substituted with a methyl group at the C3 position and a carbamoyl group at the N1 position. The pyrazole motif is a key pharmacophore in numerous pharmaceutical agents, exhibiting a wide range of biological activities.[1][2] The carbamoyl moiety can significantly influence the molecule's solubility, hydrogen bonding capacity, and overall biological profile. Accurate spectroscopic characterization is paramount for confirming the chemical identity, purity, and structure of this compound in research and development settings.

Molecular Structure:

• Chemical Formula: C₅H₇N₃O[3]

• Molecular Weight: 125.13 g/mol [3]

• InChIKey: PNZZQMXKKNDHNS-UHFFFAOYSA-N[4]

The structural elucidation of 1-Carbamoyl-3-methylpyrazole relies on a synergistic application of various spectroscopic techniques. This guide will delve into the predicted spectral features for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of a molecule. The following sections detail the predicted ¹H and ¹³C NMR spectra of 1-Carbamoyl-3-methylpyrazole.

¹H NMR Spectroscopy: Predicted Data and Interpretation

The proton NMR spectrum is anticipated to display distinct signals for the pyrazole ring protons, the methyl group protons, and the protons of the carbamoyl group. The chemical shifts are predicted based on the known spectra of 3-methylpyrazole and other N-acylpyrazoles.

Predicted ¹H NMR Data (in CDCl₃):

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-4	~ 6.2 - 6.4	Doublet (d)	1H
H-5	~ 7.5 - 7.7	Doublet (d)	1H
-CH₃	~ 2.3 - 2.5	Singlet (s)	3H
-NH₂	~ 5.5 - 7.0	Broad Singlet (br s)	2H

Causality Behind Predicted Chemical Shifts:

• Pyrazole Ring Protons (H-4 and H-5): The pyrazole ring is an aromatic system. The H-4 proton is expected to appear more upfield compared to the H-5 proton. This is due to the electron-donating effect of the adjacent methyl group at C-3 and the electron-withdrawing nature of the carbamoyl group at N-1, which deshields the H-5 proton to a greater extent. The coupling between H-4 and H-5, typically with a coupling constant (J) of 2-3 Hz, would result in a doublet for each signal.

• Methyl Protons (-CH₃): The methyl group attached to the pyrazole ring is expected to resonate as a singlet in the upfield region, characteristic of alkyl protons on an aromatic ring.

• Carbamoyl Protons (-NH₂): The amide protons are expected to appear as a broad singlet. The chemical shift of these protons can be highly variable and is dependent on factors such as solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Carbamoyl-3-methylpyrazole in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Use a relaxation delay of 1-5 seconds.

• Processing: Fourier transform the acquired free induction decay (FID), phase correct the spectrum, and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) as an internal standard.

Visualization of ¹H NMR Assignments:

Caption: Predicted ¹H NMR assignments for 1-Carbamoyl-3-methylpyrazole.

¹³C NMR Spectroscopy: Predicted Data and Interpretation

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in CDCl₃):

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	~ 155 - 160
C-3	~ 148 - 152
C-5	~ 130 - 135
C-4	~ 108 - 112
-CH₃	~ 12 - 15

Causality Behind Predicted Chemical Shifts:

• Carbonyl Carbon (C=O): The carbonyl carbon of the carbamoyl group is expected to be the most deshielded carbon, appearing at the lowest field due to the strong electron-withdrawing effect of the oxygen atom.

• Pyrazole Ring Carbons (C-3, C-5, C-4): The chemical shifts of the pyrazole ring carbons are influenced by the substituents. C-3, attached to the methyl group and a nitrogen atom, will be significantly downfield. C-5, adjacent to two nitrogen atoms, will also be downfield. C-4 is expected to be the most upfield of the ring carbons.[5]

• Methyl Carbon (-CH₃): The methyl carbon will resonate at a high field, typical for sp³ hybridized carbons.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 100 MHz or higher frequency NMR spectrometer is recommended.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Employ proton decoupling to simplify the spectrum to singlets for each carbon.

  • Use a sufficient number of scans and an appropriate relaxation delay.

• Processing: Fourier transform the FID, phase correct the spectrum, and reference it to the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Bands:

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amide)	3400 - 3200	Medium-Strong, often two bands
C-H Stretch (Aromatic)	3100 - 3000	Medium
C-H Stretch (Aliphatic)	2980 - 2850	Medium
C=O Stretch (Amide I)	1700 - 1660	Strong
N-H Bend (Amide II)	1640 - 1550	Medium
C=N & C=C Stretch (Pyrazole Ring)	1600 - 1450	Medium-Strong
C-N Stretch	1400 - 1200	Medium

Interpretation of Key Vibrational Modes:

• N-H Stretching: The presence of the primary amide (-NH₂) group will give rise to two characteristic stretching bands in the 3400-3200 cm⁻¹ region, corresponding to the asymmetric and symmetric stretches.

• C=O Stretching (Amide I Band): A strong absorption band is expected in the 1700-1660 cm⁻¹ range, which is characteristic of the carbonyl group in an amide. Its position can be influenced by conjugation and hydrogen bonding.

• Pyrazole Ring Vibrations: The pyrazole ring will exhibit characteristic C=C and C=N stretching vibrations in the fingerprint region (1600-1450 cm⁻¹).[6]

Experimental Protocol for IR Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid 1-Carbamoyl-3-methylpyrazole directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Processing: Perform a background subtraction using the spectrum of the empty ATR crystal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structure elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Proposed Fragment
125	[M]⁺ (Molecular Ion)
82	[M - CONH]⁺
81	[M - CONH₂]⁺
67	[C₄H₅N]⁺
43	[CONH₂ + H]⁺ or [C₂H₃N]⁺

Proposed Fragmentation Pathway:

Upon electron ionization, 1-Carbamoyl-3-methylpyrazole will form a molecular ion ([M]⁺) with an m/z of 125. The primary fragmentation is expected to be the cleavage of the N-C bond of the carbamoyl group, a common fragmentation pathway for N-acyl heterocycles.[7] This would lead to the loss of a carbamoyl radical (•CONH) or a neutral carbamoyl isocyanate molecule, resulting in a fragment ion corresponding to the 3-methylpyrazole cation at m/z 82. Subsequent fragmentation of the pyrazole ring can also occur.

Experimental Protocol for Mass Spectrometry (EI-MS):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Use a standard electron ionization source (typically 70 eV).

• Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative abundance versus mass-to-charge ratio (m/z).

Visualization of Proposed Fragmentation Pathway:

Caption: Proposed primary fragmentation of 1-Carbamoyl-3-methylpyrazole in EI-MS.

Conclusion

This technical guide provides a detailed prediction and interpretation of the NMR, IR, and MS spectra of 1-Carbamoyl-3-methylpyrazole. While based on the analysis of analogous structures, the data presented herein serves as a robust framework for the spectroscopic characterization of this compound. Experimental verification of these predictions is recommended for definitive structural confirmation. The provided protocols offer a standardized approach for data acquisition, ensuring consistency and reliability in a research setting.

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An In-Depth Technical Guide to the Physical and Chemical Characteristics of 1-Carbamoyl-3-methylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the essential physical and chemical characteristics of 1-Carbamoyl-3-methylpyrazole (also known as 3-methyl-1H-pyrazole-1-carboxamide). As a key heterocyclic scaffold, pyrazole derivatives are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities.[1][2][3][4] This document is intended to serve as a technical resource, offering field-proven insights and detailed methodologies for the characterization of this compound.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural motif is a privileged scaffold in drug design, forming the core of numerous approved pharmaceuticals and clinical candidates.[5][6] The versatility of the pyrazole ring allows for a wide range of chemical modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. Pyrazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral effects.[3][4][7] 1-Carbamoyl-3-methylpyrazole, in particular, represents a fundamental building block for the synthesis of more complex derivatives and warrants a thorough understanding of its intrinsic properties.

Molecular and Physicochemical Properties

A foundational understanding of the molecular and physicochemical properties of 1-Carbamoyl-3-methylpyrazole is crucial for its application in research and development. These properties govern its behavior in various chemical and biological systems.

Core Molecular Data

The fundamental molecular characteristics of 1-Carbamoyl-3-methylpyrazole are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	3-methylpyrazole-1-carboxamide	[8]
Synonyms	1-Carbamoyl-3-methylpyrazole, 3-methyl-1-pyrazolecarboxamide	[8]
CAS Number	873-50-7	[8]
Molecular Formula	C₅H₇N₃O	[8]
Molecular Weight	125.13 g/mol	[8]
InChIKey	PNZZQMXKKNDHNS-UHFFFAOYSA-N	[8]
SMILES	CC1=NN(C=C1)C(=O)N	[8]

Physical Properties

The physical state and thermal properties of a compound are critical for handling, formulation, and storage.

Property	Value	Method	Source(s)
Melting Point	125 °C	Not specified	[8]
Boiling Point	(Predicted)	Not specified
Appearance	White to off-white crystalline solid	Visual Inspection	[8]

Solubility Profile

The solubility of a compound is a key determinant of its bioavailability and formulation feasibility. A detailed solubility assessment is therefore essential.

Solvent	Solubility	Method
Water	To be determined	Shake-flask method followed by HPLC/UV-Vis
Ethanol	To be determined	Shake-flask method followed by HPLC/UV-Vis
Methanol	To be determined	Shake-flask method followed by HPLC/UV-Vis
Dimethyl Sulfoxide (DMSO)	To be determined	Shake-flask method followed by HPLC/UV-Vis
Dichloromethane	To be determined	Shake-flask method followed by HPLC/UV-Vis
Acetone	To be determined	Shake-flask method followed by HPLC/UV-Vis

Acidity/Basicity (pKa)

The pKa value is critical for predicting the ionization state of a molecule at a given pH, which influences its solubility, permeability, and interaction with biological targets.

Property	Predicted Value	Method
pKa	To be determined	Computational prediction / Potentiometric titration

Structural and Spectroscopic Characterization

Elucidation of the molecular structure and confirmation of identity are achieved through a combination of spectroscopic techniques.

Crystallographic Data

A single-crystal X-ray diffraction study of 3-methyl-1H-pyrazole-1-carboxamide (referred to as 3MPC) has been reported, providing definitive structural information.[8]

• Crystal System: Triclinic[8]

• Space Group: P-1[8]

The crystal structure confirms the planar nature of the pyrazole ring and the orientation of the carbamoyl and methyl substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution.

¹H NMR (Proton NMR) - Predicted Chemical Shifts:

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
CH₃	~2.3	s	-
H4 (pyrazole)	~6.2	d	~2-3 Hz
H5 (pyrazole)	~7.5	d	~2-3 Hz
NH₂	~5.5-7.5	br s	-

¹³C NMR (Carbon-13 NMR) - Predicted Chemical Shifts:

Carbon	Predicted Chemical Shift (ppm)
CH₃	~13
C4 (pyrazole)	~108
C3 (pyrazole)	~149
C5 (pyrazole)	~130
C=O (carbamoyl)	~155

Rationale behind NMR Assignments: The methyl protons are expected to appear as a singlet in the upfield region. The two protons on the pyrazole ring will appear as doublets due to coupling to each other. The H4 proton is typically more shielded than the H5 proton. The amide protons are expected to be broad and their chemical shift can be highly dependent on solvent and concentration. In the ¹³C NMR spectrum, the methyl carbon will be the most upfield signal. The carbonyl carbon of the amide will be the most downfield signal.

Infrared (IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Assignment	Intensity
~3400-3200	N-H stretching (amide)	Strong, broad
~3100-3000	C-H stretching (aromatic)	Medium
~2950-2850	C-H stretching (methyl)	Medium
~1680-1650	C=O stretching (amide I)	Strong
~1600-1580	N-H bending (amide II)	Medium
~1550-1500	C=N stretching (pyrazole ring)	Medium

The presence of strong bands for N-H and C=O stretching are characteristic of the primary amide group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Molecular Ion (M⁺): m/z = 125.0589

• Major Fragmentation Pathways:

  • Loss of the carbamoyl group (-CONH₂) to give a fragment at m/z = 81.

  • Loss of HNCO from the molecular ion.

  • Cleavage of the pyrazole ring.

Chemical Reactivity and Stability

Understanding the chemical stability and reactivity of 1-Carbamoyl-3-methylpyrazole is essential for its handling, storage, and application in synthesis.

Hydrolytic Stability

Pyrazole derivatives, particularly those with ester or amide functionalities, can be susceptible to hydrolysis.[1][9] The stability of the carbamoyl group in 1-Carbamoyl-3-methylpyrazole should be assessed under various pH conditions (acidic, neutral, and basic) to determine its half-life. Amides are generally more stable to hydrolysis than esters.

Thermal Stability

Thermal analysis, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), is used to determine the melting point, heat of fusion, and decomposition temperature.[10][11] This information is critical for assessing the thermal stability of the compound.

Photostability

Exposure to light, particularly UV radiation, can lead to the degradation of organic molecules.[2][12][13] Photostability studies should be conducted according to ICH guidelines to evaluate the potential for photodegradation and to identify any photoproducts.

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the characterization of 1-Carbamoyl-3-methylpyrazole.

Synthesis of 1-Carbamoyl-3-methylpyrazole

A common method for the synthesis of N-carbamoylpyrazoles involves the reaction of a pyrazole with an isocyanate. A plausible synthesis for 1-Carbamoyl-3-methylpyrazole is outlined below.

Workflow for the Synthesis of 1-Carbamoyl-3-methylpyrazole

Caption: Synthesis of 1-Carbamoyl-3-methylpyrazole.

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve 3-methylpyrazole (1.0 eq) in a suitable aprotic solvent (e.g., anhydrous tetrahydrofuran).

• Addition of Reagent: To the stirred solution, add a source of isocyanic acid, such as trimethylsilyl isocyanate (1.1 eq), dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours or until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure 1-Carbamoyl-3-methylpyrazole.

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Workflow for DSC Analysis

Caption: Workflow for Melting Point Determination by DSC.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of 1-Carbamoyl-3-methylpyrazole into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Heating Program: Heat the sample from room temperature to a temperature well above the expected melting point (e.g., 150 °C) at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Data Analysis: The melting point is determined as the onset temperature of the endothermic melting peak on the resulting thermogram. The area under the peak corresponds to the heat of fusion.

Determination of Aqueous Solubility (Shake-Flask Method)

Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of 1-Carbamoyl-3-methylpyrazole to a known volume of purified water in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Filter the supernatant through a 0.45 µm filter to remove any undissolved solid.

• Quantification: Dilute the clear filtrate with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

NMR Sample Preparation and Analysis

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of 1-Carbamoyl-3-methylpyrazole in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to obtain optimal resolution.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using standard pulse programs.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-Carbamoyl-3-methylpyrazole.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

For detailed safety information, it is recommended to consult the specific Safety Data Sheet (SDS) for this compound.

Applications in Drug Discovery and Research

Pyrazole carboxamides are a well-established class of compounds with a wide range of biological activities.[3][6][7] While specific applications for 1-Carbamoyl-3-methylpyrazole are not extensively documented in the public domain, its structural motif suggests its potential as a building block for the synthesis of:

• Enzyme Inhibitors: The pyrazole ring can act as a bioisostere for other aromatic systems and can participate in hydrogen bonding and hydrophobic interactions within an enzyme's active site.

• Receptor Ligands: The scaffold can be elaborated to create ligands for various G-protein coupled receptors (GPCRs) and ion channels.

• Agrochemicals: Pyrazole carboxamides are also known for their use as fungicides and insecticides in agriculture.

Conclusion

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound with a rich chemical scaffold that holds significant potential for further exploration in medicinal chemistry and materials science. This guide has provided a comprehensive overview of its known and predicted physical and chemical characteristics, along with detailed protocols for its synthesis and characterization. A thorough understanding of these fundamental properties is paramount for any researcher or scientist working with this versatile molecule.

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The Pyrazole Scaffold: A Versatile Nucleus in Modern Drug Discovery and Agrochemicals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry and agrochemical research.[1][2] Its unique structural and electronic properties have enabled the development of a vast array of biologically active compounds with diverse therapeutic and practical applications. This technical guide provides a comprehensive overview of the biological activities of substituted pyrazoles, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies crucial for their synthesis and evaluation. From potent anti-inflammatory agents to targeted anticancer therapies and effective crop protection agents, this document serves as an in-depth resource for professionals engaged in the discovery and development of novel pyrazole-based molecules.

Introduction: The Chemical and Biological Significance of the Pyrazole Core

The pyrazole nucleus, first described by Ludwig Knorr in 1883, is a versatile building block in organic synthesis.[3] Its structure allows for substitution at multiple positions, enabling fine-tuning of its physicochemical properties and biological targets.[4] Pyrazoles can act as hydrogen bond donors and acceptors, and the ring itself can serve as a bioisostere for other aromatic systems, often leading to improved potency and pharmacokinetic profiles.[5] This inherent versatility has led to the incorporation of the pyrazole moiety into numerous commercially successful pharmaceuticals and agrochemicals.[1][6]

The biological activities of substituted pyrazoles are remarkably broad, encompassing:

• Medicinal Applications: Anti-inflammatory, analgesic, anticancer, antimicrobial, antiviral, antidepressant, and neuroprotective properties.[1][7]

• Agrochemical Applications: Herbicidal, fungicidal, and insecticidal activities.[6][8]

This guide will explore these key biological activities in detail, providing insights into the underlying molecular mechanisms and the structural features that govern efficacy.

Therapeutic Applications of Substituted Pyrazoles

The pyrazole scaffold is a cornerstone in the development of drugs targeting a wide range of diseases.[9] The following sections highlight key therapeutic areas where pyrazole derivatives have made a significant impact.

Anti-inflammatory and Analgesic Activity

Perhaps the most well-known application of pyrazoles is in the management of pain and inflammation. The selective COX-2 inhibitor, Celecoxib , is a prime example of a successful pyrazole-based drug.[1]

Mechanism of Action: Celecoxib selectively inhibits the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the synthesis of prostaglandins that mediate pain and inflammation.[10][11] This selectivity for COX-2 over COX-1 reduces the gastrointestinal side effects associated with non-selective NSAIDs.

Structure-Activity Relationship (SAR): The 1,5-diarylpyrazole scaffold is crucial for COX-2 selectivity. The trifluoromethyl group on one of the phenyl rings and the sulfonamide moiety on the other are key for potent and selective inhibition.

Anticancer Activity

Substituted pyrazoles have emerged as promising anticancer agents, targeting various hallmarks of cancer.[7]

Mechanisms of Action:

• Kinase Inhibition: Many pyrazole derivatives act as inhibitors of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.[1][12] By inhibiting CDKs, these compounds can induce cell cycle arrest and apoptosis in cancer cells.

• Tubulin Polymerization Inhibition: Certain pyrazoles can bind to the colchicine binding site of tubulin, disrupting microtubule dynamics and leading to mitotic arrest and cell death.

• Androgen Receptor (AR) Antagonism: In prostate cancer, pyrazole-containing compounds like Darolutamide act as potent AR antagonists, inhibiting the growth of cancer cells.[5]

Key Compounds and their Targets:

Compound/Class	Target	Therapeutic Indication
Ruxolitinib	JAK1/JAK2	Myelofibrosis, Polycythemia Vera
Ibrutinib	Bruton's tyrosine kinase (BTK)	Mantle cell lymphoma, Chronic lymphocytic leukemia
Crizotinib	ALK/ROS1	Non-small cell lung cancer

Antimicrobial and Antiviral Activity

The pyrazole nucleus is a valuable pharmacophore in the design of novel antimicrobial and antiviral agents.[1][4]

Antibacterial Activity: Pyrazole derivatives have demonstrated efficacy against a range of bacteria, including drug-resistant strains.[9] Their mechanisms of action can involve the inhibition of essential bacterial enzymes. For instance, some pyrazole-containing compounds act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[5]

Antiviral Activity: Pyrazole derivatives have shown inhibitory effects against various viruses. For example, certain compounds have demonstrated the ability to inhibit the replication of Dengue virus by targeting viral RNA synthesis and protein expression.

Agrochemical Applications of Substituted Pyrazoles

Beyond medicine, substituted pyrazoles play a vital role in modern agriculture as effective and selective crop protection agents.

Herbicidal Activity

Pyrazole-based herbicides are widely used for weed control in various crops.[6]

Mechanism of Action: A significant class of pyrazole herbicides acts by inhibiting acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants.[6] Others function as synthetic auxins, mimicking the action of the plant hormone auxin to disrupt normal growth processes.[6]

Structure-Activity Relationship (SAR): The substitution pattern on the pyrazole ring and the nature of the attached side chains are critical for herbicidal activity and crop selectivity. For instance, the incorporation of electron-withdrawing substituents on an aromatic ring attached to the pyrazole core can enhance inhibitory activity against target weeds.[6]

Insecticidal and Fungicidal Activity

Substituted pyrazoles are also utilized as potent insecticides and fungicides.

Insecticidal Activity: Fipronil is a broad-spectrum insecticide that belongs to the phenylpyrazole class.[13] It acts by blocking GABA-gated chloride channels in the central nervous system of insects, leading to hyperexcitation and death.

Fungicidal Activity: Certain pyrazole derivatives exhibit significant antifungal properties, making them useful for controlling plant diseases.

Experimental Protocols

This section provides standardized methodologies for the synthesis and biological evaluation of substituted pyrazoles.

Synthesis of a Substituted Pyrazole: Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis is a classical and widely used method for the preparation of pyrazole derivatives.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve one equivalent of a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate) in a suitable solvent such as ethanol.

• Addition of Hydrazine: To the stirred solution, add one equivalent of hydrazine hydrate or a substituted hydrazine dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The crude product is then purified by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to afford the desired substituted pyrazole.

Biological Assay: MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test pyrazole compound in the cell culture medium. Add the different concentrations of the compound to the wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined.

Visualizations

Signaling Pathway

Caption: Mechanism of action of the insecticide Fipronil.

Experimental Workflow

Caption: Workflow for synthesis and anticancer evaluation.

Structure-Activity Relationship Logic

Caption: Logic of Structure-Activity Relationship studies.

Conclusion and Future Perspectives

The substituted pyrazole scaffold continues to be a highly fruitful area of research in both medicinal chemistry and agrochemical science.[9] Its remarkable versatility and broad spectrum of biological activities ensure its continued relevance in the development of novel therapeutic agents and crop protection solutions. Future research will likely focus on the design of more selective and potent pyrazole derivatives with improved pharmacokinetic and safety profiles. The exploration of novel pyrazole-based hybrid molecules and the application of computational methods in their design will undoubtedly accelerate the discovery of the next generation of pyrazole-containing drugs and agrochemicals.

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Protocols & Analytical Methods

1-Carbamoyl-3-methylpyrazole as a nitrification inhibitor in soil

An In-Depth Technical Guide to 1-Carbamoyl-3-methylpyrazole (CMP) as a Nitrification Inhibitor in Soil

Executive Summary

The microbial conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻), a process known as nitrification, is a critical juncture in the global nitrogen cycle. While essential, rapid nitrification in agricultural systems leads to significant nitrogen loss through nitrate leaching and nitrous oxide (N₂O) emissions, a potent greenhouse gas. Nitrification inhibitors (NIs) are chemical compounds designed to slow this conversion, thereby enhancing nitrogen use efficiency, improving crop yields, and mitigating environmental pollution. This guide provides a detailed technical overview of 1-Carbamoyl-3-methylpyrazole (CMP), a pyrazole-based nitrification inhibitor. We will explore its mechanism of action, factors influencing its efficacy, and provide comprehensive, field-proven protocols for its application and assessment in a research setting. This document is intended for researchers, soil scientists, and agricultural professionals seeking to understand and utilize CMP for improved nitrogen management.

The Science of Nitrification and Its Inhibition

The Soil Nitrogen Cycle and Nitrification

Nitrification is a two-step biological oxidation process carried out by distinct groups of microorganisms. The first and rate-limiting step is the oxidation of ammonium (NH₄⁺) to nitrite (NO₂⁻), primarily performed by ammonia-oxidizing bacteria (AOB) and archaea (AOA). The second step involves the rapid oxidation of nitrite to nitrate (NO₃⁻) by nitrite-oxidizing bacteria (NOB).

Agronomic and Environmental Consequences of Rapid Nitrification

The end product of nitrification, nitrate, is highly mobile in the soil solution. This mobility makes it susceptible to leaching into groundwater, leading to contamination of drinking water sources and eutrophication of surface waters.[1] Furthermore, under anaerobic conditions, nitrate can be denitrified to N₂O and N₂ gases, contributing to greenhouse gas emissions and representing a direct loss of valuable fertilizer nitrogen.[2] By keeping nitrogen in the positively charged ammonium form, it remains bound to negatively charged soil colloids, reducing these loss pathways.[1]

Introduction to Nitrification Inhibitors (NIs)

Nitrification inhibitors are compounds that temporarily suppress the activity of ammonia-oxidizing microorganisms.[1] Widely studied NIs include dicyandiamide (DCD), 3,4-dimethylpyrazole phosphate (DMPP), and nitrapyrin.[1][2] These compounds function by targeting the ammonia monooxygenase (AMO) enzyme, which catalyzes the initial step of nitrification.[1] The efficacy of any NI is not absolute and can be influenced by soil type, temperature, moisture, and microbial community composition.[3][4]

Profile of 1-Carbamoyl-3-methylpyrazole (CMP)

1-Carbamoyl-3-methylpyrazole (CMP), also referred to in some literature as Carboxymethyl Pyrazole, is a heterocyclic nitrogen compound belonging to the pyrazole family. Like other pyrazole-based inhibitors such as DMPP, CMP is recognized for its ability to selectively inhibit the first step of nitrification. Its structure, featuring a pyrazole ring with methyl and carbamoyl functional groups, is key to its inhibitory activity.

Mechanism of Action

The Ammonia Monooxygenase (AMO) Enzyme

The primary target for CMP and other pyrazole-based NIs is the AMO enzyme. This enzyme is crucial for the metabolic activity of ammonia-oxidizing bacteria (AOB).[1] The proposed mechanism of action for pyrazole-based inhibitors involves the chelation of copper (Cu²⁺) cations within the active site of the AMO enzyme.[5][6] Copper is an essential cofactor for the enzyme's function, and by binding to it, the inhibitor effectively deactivates the enzyme, halting the oxidation of ammonium.[6]

Proposed Inhibitory Action of CMP

The nitrogen atoms in the pyrazole ring of CMP are believed to act as ligands, forming a stable complex with the copper cofactor of the AMO enzyme. This binding prevents the enzyme from interacting with its natural substrate, ammonium, thereby blocking the nitrification pathway at its first and most critical step. This targeted action ensures that nitrogen is retained in the soil as ammonium for a longer period.

Caption: Nitrification pathway and the inhibitory point of CMP.

Application Guidelines and Considerations

The successful use of CMP hinges on understanding the soil environment into which it is applied. Its performance can be highly variable, influenced by a combination of physical, chemical, and biological soil properties.

Factors Influencing CMP Efficacy

The effectiveness of nitrification inhibitors is often dependent on soil texture and conditions. For instance, studies on other NIs have shown that dicyandiamide (DCD) is more effective in clay and loamy soils, while 3,4-dimethylpyrazole phosphate (DMPP) performs better in sandy soils.[7][8] Prolonged periods of wet or waterlogged soil conditions generally favor the effectiveness of nitrification inhibitors.[4]

Factor	Influence on Efficacy	Rationale
Soil Texture	High	Clay and organic matter can adsorb NI molecules, potentially reducing their immediate availability but also preventing leaching. Sandy soils may allow for faster NI leaching.[3]
Soil pH	Moderate to High	Soil pH affects both microbial activity and the chemical state of the inhibitor. Optimal nitrification rates vary with pH, influencing the potential for inhibition.
Temperature	High	Nitrification is a temperature-dependent process. CMP efficacy may be more pronounced at optimal temperatures for microbial activity.
Organic Matter	High	High organic matter can lead to increased adsorption of the inhibitor, potentially requiring higher application rates.[9]
Moisture	High	High soil moisture and waterlogged conditions increase the risk of nitrate leaching and denitrification, making the use of an NI more beneficial.[4]

Recommended Application Rates

Based on field studies, CMP has been effectively applied at a rate of 0.56 kg active ingredient per hectare .[10] This rate serves as a robust starting point for experimental trials. The inhibitor is typically diluted in a solvent for uniform application. A 50:50 solution of ethanol and acetone has been successfully used for this purpose.[10]

Formulation and Co-application

CMP can be applied directly to the soil surface or, more commonly, mixed thoroughly with nitrogen-based fertilizers.[2][10] This ensures the inhibitor is located precisely where the concentration of ammonium from the fertilizer will be highest. It can be used with both solid fertilizers like urea and liquid manure or slurry.[2]

Experimental Protocols for Efficacy Assessment

To validate the effectiveness of CMP in a specific soil, controlled laboratory and field experiments are essential.

Protocol 1: Laboratory Soil Incubation Study

This protocol determines the potential of CMP to inhibit nitrification in a controlled environment.

Objective: To quantify the rate of nitrification in a given soil with and without CMP treatment over time.

Materials:

• Fresh field-moist soil, sieved (2 mm)

• Incubation vessels (e.g., 250 mL glass jars with perforated lids to allow gas exchange)

• Ammonium sulfate ((NH₄)₂SO₄) solution

• CMP active ingredient

• Ethanol/acetone (50:50 v/v) for CMP stock solution

• Deionized water

• Incubator set to a constant temperature (e.g., 25°C)

Procedure:

• Soil Preparation: Weigh 100 g (on an oven-dry basis) of sieved soil into each incubation vessel.

• Treatment Preparation:

  • Control: Add ammonium sulfate solution to achieve a final concentration of 100 mg N/kg soil. Add an equivalent volume of the ethanol/acetone solvent without CMP.

  • CMP Treatment: Add ammonium sulfate solution (100 mg N/kg soil). Add the CMP stock solution to achieve a final concentration equivalent to the desired field rate (e.g., ~2 mg CMP/kg soil, scaled from the 0.56 kg/ha rate).

• Moisture Adjustment: Adjust the moisture content of all samples to 60% of water-holding capacity using deionized water. Mix thoroughly.

• Incubation: Place the vessels in an incubator in the dark at 25°C.

• Sampling: Destructively sample triplicate vessels from each treatment at predetermined time points (e.g., Day 0, 3, 7, 14, 21, 28, 42).

• Extraction: Immediately upon sampling, extract the soil with 2M KCl solution (e.g., 50 g soil to 200 mL KCl) by shaking for 1 hour.

• Analysis: Filter the extracts and analyze for NH₄⁺-N and NO₃⁻-N concentrations using Protocol 4.2.

Caption: Workflow for a laboratory soil incubation experiment.

Protocol 2: Analysis of Soil Inorganic Nitrogen (NH₄⁺-N and NO₃⁻-N)

Principle: Ammonium and nitrate are extracted from the soil using a concentrated salt solution (2M KCl). The concentrations in the extract are then determined colorimetrically, often using an automated flow injection analyzer or a microplate reader.

Reagents:

• 2M Potassium Chloride (KCl)

• Ammonium and Nitrate standards

• Reagents for colorimetric analysis (specific to the automated analyzer method, e.g., for nitrate: sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride after cadmium reduction).[11]

Procedure:

• Extraction: Shake a known mass of soil (e.g., 10 g) with a known volume of 2M KCl (e.g., 40 mL) for 1 hour on a mechanical shaker.

• Filtration: Filter the soil slurry through a pre-leached Whatman No. 42 filter paper.

• Analysis: Analyze the clear filtrate for NH₄⁺-N and NO₃⁻-N concentrations using a calibrated automated colorimetric analyzer (e.g., Lachat QuikChem, Seal AA3).

• Calculation: Convert the concentrations from mg/L in the extract to mg/kg in the dry soil, accounting for soil mass, extractant volume, and soil moisture content.

Advanced Protocols: Assessing Broader Impacts

Protocol 3: Quantification of CMP Residues in Soil

Objective: To determine the persistence of CMP in soil over time.

Principle: This protocol provides a general framework, as a specific validated method was not found in the initial search. The method would involve solvent extraction of CMP from the soil matrix, followed by cleanup and quantification using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Proposed Procedure Outline:

• Extraction: Extract a soil sample (e.g., 10 g) with a suitable organic solvent (e.g., acetonitrile or methanol). The use of sonication or accelerated solvent extraction (ASE) can improve efficiency.

• Cleanup: The raw extract may contain interfering compounds. A solid-phase extraction (SPE) cleanup step may be necessary to purify the sample.

• Quantification:

  • HPLC-UV/MS: Analyze the cleaned extract using an HPLC system with a suitable column (e.g., C18) and a UV or mass spectrometry detector.

  • GC-MS: If CMP is sufficiently volatile or can be derivatized, GC-MS can provide high sensitivity and specificity.

• Validation: The method must be validated using a CMP standard curve and spiked soil samples to determine recovery and limits of detection.

Protocol 4: Assessing Impact on Soil Microbial Community

Objective: To determine if CMP application alters the abundance or composition of the soil microbial community, particularly ammonia-oxidizing bacteria.

Principle: Soil DNA is extracted and the 16S rRNA gene (for bacteria) or specific functional genes (e.g., amoA for ammonia oxidizers) are amplified via PCR and sequenced using next-generation sequencing (NGS) platforms.

Caption: General workflow for soil microbial community analysis.

Data Analysis and Interpretation

Calculating Nitrification Inhibition Rate

From the soil incubation data (Protocol 4.1), the net nitrification rate can be calculated. The percent inhibition can be determined using the following formula for a specific time point:

% Inhibition = [ (NO₃⁻_control - NO₃⁻_CMP) / NO₃⁻_control ] * 100

Where:

• NO₃⁻_control is the net nitrate produced in the control soil.

• NO₃⁻_CMP is the net nitrate produced in the CMP-treated soil.

Statistical Considerations

All experiments should be conducted with sufficient replication (minimum of 3-4) to allow for robust statistical analysis. Analysis of variance (ANOVA) is appropriate for comparing treatments, followed by a mean separation test (e.g., Tukey's HSD) to identify significant differences between control and CMP-treated samples.

Conclusion and Future Directions

1-Carbamoyl-3-methylpyrazole (CMP) demonstrates significant potential as a tool for sustainable agriculture. By inhibiting the initial step of nitrification, it helps retain nitrogen in the stable ammonium form, reducing the potential for environmental losses and improving the efficiency of nitrogen fertilizers. The protocols outlined in this guide provide a comprehensive framework for researchers to rigorously evaluate the efficacy and environmental impact of CMP in various soil types and cropping systems. Future research should focus on validating analytical methods for CMP residue analysis, understanding its long-term effects on soil microbial ecology, and conducting large-scale field trials across diverse agroecosystems to refine application recommendations.

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• 6. researchgate.net [researchgate.net]
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• 9. Effects of the Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate on Nitrification and Nitrifiers in Two Contrasting Agricultural Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 10. topsoil.nserl.purdue.edu [topsoil.nserl.purdue.edu]
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Application Notes and Protocols for 1-Carbamoyl-3-methylpyrazole in Nitrogen Cycle Studies

Introduction: The Critical Role of Nitrification and Its Inhibition in Nitrogen Cycle Research

The nitrogen cycle is a cornerstone of global biogeochemistry, with the process of nitrification playing a pivotal role. Nitrification, the microbial oxidation of ammonia (NH₄⁺) to nitrate (NO₃⁻), is a two-step process carried out by distinct groups of microorganisms. This conversion has profound implications for agriculture and the environment. While nitrate is a primary source of nitrogen for plants, its high mobility in soil makes it susceptible to leaching into groundwater, leading to water contamination and economic losses for farmers. Furthermore, nitrification is a significant source of nitrous oxide (N₂O), a potent greenhouse gas.

To mitigate these detrimental effects and improve nitrogen use efficiency, synthetic nitrification inhibitors have been developed. These compounds selectively target the first and rate-limiting step of nitrification: the oxidation of ammonia to nitrite, catalyzed by the enzyme ammonia monooxygenase (AMO). By temporarily suppressing the activity of ammonia-oxidizing bacteria (AOB) and archaea (AOA), these inhibitors maintain nitrogen in the less mobile ammonium form, synchronizing nitrogen availability with plant demand.

This document provides a detailed guide to the application of 1-Carbamoyl-3-methylpyrazole (CMP), a pyrazole-based compound, as a potential nitrification inhibitor for nitrogen cycle research. While extensive research exists for structurally similar compounds like 3,4-dimethylpyrazole phosphate (DMPP), specific data on CMP is limited. Therefore, this guide synthesizes established principles of pyrazole-based nitrification inhibitors and provides robust protocols for researchers to evaluate and utilize CMP in their studies.

Biochemical Mechanism of Action: Targeting Ammonia Monooxygenase

The inhibitory action of pyrazole-based compounds, including the putative action of CMP, is centered on the ammonia monooxygenase (AMO) enzyme.[1][2] AMO is a copper-dependent membrane-bound enzyme that catalyzes the oxidation of ammonia to hydroxylamine. The current understanding of the mechanism of pyrazole-based inhibitors suggests that they act as copper chelators.[1] By binding to the copper co-factor within the active site of the AMO enzyme, these inhibitors prevent the binding and subsequent oxidation of ammonia. This targeted inhibition is highly specific to ammonia-oxidizing microorganisms.

Figure 1: The inhibitory action of 1-Carbamoyl-3-methylpyrazole (CMP) on the nitrogen cycle.

Physicochemical Properties and Practical Considerations

Property	Value/Information	Source
Molecular Formula	C₅H₇N₃O	[3]
Molecular Weight	125.13 g/mol	[3]
Synthesis	Can be synthesized from 3-methyl-pyrazole and urea.	[4]
Solubility	Expected to have some water solubility due to the carbamoyl group, but empirical determination is necessary. For experimental purposes, dissolution in a minimal amount of a suitable organic solvent (e.g., acetone, DMSO) before preparing aqueous stock solutions is recommended.	Inferred
Stability	The stability of CMP in soil and aqueous solutions under varying pH and temperature conditions has not been extensively studied. It is recommended to prepare fresh stock solutions for each experiment.	Inferred

Important Note for Researchers: Due to the limited publicly available data on CMP, it is imperative to empirically determine its solubility and stability under your specific experimental conditions.

Experimental Protocols

The following protocols are designed to be adaptable for the evaluation and application of CMP in nitrogen cycle studies. They are based on established methodologies for other nitrification inhibitors.

Protocol 1: Soil Incubation Study to Determine the Effective Concentration of CMP

This protocol outlines a laboratory-based soil incubation experiment to determine the optimal concentration of CMP for inhibiting nitrification.

Objective: To quantify the dose-response relationship between CMP concentration and the rate of net nitrification in a given soil type.

Materials:

• Freshly collected and sieved (<2 mm) soil

• 1-Carbamoyl-3-methylpyrazole (CMP)

• Ammonium sulfate ((NH₄)₂SO₄)

• Potassium chloride (KCl) solution (2 M)

• Deionized water

• Incubation vessels (e.g., 250 mL flasks or Mason jars)

• Analytical equipment for ammonium and nitrate quantification (e.g., colorimetric autoanalyzer, ion chromatograph)

Experimental Design:

• Soil Preparation: Adjust the soil moisture to 50-60% of its water-holding capacity and pre-incubate for 7 days at a constant temperature (e.g., 25°C) to allow microbial activity to stabilize.

• Treatments:

  • Control (no NH₄⁺ or CMP)

  • Ammonium control (NH₄⁺ added, no CMP)

  • CMP treatments (NH₄⁺ added + varying levels of CMP). A suggested range of CMP application is 0.1, 0.5, 1, 2, and 5% of the added nitrogen (w/w).

• Procedure:

  • Weigh triplicate 50 g subsamples of the pre-incubated soil into each incubation vessel.

  • Prepare a stock solution of (NH₄)₂SO₄ to provide a final concentration of 100 mg N kg⁻¹ soil.

  • Prepare stock solutions of CMP in a suitable solvent (if necessary) and then dilute with deionized water.

  • Add the (NH₄)₂SO₄ and CMP solutions to the respective soil samples and mix thoroughly. Ensure the final water content is uniform across all treatments.

  • Cover the vessels with a gas-permeable membrane (e.g., Parafilm with pinholes) to allow for gas exchange while minimizing water loss.

  • Incubate the samples in the dark at a constant temperature (e.g., 25°C).

  • Destructively sample the triplicate vessels for each treatment at regular intervals (e.g., days 0, 3, 7, 14, 21, and 28).

• Analysis:

  • At each sampling point, extract the soil with 2 M KCl (e.g., 1:5 soil-to-solution ratio) by shaking for 1 hour.

  • Filter the soil slurry and analyze the filtrate for NH₄⁺ and NO₃⁻ concentrations.

• Data Interpretation:

  • Calculate the net nitrification rate as the change in NO₃⁻ concentration over time.

  • Plot the nitrification rate against the CMP concentration to determine the effective dose for nitrification inhibition.

Figure 2: Workflow for determining the effective concentration of CMP.

Protocol 2: Assessing the Impact of CMP on Non-Target Microbial Communities

It is crucial to understand if a nitrification inhibitor has unintended consequences on the broader soil microbial community. This protocol uses soil enzyme assays and microbial biomass analysis to assess non-target effects.

Objective: To evaluate the impact of an effective concentration of CMP on general microbial activity and biomass.

Materials:

• Soil and reagents from Protocol 1

• Reagents for dehydrogenase assay (e.g., 2,3,5-triphenyltetrazolium chloride - TTC)

• Reagents for fluorescein diacetate (FDA) hydrolysis assay

• Chloroform for fumigation-extraction method

• Potassium sulfate (K₂SO₄) solution (0.5 M)

• Total organic carbon (TOC) analyzer

Experimental Design:

• Use the same treatments as in Protocol 1, focusing on the effective CMP concentration determined.

• Set up parallel incubation experiments for destructive sampling for these analyses.

Procedure:

• At selected time points during the incubation (e.g., day 7 and day 28), collect soil samples from the control, ammonium control, and the effective CMP concentration treatment.

• Dehydrogenase Activity: Measure dehydrogenase activity as an indicator of overall microbial respiratory activity using the TTC reduction method.

• FDA Hydrolysis: Determine the total microbial hydrolytic activity using the fluorescein diacetate (FDA) hydrolysis assay.

• Microbial Biomass Carbon (MBC): Use the chloroform fumigation-extraction method to estimate the microbial biomass carbon. This involves fumigating one subsample with chloroform to lyse microbial cells and extracting both the fumigated and a non-fumigated subsample with K₂SO₄. The difference in extractable organic carbon between the fumigated and non-fumigated samples is proportional to the microbial biomass.

Data Interpretation:

• Compare the dehydrogenase activity, FDA hydrolysis rates, and microbial biomass carbon between the CMP-treated soil and the controls.

• Statistically significant differences may indicate non-target effects of CMP on the soil microbial community.[5][6][7][8][9]

Comparative Efficacy of Pyrazole-Based Nitrification Inhibitors

The effectiveness of nitrification inhibitors can vary depending on soil type and environmental conditions.[10][11] The table below summarizes reported efficacies of common pyrazole-based inhibitors, which can serve as a benchmark for evaluating CMP.

Nitrification Inhibitor	Typical Application Rate (% of applied N)	Reported Efficacy (N₂O emission reduction)	Factors Influencing Efficacy
DMPP (3,4-dimethylpyrazole phosphate)	0.5 - 1.5%	30 - 88%	Soil texture (more effective in sandy soils), pH, temperature, and moisture.[10][11][12][13]
DMPSA (2-(N-3,4-dimethyl-1H-pyrazol-1-yl) succinic acid)	1%	Similar to or slightly better than DMPP in some studies.[1][2]	Soil water content.[1]
PIADIN (3-methylpyrazole and 1,2,4-triazole)	Varies by formulation	Up to 70%	Soil texture.[10][11]
1-Carbamoyl-3-methylpyrazole (CMP)	To be determined	To be determined	To be determined

Conclusion and Future Directions

1-Carbamoyl-3-methylpyrazole holds potential as a nitrification inhibitor due to its structural similarity to well-established pyrazole-based compounds. The protocols outlined in this application note provide a robust framework for researchers to systematically evaluate its efficacy, determine optimal application rates, and assess its environmental safety. Future research should focus on direct comparisons of CMP with commercially available nitrification inhibitors across a range of soil types and environmental conditions. Furthermore, studies on its persistence in soil, degradation pathways, and effects on the abundance and community structure of ammonia-oxidizing microorganisms are essential for a comprehensive understanding of its role in nitrogen cycle studies.

References

• Google Patents. (n.d.). Process for the preparation of 3-amino-5-methylpyrazole.

• Menéndez, S., et al. (2017). Dimethyl pyrazol-based nitrification inhibitors effect on nitrifying and denitrifying bacteria to mitigate N2O emission. Scientific Reports, 7(1), 13679. [Link]

• Guo, Y., et al. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. Nitrogen, 2(2), 155-166. [Link]

• Global Substance Registration System. (n.d.). 1-CARBAMOYL-3-METHYLPYRAZOLE. Retrieved from [Link]

• Ahemad, M., & Khan, M. S. (2012). Effect of three carbamate pesticides on population dynamics of soil microorganisms. Journal of the Serbian Chemical Society, 77(1), 113-122.
• Google Patents. (n.d.). Process for the production of 1-carbamoyl-pyrazoles.

• ResearchGate. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. [Link]

• Radboud Repository. (2023). Drug discovery-based approach identifies new nitrification inhibitors. [Link]

• ResearchGate. (n.d.). Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole. [Link]

• ResearchGate. (2017). Non-target effects on soil microbial parameters of the synthetic pesticide carbendazim with the biopesticides cantharidin and norcantharidin. [Link]

• Ministry for Primary Industries, New Zealand. (n.d.). A review of the potential of nitrification inhibitors DMPP and nitrapyrin to reduce N2O emissions following urine deposition in grazed pastures. [Link]

• MDPI. (2023). Neonicotinoid Effects on Soil Microorganisms: Responses and Mitigation Strategies. [Link]

• ResearchGate. (2005). Evaluation of ecological doses of the nitrification inhibitors 3,4-dimethylpyrazole phosphate (DMPP) and 4-chloromethylpyrazole (ClMP) in comparison to dicyandiamide (DCD) in their effects on dehydrogenase and dimethyl sulfoxide reductase activity in soils. [Link]

• ResearchGate. (2012). Synthesis of 1-methyl-3-trifluoromethyl-4-pyrazole carboxylic acid. [Link]

• CABI Digital Library. (n.d.). Comparison of the efficiency of nitrification inhibitors dmpp and dmpsa on a maize-ryegrass crop. [Link]

• PubMed. (2022). Impact of fumigants on non-target soil microorganisms: a review. [Link]

• PubMed Central. (2024). Inhibition profile of three biological nitrification inhibitors and their response to soil pH modification in two contrasting soils. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. [Link]

• PubChem. (n.d.). 3-Methylpyrazole. Retrieved from [Link]

• MDPI. (2011). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. [Link]

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Application Notes and Protocols for the Analysis of 1-Carbamoyl-3-methylpyrazole in Environmental Soil Samples

Introduction

1-Carbamoyl-3-methylpyrazole (CMP), a heterocyclic organic compound, and its derivatives are gaining attention in agrochemical research for their potential roles as nitrification inhibitors and as building blocks for novel pesticides.[1][2] The presence and persistence of such compounds in soil are of significant environmental interest, necessitating robust and sensitive analytical methods for their detection and quantification. This document provides a comprehensive guide for researchers and analytical scientists on the methodology for determining CMP concentrations in complex soil matrices.

The chemical structure of 1-Carbamoyl-3-methylpyrazole (C₅H₇N₃O) consists of a pyrazole ring substituted with a methyl group and a carbamoyl group.[3][4] Its polarity, conferred by the carbamoyl moiety, presents unique challenges for extraction and chromatographic retention. The methods detailed herein are designed to address these challenges, ensuring high recovery, sensitivity, and reproducibility.

This application note is structured to provide not only a step-by-step protocol but also the scientific rationale behind the methodological choices, empowering researchers to adapt and troubleshoot as needed. Adherence to these protocols will enable the generation of high-quality, defensible data in line with regulatory guidelines such as those from the U.S. Environmental Protection Agency (EPA).[5][6][7]

Part 1: Sample Handling and Preparation

The integrity of any analytical result begins with proper sample collection and preparation. The heterogeneity of soil requires a meticulous approach to ensure the portion analyzed is representative of the bulk sample.

Soil Sample Collection and Storage

• Collection: Collect soil samples from the desired depth using a clean, stainless-steel core sampler. For surface samples (0-15 cm), an auger or spade can be used. Composite samples from multiple points within a defined area are recommended to ensure representativeness.

• Storage: Samples should be placed in clean, labeled glass jars with polytetrafluoroethylene (PTFE)-lined lids. To minimize microbial degradation of the analyte, transport samples to the laboratory on ice and store them at ≤4°C. For longer-term storage, freezing at -20°C is advisable.

Sample Pre-treatment

• Air Drying: Before extraction, air-dry the soil sample in a well-ventilated area, shielded from direct sunlight, until it reaches a constant weight. Alternatively, for volatile compounds, analysis of field-moist samples with a correction for moisture content is preferable.

• Sieving: Pass the dried soil through a 2-mm stainless-steel sieve to remove large debris and ensure homogeneity.

• Homogenization: Thoroughly mix the sieved soil before taking a subsample for extraction.

Part 2: Analyte Extraction from Soil Matrix

The goal of the extraction is to efficiently transfer CMP from the soil matrix into a liquid phase suitable for analysis. Given the polar nature of CMP, a robust extraction solvent and methodology are required.

Accelerated Solvent Extraction (ASE)

Accelerated Solvent Extraction is a highly efficient technique that utilizes elevated temperatures and pressures to achieve rapid and thorough extractions.

Protocol:

• Mix 10 g of the homogenized soil sample with an equal amount of diatomaceous earth and place it into a stainless-steel ASE cell.

• Extraction Solvent: A mixture of acetonitrile and water (80:20, v/v) is recommended to accommodate the polarity of CMP.

• ASE Parameters:

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static Time: 5 minutes

  • Cycles: 2

• Collect the extract and proceed to the cleanup step.

Solid-Phase Extraction (SPE) for Sample Cleanup

A cleanup step is crucial to remove co-extracted matrix components that can interfere with the analysis and contaminate the analytical instrument.[8]

Protocol:

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 6 cc, 500 mg) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Dilute the ASE extract with deionized water to reduce the organic solvent concentration to <10%. Load the diluted extract onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the CMP from the cartridge with 10 mL of acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

Part 3: Analytical Determination by LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the sensitive and selective quantification of CMP due to its polarity and thermal lability, which may pose challenges for Gas Chromatography.

LC-MS/MS System and Parameters

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is suitable.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A gradient elution is recommended to ensure good separation from matrix components. A typical gradient would be:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-15 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): For selective and sensitive detection, MRM mode is used. The precursor ion ([M+H]⁺) and suitable product ions need to be determined by infusing a standard solution of CMP into the mass spectrometer.

  • Predicted MRM Transitions for CMP (C₅H₇N₃O, MW: 125.13):

    • Precursor Ion (Q1): m/z 126.1

    • Product Ions (Q3): The fragmentation of the carbamoyl group is expected. Potential product ions would need to be confirmed experimentally.

• Instrument Parameters: Source temperature, gas flows, and collision energy should be optimized for maximum sensitivity for CMP.

Visualization of the Analytical Workflow

Caption: Workflow for the analysis of 1-Carbamoyl-3-methylpyrazole in soil.

Part 4: Method Validation

To ensure the reliability and accuracy of the analytical method, a thorough validation should be performed according to established guidelines.[5][9]

Validation Parameters

The following parameters should be assessed:

• Linearity and Range: A calibration curve should be prepared using at least five concentration levels of CMP in the reconstituted solvent. The linearity should be evaluated by the coefficient of determination (r²), which should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing replicate (n=5) spiked soil samples at three different concentration levels (low, medium, and high). Accuracy is expressed as the percent recovery, and precision is expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of the analyte that can be reliably detected, typically estimated as a signal-to-noise ratio of 3. The LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy, typically a signal-to-noise ratio of 10.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is assessed by analyzing blank soil samples and comparing them to spiked samples.

• Matrix Effects: The effect of co-eluting matrix components on the ionization of the analyte. This can be evaluated by comparing the response of a standard in pure solvent to the response of a standard spiked into a blank soil extract.

Table 1: Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	70-120%
Precision (RSD)	≤ 20%
Specificity	No significant interfering peaks at the retention time of the analyte in blank samples
Matrix Effect	Within ± 20%

Part 5: Data Analysis and Reporting

Quantification

The concentration of CMP in the soil samples is determined by using the linear regression equation from the calibration curve. The final concentration should be reported in mg/kg or µg/kg of dry soil.

Formula for Concentration:

Concentration (mg/kg) = (C_instrument * V_final) / (W_sample * (1 - %moisture/100))

Where:

• C_instrument = Concentration from the calibration curve (mg/L)

• V_final = Final volume of the reconstituted extract (L)

• W_sample = Weight of the soil sample (kg)

• %moisture = Moisture content of the soil

Quality Control

For each batch of samples, the following quality control samples should be included:

• Method Blank: A blank soil sample that is carried through the entire analytical procedure to check for contamination.

• Matrix Spike: A sample of known matrix to which a known amount of the analyte is added to assess the accuracy of the method in a specific matrix.

• Laboratory Control Sample (LCS): A well-characterized matrix (e.g., certified reference material or clean sand) spiked with a known amount of the analyte to monitor the performance of the entire analytical system.

Conclusion

The analytical method detailed in this application note provides a robust and reliable framework for the determination of 1-Carbamoyl-3-methylpyrazole in soil samples. By combining efficient extraction and cleanup with the sensitivity and selectivity of LC-MS/MS, researchers can achieve low detection limits and high-quality data. Proper method validation is paramount to ensure the defensibility of the results. This guide serves as a comprehensive resource for scientists engaged in environmental monitoring and agrochemical research.

References

• U.S. Environmental Protection Agency. (n.d.). Guidance for Methods Development and Methods Validation for the RCRA Program.
• National Institutes of Health. (n.d.). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column.
• Stenutz, R. (n.d.). 1-carbamoyl-3-methylpyrazole.
• Global Substance Registration System. (n.d.). 1-CARBAMOYL-3-METHYLPYRAZOLE.
• U.S. Environmental Protection Agency. (2025). Method Validation and Peer Review Policies and Guidelines.
• U.S. Environmental Protection Agency. (n.d.). Method Validation and Peer Review Policies and Guidelines.
• PubMed. (2023). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC-MS/MS on a Reversed-Phase Column.
• PubChemLite. (n.d.). 1-carbamoyl-3-methylpyrazole (C5H7N3O).
• U.S. Environmental Protection Agency. (n.d.). DuPont-15440.
• 3M Environmental Laboratory. (2019). Validation of Analytical Methods.
• ResearchGate. (2022). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column.
• ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• Texas State Soil and Water Conservation Board. (2002). Guidance on Environmental Data Verification and Data Validation.
• PubMed. (2012). Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry.
• PubChem. (n.d.). 1-methyl-1H-pyrazole-3-carboxylic acid.
• PubMed. (2015). Determination of pyrazole and pyrrole pesticides in environmental water samples by solid-phase extraction using multi-walled carbon nanotubes as adsorbent coupled with high-performance liquid chromatography.
• MDPI. (n.d.). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry.
• ACS Publications. (n.d.). Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management.
• Wiley Online Library. (n.d.). Pyrazole derivatives: Recent advances in discovery and development of pesticides.

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Application Notes &amp; Protocols: Laboratory Synthesis of 1-Carbamoyl-3-methylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction and Scientific Context

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound of significant interest in medicinal and agricultural chemistry. As a derivative of the pyrazole scaffold, which is a core component in numerous established pharmaceutical agents, this molecule serves as a versatile building block for the synthesis of more complex bioactive compounds. Its structure, featuring a reactive carbamoyl group on the pyrazole ring, allows for further functionalization, making it a valuable precursor in drug discovery and development pipelines.

The synthesis protocol detailed herein is based on a robust and scalable reaction involving the direct condensation of 3-methylpyrazole with urea. This method is advantageous due to the low cost and ready availability of the starting materials, as well as its operational simplicity.

Principle of the Synthesis: The "Why" Behind the Method

The core of this synthesis is a nucleophilic addition-elimination reaction. The process can be understood through the following mechanistic reasoning:

• Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of the 3-methylpyrazole ring on the electrophilic carbonyl carbon of urea.

• Tetrahedral Intermediate: This attack forms an unstable tetrahedral intermediate.

• Elimination of Ammonia: The intermediate collapses, leading to the elimination of ammonia (NH₃) as a gaseous byproduct. The formation of the stable carbamoyl-pyrazole bond is the thermodynamic driving force of the reaction.

A critical aspect of this synthesis is driving the reaction equilibrium towards the product. According to Le Châtelier's principle, the continuous removal of a product (in this case, ammonia gas) will shift the equilibrium to favor the forward reaction. This is efficiently achieved by heating the reaction mixture and passing a slow, steady stream of an inert gas, such as nitrogen, through the vessel. The nitrogen flow effectively sweeps the ammonia gas out of the reaction mixture, preventing the reverse reaction and ensuring a higher yield of the desired 1-Carbamoyl-3-methylpyrazole.

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure that demonstrates a high yield and purity of the final product.

Materials and Reagents

• 3-Methylpyrazole (C₄H₆N₂, MW: 82.10 g/mol )

• Urea (CH₄N₂O, MW: 60.06 g/mol )

• Chloroform (CHCl₃) (for recrystallization)

• Anhydrous Sodium Sulfate or Magnesium Sulfate (for drying)

• Nitrogen gas (high purity)

Equipment

• Three-neck round-bottom flask (250 mL)

• Heating mantle with a magnetic stirrer and stir bar

• Thermometer or thermocouple probe

• Condenser

• Gas inlet adapter and tubing for nitrogen

• Gas outlet adapter (bubbler or connection to a fume hood exhaust)

• Buchner funnel and filter flask

• Standard laboratory glassware for workup and recrystallization

• Rotary evaporator (optional)

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • Assemble the reaction apparatus in a certified chemical fume hood. Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a heating mantle, a condenser, a thermometer, and a gas inlet tube connected to a nitrogen source. The outlet of the condenser should be connected to a bubbler or directed to the back of the fume hood to safely vent the ammonia byproduct.

  • Ensure all glassware is dry before use.

• Charging the Flask:

  • To the reaction flask, add 40 g (0.488 mol) of 3-methylpyrazole.

  • Add 3.0 g (0.048 mol) of urea.

  • Note: 3-methylpyrazole is used in a large excess and also acts as the solvent in this procedure.

• Reaction Execution:

  • Begin stirring the mixture.

  • Start a slow but steady flow of nitrogen gas (e.g., 10 L/h) through the reaction mixture via the gas inlet tube.

  • Heat the mixture to 110°C using the heating mantle. Maintain this temperature for 30 hours.

  • Monitor the reaction progress if analytical tools like TLC or HPLC are available.

• Product Isolation (Work-up):

  • After 30 hours, turn off the heating and allow the mixture to cool to room temperature.

  • Once at room temperature, cool the flask in an ice-water bath and then further cool to -10°C for approximately 5 hours. The product will precipitate out of the solution as a solid.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with a small amount of cold water to remove any residual urea or 3-methylpyrazole.

• Purification:

  • The crude product can be purified by recrystallization. Chloroform is a suitable solvent for this purpose.

  • Dissolve the crude solid in a minimal amount of hot chloroform.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold chloroform, and dry under vacuum. The expected yield is approximately 4.1 g (68% based on urea).

Data Summary and Expected Results

Parameter	Value	Notes
Reactant 1	3-Methylpyrazole	Used in excess; also acts as solvent.
Mass of Reactant 1	40 g	0.488 mol
Reactant 2	Urea	Limiting reagent.
Mass of Reactant 2	3.0 g	0.048 mol
Reaction Temperature	110°C	Maintained for the duration of the reaction.
Reaction Time	30 hours
Product	1-Carbamoyl-3-methylpyrazole	C₅H₇N₃O, MW: 125.13 g/mol .[1]
Expected Yield	~4.1 g (68% of theoretical)	Based on urea as the limiting reagent.
Appearance	White crystalline solid
Melting Point	125-127°C	A sharp melting point indicates high purity.

Workflow Visualization

Sources

• 1. GSRS [gsrs.ncats.nih.gov]

Introduction: The Challenge of Nitrous Oxide and the Role of Nitrification Inhibitors

An Application Guide to 1-Carbamoyl-3-methylpyrazole (CMP) for the Mitigation of Agricultural Nitrous Oxide Emissions

Nitrous oxide (N₂O) is a potent greenhouse gas with a global warming potential approximately 300 times that of carbon dioxide over a 100-year period. Agricultural soil management, particularly the application of nitrogen-based fertilizers, is the largest source of anthropogenic N₂O emissions.[1] This gas is primarily generated through the microbial processes of nitrification and denitrification. As the global demand for food production intensifies, optimizing nitrogen fertilizer use while minimizing its environmental impact is a critical scientific challenge.

Nitrification inhibitors (NIs) are compounds that temporarily delay the first step of nitrification, the conversion of ammonium (NH₄⁺) to nitrite (NO₂⁻) by soil microorganisms.[2][3] By keeping nitrogen in the stable ammonium form for a longer period, NIs can enhance nitrogen use efficiency by crops and significantly reduce the loss of nitrogen to the atmosphere as N₂O. 1-Carbamoyl-3-methylpyrazole (CMP) is a pyrazole-based compound that functions as a nitrification inhibitor, targeting the key enzymatic pathway responsible for ammonia oxidation. This guide provides a detailed overview of the mechanism of CMP, factors influencing its efficacy, and comprehensive protocols for its evaluation.

Biochemical Mechanism of Action: Targeting Ammonia Monooxygenase

The efficacy of CMP is rooted in its ability to specifically inhibit the activity of ammonia-oxidizing bacteria (AOB) and archaea (AOA). These microorganisms drive the first and rate-limiting step of nitrification.

• The Nitrification Pathway: The process begins with the oxidation of ammonium (NH₄⁺) to hydroxylamine (NH₂OH), which is then converted to nitrite (NO₂⁻). Nitrite is subsequently oxidized to nitrate (NO₃⁻) by nitrite-oxidizing bacteria (NOB). N₂O is produced as a byproduct, particularly under conditions of low oxygen or when the nitrification process is stressed.

• The Key Enzyme - Ammonia Monooxygenase (AMO): The initial oxidation of ammonia is catalyzed by the enzyme ammonia monooxygenase (AMO).[4] This enzyme is a copper-containing metalloenzyme, and the presence of copper ions (Cu²⁺) is indispensable for its catalytic activity.[4][5]

• Inhibition by CMP: Pyrazole-based compounds, including CMP and the well-studied 3,4-dimethylpyrazole phosphate (DMPP), act as potent inhibitors of the AMO enzyme.[5][6] The proposed mechanism involves the pyrazole molecule acting as a chelating agent, binding to the copper cofactor at the active site of the AMO enzyme.[5] This binding prevents the enzyme from oxidizing ammonia, effectively halting the nitrification process at its first step. By suppressing AOB activity, CMP reduces the overall rate of nitrification and, consequently, the production of N₂O.[7]

Caption: Mechanism of CMP inhibiting the AMO enzyme in ammonia-oxidizing bacteria.

Factors Influencing the Efficacy of 1-Carbamoyl-3-methylpyrazole

The performance of CMP in reducing N₂O emissions is not absolute and is influenced by a complex interplay of soil, environmental, and management factors. Understanding these variables is crucial for optimizing its application and interpreting experimental results.

Factor Category	Parameter	Impact on CMP Efficacy and Rationale
Soil Properties	Texture (Clay Content)	Decreased Efficacy: High clay content can increase the adsorption of pyrazole-based inhibitors, reducing their bioavailability to target microorganisms.[2]
Organic Matter	Decreased Efficacy: Similar to clay, high soil organic matter can lead to increased adsorption of the inhibitor, lowering its effective concentration in the soil solution.[7]
pH	Variable Efficacy: Soil pH affects both microbial community structure (e.g., the balance of AOA vs. AOB) and the chemical properties of CMP, potentially influencing its persistence and inhibitory action.
Environmental	Temperature	Decreased Persistence: Higher soil temperatures accelerate the microbial degradation of CMP, shortening the duration of its inhibitory effect.
Conditions	Moisture	Optimal Range Required: Adequate soil moisture is necessary for microbial activity and for CMP to be in the soil solution. However, excessively wet (anaerobic) conditions can promote denitrification, an alternative pathway for N₂O production that is not targeted by CMP.
Management	Application Rate	Dose-Dependent: Efficacy is directly related to the application rate. Insufficient rates may not achieve adequate inhibition, while excessive rates offer diminishing returns and are not cost-effective. Typical rates for similar pyrazoles are in the range of 0.1-4 kg per hectare.[8]
Practices	Incorporation Method	Increased Efficacy: Incorporating CMP into the soil, rather than leaving it on the surface, protects it from volatilization and photodegradation, ensuring it reaches the target microbial zones.
Fertilizer Type	Synergistic Effect: CMP is most effective when applied with ammonium-based fertilizers (e.g., urea, UAN, ammonium sulfate), as it directly protects this nitrogen form from rapid conversion.

Protocols for Efficacy Evaluation

Evaluating the effectiveness of CMP requires rigorous and standardized methodologies. The following protocols outline procedures for laboratory incubation, field trials, and analytical quantification.

Protocol 1: Laboratory Soil Incubation for N₂O Emission Potential

This protocol provides a controlled environment to assess the direct impact of CMP on nitrification and N₂O production.

Objective: To quantify the reduction in cumulative N₂O emissions from a specific soil type treated with an ammonium-based fertilizer and CMP.

Materials:

• Fresh field soil, sieved (<2 mm)

• 1-Carbamoyl-3-methylpyrazole (CMP) solution

• Ammonium-based fertilizer (e.g., (NH₄)₂SO₄) solution

• Airtight incubation jars (e.g., 1 L Mason jars with septa-fitted lids)

• Gas Chromatograph (GC) with an Electron Capture Detector (ECD) for N₂O analysis[9]

• Deionized water

• Analytical balance, incubator, syringes

Workflow:

Caption: Experimental workflow for a laboratory soil incubation study.

Step-by-Step Methodology:

• Soil Preparation:

  • Collect fresh soil from the target field site. Sieve to <2 mm to ensure homogeneity.

  • Determine the initial gravimetric water content. Adjust the soil moisture to 50-60% water-filled pore space (WFPS) using deionized water.

  • Pre-incubate the soil in a loosely covered container at a constant temperature (e.g., 25°C) for 5-7 days to allow microbial activity to stabilize.

• Treatment Application:

  • Prepare stock solutions of the ammonium fertilizer and CMP.

  • Weigh a standardized amount of pre-incubated soil (e.g., equivalent to 100 g of oven-dry soil) into each incubation jar.

  • Apply the treatments evenly to the soil surface. A typical experimental design would include:

    • Control (deionized water only)

    • Fertilizer only (e.g., 100 µg N per g of dry soil)

    • Fertilizer + CMP (e.g., at a rate of 1% of the applied N)

  • Use at least four replicates per treatment.

• Incubation and Gas Sampling:

  • Seal the jars airtight. Place them in a dark incubator at a constant temperature.

  • On designated sampling days (e.g., 1, 2, 4, 7, 14, 21, 28), take an initial gas sample (t=0) from the headspace using a gas-tight syringe.

  • After a defined closure period (e.g., 60 minutes), take a final gas sample (t=60).

  • After sampling, open the jars for 15-20 minutes to reaerate before sealing again.

• Analysis and Calculation:

  • Analyze the gas samples for N₂O concentration using a GC-ECD.

  • Calculate the N₂O flux for each sampling event.

  • At the end of the incubation period, perform a destructive harvest of the soil and analyze for extractable ammonium and nitrate concentrations to confirm the inhibition of nitrification.[10][11]

  • Calculate the cumulative N₂O emissions over the entire period for each treatment. The percent inhibition is calculated as: [1 - (Cumulative N₂O from CMP / Cumulative N₂O from Fertilizer)] * 100.

Protocol 2: Field Measurement using Static Vented Chambers

This protocol adapts the principles of the lab study to in-situ field conditions.

Objective: To measure the effect of CMP on N₂O fluxes from agricultural soil under real-world environmental conditions.

Materials:

• Static vented chambers (PVC or stainless steel) and corresponding anchor bases.[12]

• Gas-tight syringes and pre-evacuated vials for sample storage.

• Portable soil moisture and temperature probes.

• Equipment for fertilizer and CMP application (e.g., calibrated sprayer or granular applicator).

• GC-ECD for N₂O analysis.

Step-by-Step Methodology:

• Experimental Setup:

  • Establish a field trial with a suitable experimental design (e.g., randomized complete block) with multiple plots per treatment.

  • Install chamber bases into the soil in the center of each plot at least 24 hours before the first measurement to minimize disturbance effects.

  • Treatments should mirror the lab study: No-N Control, Farmer Practice Fertilizer, and Fertilizer + CMP.

• Application and Sampling:

  • Apply the fertilizer and CMP treatments according to the experimental design.

  • Conduct gas sampling at regular intervals, with increased frequency immediately following fertilization and rain events.

  • To sample, place the airtight chambers onto the bases. Take gas samples from the chamber headspace via a septum at fixed time points (e.g., 0, 15, 30, and 45 minutes).[12]

  • Simultaneously, measure soil temperature and moisture near each chamber.[12]

• Analysis:

  • Analyze the collected gas samples for N₂O concentration.

  • Calculate the flux for each plot at each sampling time, typically using linear or non-linear regression of gas concentration over time.

  • Integrate the fluxes over the entire experimental period to determine cumulative emissions.

  • Collect soil samples periodically to monitor soil NH₄⁺ and NO₃⁻ levels.

Protocol 3: Analytical Method for CMP Quantification in Soil

Understanding the persistence of CMP in the soil is key to explaining its efficacy over time.

Objective: To develop a method for extracting and quantifying CMP residues from soil.

Methodology Outline:

• Extraction:

  • Homogenize a known mass of soil (e.g., 10 g) with an appropriate extraction solvent. Based on methods for similar pyrazole and carbamate compounds, an acidic acetone or acetonitrile solution is a promising starting point.[13][14]

  • Use a mechanical shaker or sonicator to ensure efficient extraction.

  • Centrifuge the sample and collect the supernatant.

• Cleanup:

  • The raw extract may contain interfering compounds. A Solid-Phase Extraction (SPE) step is recommended for cleanup.[14]

  • Pass the extract through an appropriate SPE cartridge (e.g., a combination of amine and styrene-divinylbenzene phases) to bind interferences while allowing CMP to pass through or be selectively eluted.

• Quantification:

  • Analyze the cleaned extract using High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or, for higher sensitivity and specificity, a Mass Spectrometer (LC-MS).[15]

  • Develop a calibration curve using certified analytical standards of CMP to quantify its concentration in the soil extracts.

Conclusion and Outlook

1-Carbamoyl-3-methylpyrazole represents a valuable tool in the strategy to mitigate agricultural greenhouse gas emissions. Its targeted inhibition of the ammonia monooxygenase enzyme effectively slows nitrification, leading to reduced N₂O production. However, its efficacy is highly dependent on local soil and environmental conditions. The protocols detailed in this guide provide a robust framework for researchers and scientists to systematically evaluate CMP, optimize its application, and ultimately contribute to more sustainable nitrogen management in agriculture. By combining controlled laboratory studies with in-situ field trials and robust analytical chemistry, a comprehensive understanding of CMP's behavior and benefits can be achieved.

References

• Azam, F., et al. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. MDPI. Available at: [Link]

• IPCC. (1997). N2O: DIRECT EMISSIONS FROM AGRICULTURAL SOILS. IPCC - Task Force on National Greenhouse Gas Inventories. Available at: [Link]

• Ehrhardt, J. D., & Garmon, E. H. (2023). Nitrous Oxide. StatPearls - NCBI Bookshelf. Available at: [Link]

• Lu, H., et al. (2009). Organic-solvent-free extraction method for determination of carbamate and carbamoyloxime pesticides in soil and sediment samples. PubMed. Available at: [Link]

• Rathmell, J. C. (1982). Carbamoyl pyrazole compounds and their pesticidal application. Google Patents.

• Rodrigues, J. M., et al. (2023). Activity of ammonia-oxidizing bacteria in enriched cultures exposed to 3,4-dimethyl-1H-pyrazole dihydrogen. European Journal of Agronomy. Available at: [Link]

• Luo, J., et al. (2018). A review of the potential of nitrification inhibitors DMPP and nitrapyrin to reduce N2O emissions following urine deposition in grazed pastures. New Zealand Journal of Agricultural Research. Available at: [Link]

• Smith, K. A., et al. (2001). The Measurement of Nitrous Oxide Emissions from Soil by Using Chambers. ResearchGate. Available at: [Link]

• Wang, B., et al. (2022). Development of 1,5-Diaryl-Pyrazole-3-Formate Analogs as Antifungal Pesticides and Their Application in Controlling Peanut Stem Rot Disease. Frontiers in Chemistry. Available at: [Link]

• van den Bos, A. M., et al. (2022). Mechanisms Involved in the Neurotoxicity and Abuse Liability of Nitrous Oxide: A Narrative Review. MDPI. Available at: [Link]

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• Azam, F., et al. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. ResearchGate. Available at: [Link]

• DuPont. (n.d.). DuPont-15440. EPA. Available at: [Link]

• Lyu, Y. (2019). Role of Ammonia Oxidation in Organic Micropollutant Transformation during Wastewater Treatment. DTU Orbit. Available at: [Link]

• USDA ARS. (2023). Protocols for Monitoring Greenhouse Gas Emissions from Cropland and Pastureland as Part of the GHG Quantification Project. USDA ARS. Available at: [Link]

• Eger, E. I., et al. (2011). Biologic effects of nitrous oxide: a mechanistic and toxicologic review. Anesthesiology. Available at: [Link]

• Corrochano-Fraile, M., et al. (2021). Mechanism of action of nitrification inhibitors based on dimethylpyrazole: A matter of chelation. PubMed. Available at: [Link]

• Sun, S., et al. (2024). Synthesis of Novel Propionamide-Methylpyrazole Carboxylates as Herbicidal Candidates. Journal of Agricultural and Food Chemistry. Available at: [Link]

• University of Massachusetts Amherst. (n.d.). Methods of Soil Analysis. Available at: [Link]

• Hu, H., et al. (2022). Impacts of urea and 3,4-dimethylpyrazole phosphate on nitrification, targeted ammonia oxidizers, non-targeted nitrite oxidizers, and bacteria in two contrasting soils. ResearchGate. Available at: [Link]

• ACR Carbon. (2012). Methodology for Quantifying Nitrous Oxide (N2O) Emissions Reductions from Reduced Use of Nitrogen Fertilizer. Available at: [Link]

• Venterea, R. T., et al. (2011). Quantifying Nitrous Oxide Emissions from Agricultural Soils and Management Impacts. Better Crops with Plant Food. Available at: [Link]

• Zerulla, W., et al. (2001). 3,4-Dimethylpyrazole phosphate (DMPP) – a new nitrification inhibitor for agriculture and horticulture. Biology and Fertility of Soils. Available at: [Link]

• AESL. (n.d.). Soil Analysis - Extractable NO3-N. AESL. Available at: [Link]

• Wang, B., et al. (2022). Development of 1,5-Diaryl-Pyrazole-3-Formate Analogs as Antifungal Pesticides and Their Application in Controlling Peanut Stem Rot Disease. PubMed Central. Available at: [Link]

• Ameline, A., et al. (2023). Nitrous Oxide Abuse: Clinical Outcomes, Pharmacology, Pharmacokinetics, Toxicity and Impact on Metabolism. MDPI. Available at: [Link]

• Rodrigues, J. M., et al. (2023). Activity of ammonia-oxidizing bacteria in enriched cultures exposed to 3,4-dimethyl-1H-pyrazole dihydrogen phosphate nitrification inhibitor. ULisboa Repository. Available at: [Link]

• Dr. Oracle. (2024). What is the mechanism of Fomepizole (4-methylpyrazole) in treating ethylene glycol poisoning?. Dr.Oracle. Available at: [Link]

• He, J. Z., et al. (2021). 3, 4-Dimethylpyrazole phosphate is an effective and specific inhibitor of soil ammonia-oxidizing bacteria. ResearchGate. Available at: [Link]

• Global Substance Registration System. (n.d.). 1-CARBAMOYL-3-METHYLPYRAZOLE. gsrs. Available at: [Link]

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Application Notes &amp; Protocols: Enhancing Fertilizer Nitrogen Use Efficiency with 1-Carbamoyl-3-methylpyrazole (CMP)

Abstract

Nitrogen (N) is a critical nutrient for plant growth, yet a significant portion of applied nitrogen fertilizer is lost from the soil through processes like leaching and denitrification.[1] These losses not only reduce the economic return for farmers but also contribute to environmental pollution.[1] 1-Carbamoyl-3-methylpyrazole (CMP) is a promising nitrification inhibitor designed to improve nitrogen use efficiency (NUE) by slowing the microbial conversion of stable ammonium (NH₄⁺) to mobile nitrate (NO₃⁻). This document provides an in-depth guide for researchers and agricultural scientists on the mechanism, application, and evaluation of CMP. It includes detailed protocols for laboratory, greenhouse, and field studies, alongside the scientific rationale for experimental design and analytical methodologies.

Introduction: The Challenge of Nitrogen Management

Globally, it is estimated that crops effectively use only about half of the nitrogen fertilizer applied to them.[1] The remainder is lost to the environment, primarily through the nitrification-denitrification pathway and nitrate leaching. Nitrification, a two-step process carried out by soil microorganisms, converts ammonium (NH₄⁺) to nitrite (NO₂⁻) and then to nitrate (NO₃⁻). While plants can absorb both forms, the negatively charged nitrate ion is highly mobile in the soil and is easily leached below the root zone by rainfall or irrigation. This leads to reduced fertilizer efficacy and potential contamination of groundwater.

Nitrification inhibitors (NIs) are compounds that temporarily suppress the activity of ammonia-oxidizing bacteria (AOB), the microorganisms responsible for the first and rate-limiting step of nitrification.[2][3] By keeping nitrogen in the more stable ammonium form for an extended period, NIs ensure a sustained supply of nitrogen that is better synchronized with crop demand, thereby enhancing NUE. 1-Carbamoyl-3-methylpyrazole (CMP) is a pyrazole-based compound specifically developed for this purpose.[4]

1-Carbamoyl-3-methylpyrazole (CMP): Properties and Mechanism

Physicochemical Properties

CMP is a heterocyclic nitrogen compound with the following properties:

Property	Value	Reference
Molecular Formula	C₅H₇N₃O	[5]
Molecular Weight	125.13 g/mol	[5]
Appearance	White crystalline solid	[4]
Stereochemistry	Achiral	[5]
Synthesis	Typically synthesized by reacting 3-methylpyrazole with urea.[4]	[4]

Mechanism of Action: Targeting Ammonia Monooxygenase

The primary mode of action for pyrazole-based nitrification inhibitors is the targeted inhibition of the ammonia monooxygenase (AMO) enzyme.[3] AMO is the key enzyme that AOB use to catalyze the oxidation of ammonia to hydroxylamine, the first step in nitrification.

Causality of Inhibition: The AMO enzyme contains copper (Cu²⁺) at its active site, which is essential for its catalytic function. Pyrazole compounds, including CMP, are effective copper chelators.[2][3] CMP is believed to bind to the Cu²⁺ cofactor within the AMO enzyme, rendering it inactive. This specific, targeted inhibition blocks the nitrification pathway at its source, preventing the conversion of ammonium to nitrate without broadly impacting other soil microbial populations.

Caption: The Nitrogen Cycle and the Inhibitory Action of CMP.

Factors Influencing CMP Efficacy

The performance of CMP, like other nitrification inhibitors, is not uniform across all conditions. Its efficacy is influenced by a combination of soil properties and environmental factors. Understanding these factors is crucial for designing effective experiments and interpreting results.

Factor	Influence on Efficacy	Rationale	References
Soil Texture	Higher efficacy in sandy soils compared to clayey soils.	Clay and organic matter can adsorb heterocyclic compounds like pyrazoles, reducing their availability to interact with AOB. Sandy soils have lower adsorption capacity.	[6][7]
Soil pH	Efficacy may be higher in alkaline soils.	The activity of ammonia-oxidizing bacteria is generally greater in neutral to alkaline soils, making the effect of an inhibitor more pronounced.	[6]
Temperature	Efficacy decreases at higher temperatures.	Microbial activity, including the degradation of the inhibitor itself, increases with temperature, shortening the duration of nitrification inhibition.	[8]
Organic Matter	High organic matter can reduce efficacy.	Similar to clay, organic matter can adsorb the inhibitor, making it less available in the soil solution.	[6]

Experimental Protocols for Efficacy Evaluation

This section provides step-by-step protocols for evaluating the efficacy of CMP in controlled and field environments. For all protocols, it is essential to include proper controls for robust, self-validating data.

Protocol 1: Laboratory Soil Incubation Study

This protocol is a foundational experiment to determine the direct inhibitory effect of CMP on nitrification in a controlled environment, eliminating variables like plant uptake and weather.

Objective: To quantify the rate of nitrification in soil treated with an ammonium-based fertilizer with and without CMP over time.

Materials:

• Fresh field soil, sieved (2 mm) and pre-incubated to stabilize microbial activity.

• 1-Carbamoyl-3-methylpyrazole (CMP).

• Ammonium-based fertilizer (e.g., (NH₄)₂SO₄ or urea).

• Incubation vessels (e.g., 250 mL glass jars with perforated lids for gas exchange).

• Deionized water.

• Incubator set to a constant temperature (e.g., 25°C).

• Reagents for nitrogen analysis (2M KCl, colorimetric reagents).

Experimental Treatments (Minimum n=4 replicates):

• Control: Soil only.

• Fertilizer Only: Soil + Ammonium fertilizer.

• Fertilizer + CMP: Soil + Ammonium fertilizer + CMP.

Procedure:

• Soil Preparation: Weigh 100 g of sieved, moist soil into each incubation vessel. Adjust soil moisture to 60% of water-holding capacity.

• Treatment Application:

  • Prepare stock solutions of the fertilizer and CMP.

  • For the "Fertilizer Only" group, add the required volume of fertilizer solution to supply N at a rate equivalent to a typical field application (e.g., 200 mg N/kg soil).

  • For the "Fertilizer + CMP" group, add the fertilizer solution and the CMP solution. The application rate for pyrazole-based inhibitors is typically 0.5-2% of the applied N.[8]

  • Add an equivalent volume of deionized water to the Control group.

  • Thoroughly mix the amendments into the soil in each vessel.

• Incubation: Place the vessels in an incubator in the dark at a constant temperature (e.g., 25°C). Maintain moisture by periodically weighing the jars and adding deionized water as needed.

• Destructive Sampling: At predetermined time points (e.g., Day 0, 3, 7, 14, 21, 28), collect the entire soil sample from four replicate vessels for each treatment.

• Extraction and Analysis: Immediately extract the soil samples with 2M KCl and analyze the extracts for NH₄⁺-N and NO₃⁻-N concentrations (See Protocol 5.1).

Sources

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• 8. ag-emissions.nz [ag-emissions.nz]

Pyrazole Derivatives in Medicinal Chemistry and Drug Design: Application Notes and Protocols

For: Researchers, scientists, and drug development professionals.

Introduction: The Pyrazole Scaffold - A Privileged Structure in Drug Discovery

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry. Its remarkable versatility in chemical modification and its ability to interact with a wide array of biological targets have established it as a "privileged scaffold" in drug discovery.[1][2] Pyrazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[3][4] This has led to the development of numerous FDA-approved drugs containing the pyrazole core, treating a wide range of diseases from inflammatory disorders to cancer.[5][6]

The unique electronic and structural features of the pyrazole ring, including its aromaticity and the presence of both hydrogen bond donor and acceptor capabilities, allow for fine-tuning of pharmacokinetic and pharmacodynamic properties.[5][7] The substituents on the pyrazole ring play a crucial role in determining the biological activity and selectivity of the molecule, a concept central to the structure-activity relationship (SAR) studies that drive modern drug design.[1]

This technical guide provides an in-depth exploration of pyrazole derivatives in medicinal chemistry, offering detailed synthetic protocols, insights into structure-activity relationships, and case studies of prominent pyrazole-based drugs. The aim is to equip researchers with the foundational knowledge and practical methodologies to effectively utilize the pyrazole scaffold in their drug discovery endeavors.

Synthetic Protocols for Pyrazole Derivatives

The synthesis of the pyrazole core is a well-established area of organic chemistry, with several reliable methods at the disposal of medicinal chemists. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Classic and Versatile Method

First reported by Ludwig Knorr in 1883, this synthesis remains one of the most widely used methods for preparing pyrazoles.[8][9][10] It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic conditions.[11][12]

General Reaction Scheme:

Caption: General workflow of the Knorr Pyrazole Synthesis.

Protocol 1: Synthesis of 3,5-Dimethylpyrazole

This protocol details the synthesis of a simple, yet illustrative, pyrazole derivative using the Knorr synthesis.

Materials:

• Acetylacetone (2,4-pentanedione)

• Hydrazine hydrate

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• In a round-bottom flask, dissolve acetylacetone (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reflux the reaction mixture for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Provides good solubility for the reactants and has a suitable boiling point for reflux.

• Glacial Acetic Acid as Catalyst: The acidic environment protonates one of the carbonyl groups of the acetylacetone, making it more electrophilic and facilitating the initial nucleophilic attack by the hydrazine.

• Excess Hydrazine Hydrate: A slight excess of hydrazine hydrate can help to drive the reaction to completion.

Synthesis of Pyrazoles from α,β-Unsaturated Carbonyl Compounds

Another common approach involves the reaction of α,β-unsaturated aldehydes or ketones with hydrazines. This method is particularly useful for accessing specific substitution patterns.

Protocol 2: Synthesis of a Substituted Pyrazoline (a precursor to Pyrazoles)

Materials:

• Chalcone (1,3-diphenyl-2-propen-1-one)

• Phenylhydrazine

• Ethanol

Procedure:

• Dissolve the chalcone (1.0 eq) in ethanol in a round-bottom flask.

• Add phenylhydrazine (1.1 eq) to the solution.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the pyrazoline product.

• Collect the solid by filtration, wash with cold ethanol, and dry.

• The resulting pyrazoline can be oxidized to the corresponding pyrazole using various oxidizing agents if desired.

Structure-Activity Relationship (SAR) in Pyrazole-Based Drug Design

The biological activity of pyrazole derivatives is highly dependent on the nature and position of the substituents on the pyrazole ring. SAR studies are crucial for optimizing the potency, selectivity, and pharmacokinetic properties of pyrazole-based drug candidates.

SAR of Pyrazole-Based COX-2 Inhibitors

Celecoxib, a selective COX-2 inhibitor, provides an excellent case study for understanding the SAR of this class of compounds.

Compound	R1	R2	R3	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	4-SO2NH2-Ph	4-Me-Ph	CF3	0.04	15	375
Analog 1	4-SO2NH2-Ph	Ph	CF3	0.12	20	167
Analog 2	4-SO2NH2-Ph	4-Me-Ph	CH3	1.2	25	21
Analog 3	H	4-Me-Ph	CF3	>100	>100	-

Key SAR Insights for COX-2 Inhibition:

• The 4-sulfonamidophenyl group at the N1 position is critical for potent and selective COX-2 inhibition. The sulfonamide moiety forms key hydrogen bonds within the active site of the COX-2 enzyme.[13]

• A trifluoromethyl group at the C3 position generally enhances potency and selectivity.[14]

• The p-tolyl group at the C5 position fits into a hydrophobic pocket of the COX-2 enzyme, contributing to binding affinity. Modifications to this group can impact potency.

SAR of Pyrazole-Based Kinase Inhibitors

Pyrazole derivatives are prominent scaffolds for the development of kinase inhibitors. The SAR for this class is often target-specific.

Example: Pyrazole-based Aurora Kinase Inhibitors

Compound	R1	R2	Aurora A IC50 (nM)	Aurora B IC50 (nM)
Barasertib	Complex cyclic amine	H	1.4	3.7
Analog 4	Simple amine	H	35	75
Analog 5	Complex cyclic amine	CH3	116	-

Key SAR Insights for Aurora Kinase Inhibition:

• Substituents at the N1 position significantly influence potency and can be tailored to interact with specific residues in the kinase active site.[15]

• The nature of the substituent at the C4 position can modulate selectivity between different kinase isoforms.

• The pyrazole core itself often acts as a hinge-binding motif , forming crucial hydrogen bonds with the backbone of the kinase.[16]

Case Studies of FDA-Approved Pyrazole-Based Drugs

Case Study 1: Celecoxib (Celebrex®) - A Selective COX-2 Inhibitor

Synthesis: The synthesis of celecoxib typically involves a Claisen condensation followed by a cyclization reaction.[17][18]

Caption: Synthetic scheme for Celecoxib.

Mechanism of Action: Celecoxib selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[2] COX-2 is an inducible enzyme that is upregulated during inflammation and is responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[4] By selectively inhibiting COX-2 over COX-1 (which is involved in maintaining the integrity of the stomach lining), celecoxib reduces inflammation and pain with a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.

Caption: Mechanism of action of Celecoxib.

Clinical Application: Celecoxib is used to treat the pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.

Case Study 2: Ruxolitinib (Jakafi®) - A Janus Kinase (JAK) Inhibitor

Mechanism of Action: Ruxolitinib is a potent inhibitor of Janus kinases, specifically JAK1 and JAK2.[3] These enzymes are crucial components of the JAK-STAT signaling pathway, which is involved in the regulation of cell proliferation and immune responses.[19][20] In myeloproliferative neoplasms, the JAK-STAT pathway is often dysregulated, leading to uncontrolled cell growth. Ruxolitinib inhibits this pathway, thereby reducing the proliferation of malignant cells and alleviating disease symptoms.[19]

Caption: Ruxolitinib's inhibition of the JAK-STAT pathway.

Clinical Application: Ruxolitinib is used for the treatment of myelofibrosis and polycythemia vera, two types of myeloproliferative neoplasms.

Conclusion

Pyrazole derivatives continue to be a rich source of novel therapeutic agents. Their synthetic accessibility, coupled with the ability to finely tune their biological activity through targeted modifications, ensures their continued prominence in medicinal chemistry and drug design. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers working to unlock the full therapeutic potential of this remarkable heterocyclic scaffold.

References

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• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (2022). International Journal of Molecular Sciences. Retrieved from [Link]

• Mechanism of JAK Inhibitors and a Review of Ruxolitinib. (2018). AJMC. Retrieved from [Link]

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• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). Molecules. Retrieved from [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2021). Molecules. Retrieved from [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). RSC Medicinal Chemistry. Retrieved from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2023). Molecules. Retrieved from [Link]

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Application Notes and Protocols for Enzyme Inhibition Assays Using 1-Carbamoyl-3-methylpyrazole

Introduction: The Therapeutic Potential of Pyrazole-Based Enzyme Inhibitors

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2] These five-membered heterocyclic rings are bioisosteres for other aromatic systems, often enhancing physicochemical properties like solubility and metabolic stability, which are critical for drug development.[2] Pyrazole derivatives have been successfully developed as inhibitors for a range of enzymes, including kinases, carbonic anhydrase, and monoamine oxidase, leading to treatments for various diseases.[3][4][5] Notably, compounds containing the pyrazole structure have shown significant inhibitory effects on key enzymes such as alcohol dehydrogenase (ADH) and xanthine oxidase (XO).[4][6][7]

1-Carbamoyl-3-methylpyrazole belongs to this versatile class of molecules. While specific inhibitory data for this particular compound is emerging, its structural similarity to other known enzyme inhibitors suggests its potential as a modulator of enzymatic activity. This application note provides a detailed framework and a representative protocol for evaluating the inhibitory effects of 1-Carbamoyl-3-methylpyrazole, focusing on a xanthine oxidase inhibition assay as a primary example. The principles and methodologies described herein are broadly applicable and can be adapted for other enzyme systems.

Principle of the Xanthine Oxidase Inhibition Assay

Xanthine oxidase (XO) is a key enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and subsequently to uric acid.[6][7][8] Overactivity of XO can lead to hyperuricemia, a precursor to gout and other metabolic disorders.[7][8] Therefore, XO is a significant therapeutic target for the development of new drugs.[7]

The inhibitory activity of a compound against XO can be determined by monitoring the rate of uric acid formation in the presence and absence of the inhibitor. Uric acid has a characteristic absorbance maximum at 293 nm, allowing for a continuous spectrophotometric assay.[6] By measuring the decrease in the rate of uric acid production with increasing concentrations of the inhibitor, key inhibitory parameters such as the half-maximal inhibitory concentration (IC50) can be determined.

Experimental Workflow for Xanthine Oxidase Inhibition Assay

Below is a visual representation of the general workflow for determining the enzyme inhibitory potential of a test compound like 1-Carbamoyl-3-methylpyrazole against xanthine oxidase.

Caption: Workflow for a xanthine oxidase inhibition assay.

Detailed Protocol: Xanthine Oxidase Inhibition Assay

This protocol is a representative method and may require optimization for specific experimental conditions.

Materials and Reagents

• Xanthine Oxidase (from bovine milk or other sources)

• Xanthine

• 1-Carbamoyl-3-methylpyrazole (Test Inhibitor)

• Allopurinol (Positive Control Inhibitor)

• Potassium Phosphate Buffer (50 mM, pH 7.5)

• Dimethyl Sulfoxide (DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 293 nm

Preparation of Solutions

• Assay Buffer: Prepare a 50 mM potassium phosphate buffer and adjust the pH to 7.5.

• Substrate Stock Solution (Xanthine): Prepare a 10 mM stock solution of xanthine in 0.1 M NaOH. Further dilute in the assay buffer to the desired working concentration (e.g., 100 µM). The final concentration in the assay will be lower.

• Enzyme Solution (Xanthine Oxidase): Prepare a stock solution of xanthine oxidase in assay buffer. The final concentration should be determined empirically to yield a linear rate of reaction for at least 5-10 minutes. A typical starting concentration is 0.05-0.2 U/mL.

• Inhibitor Stock Solution: Prepare a 10 mM stock solution of 1-Carbamoyl-3-methylpyrazole in DMSO.

• Serial Dilutions of Inhibitor: Perform serial dilutions of the inhibitor stock solution in DMSO to create a range of concentrations to be tested.

Assay Procedure

• Assay Plate Setup: In a 96-well UV-transparent microplate, add the following to each well:

  • Assay Buffer

  • Xanthine solution

  • Inhibitor solution (or DMSO for the control) The total volume in each well before adding the enzyme should be consistent (e.g., 180 µL). Include wells for a blank (no enzyme), a positive control (with a known inhibitor like allopurinol), and a negative control (with DMSO instead of inhibitor).

• Pre-incubation: Pre-incubate the microplate at the desired assay temperature (e.g., 25°C or 37°C) for 5 minutes to allow all components to reach thermal equilibrium.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the xanthine oxidase solution to each well. The final volume in each well should be uniform (e.g., 200 µL).

• Measurement of Absorbance: Immediately begin monitoring the increase in absorbance at 293 nm every 30 seconds for a total of 5-10 minutes using a microplate spectrophotometer.

Data Analysis

• Calculate the Rate of Reaction: For each concentration of the inhibitor, determine the initial rate of the reaction (V) by calculating the slope of the linear portion of the absorbance versus time curve (ΔAbs/min).

• Calculate Percentage Inhibition: The percentage of inhibition for each concentration of 1-Carbamoyl-3-methylpyrazole is calculated using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100 Where:

  • V_control is the rate of reaction in the absence of the inhibitor.

  • V_inhibitor is the rate of reaction in the presence of the inhibitor.

• Determine the IC50 Value: Plot the percentage inhibition against the logarithm of the inhibitor concentration. The IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, can be determined by fitting the data to a suitable dose-response curve using non-linear regression analysis.

Understanding Experimental Choices and Self-Validation

• Choice of Buffer and pH: A phosphate buffer at pH 7.5 is commonly used as it mimics physiological conditions and maintains the stability and activity of xanthine oxidase.

• Substrate Concentration: The concentration of xanthine should ideally be close to its Michaelis-Menten constant (Km) for the enzyme. This allows for sensitive detection of competitive inhibitors.

• Enzyme Concentration: The enzyme concentration is chosen to ensure a linear reaction rate over the measurement period. This is crucial for accurate determination of initial velocities.

• Controls: The inclusion of positive (e.g., allopurinol) and negative (vehicle, e.g., DMSO) controls is essential for validating the assay. The positive control confirms that the assay can detect inhibition, while the negative control ensures that the solvent used to dissolve the inhibitor does not affect enzyme activity.

Potential for Inhibition of Alcohol Dehydrogenase

Given that many pyrazole derivatives are known inhibitors of alcohol dehydrogenase (ADH), it is plausible that 1-Carbamoyl-3-methylpyrazole could also exhibit this activity.[4] An ADH inhibition assay can be performed by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.[7][9][10]

Key Components of an ADH Inhibition Assay

• Enzyme: Alcohol Dehydrogenase (from yeast or horse liver)

• Substrate: Ethanol

• Cofactor: NAD+

• Buffer: Sodium pyrophosphate or glycine buffer at an alkaline pH (e.g., 8.8-9.2) to favor the oxidation of ethanol.[11]

• Detection: Spectrophotometric measurement of NADH formation at 340 nm.[7][9][10]

The principles of assay setup, data collection, and analysis would be analogous to the xanthine oxidase assay described above.

Summary of Potential Enzyme Inhibition Assays

Enzyme Target	Principle of Detection	Wavelength	Substrate	Key Reagents
Xanthine Oxidase	Measurement of uric acid formation	293 nm	Xanthine	Potassium Phosphate Buffer (pH 7.5)
Alcohol Dehydrogenase	Measurement of NADH formation	340 nm	Ethanol	NAD+, Sodium Pyrophosphate/Glycine Buffer (pH 8.8-9.2)

Conclusion

1-Carbamoyl-3-methylpyrazole, as a member of the pharmacologically significant pyrazole family, holds potential as an enzyme inhibitor. This application note provides a comprehensive guide and a detailed, adaptable protocol for assessing its inhibitory activity against xanthine oxidase. The described methodologies, rooted in established principles of enzyme kinetics, offer a robust framework for researchers in drug discovery and development to explore the therapeutic potential of this and other novel compounds. The inclusion of appropriate controls and a thorough understanding of the rationale behind experimental choices will ensure the generation of reliable and reproducible data.

References

• Southan, G. J., Szabó, C., & Thiemermann, C. (1997). Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds. Biochemical Pharmacology, 54(4), 437-444. [Link]

• Chimenti, F., et al. (2009). Synthesis, Molecular Modeling Studies, and Selective Inhibitory Activity against Monoamine Oxidase of 1-Thiocarbamoyl-3,5-diaryl-4,5-dihydro-(1 H )- pyrazole Derivatives. Journal of Medicinal Chemistry, 52(9), 2818-2828. [Link]

• Karaman, R., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Molecular Structure, 1303, 137583. [Link]

• Massachusetts Institute of Technology. (n.d.). Lesson II Alcohol Dehydrogenase Assay. [Link]

• Al-Ostath, A., et al. (2021). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Scientific Reports, 11(1), 1-16. [Link]

• Zheng, X., et al. (2018). Screening, synthesis, crystal structure, and molecular basis of 6-amino-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles as novel AKR1C3 inhibitors. Bioorganic & Medicinal Chemistry, 26(22), 5934-5943. [Link]

• Supuran, C. T., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7001. [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Molecules, 17(7), 7794-7806. [Link]

• ScienCell Research Laboratories. (n.d.). Xanthine Oxidase Assay (XO). [Link]

• Ak, S., et al. (2022). Novel pyrazole-based Schiff base with carbonic anhydrase inhibitory activity: synthesis, characterization, enzyme inhibition and in silico studies. Journal of Molecular Structure, 1248, 131444. [Link]

• LIBIOS. (n.d.). XANTHINE OXIDASE ASSAY KIT. [Link]

• Caplan, Y. H., & Thompson, B. C. (1981). Evaluation of a Modified Alcohol Dehydrogenase Assay for the Determination of Ethanol in Blood. Journal of Analytical Toxicology, 5(5), 224-227. [Link]

• Springer, R. H., et al. (1980). Synthesis and enzymic activity of some novel xanthine oxidase inhibitors. 3-Substituted 5,7-dihydroxypyrazolo(1,5-alpha)pyrimidines. Journal of Medicinal Chemistry, 23(6), 614-620. [Link]

• Borges, F., et al. (2005). Xanthine Oxidase: Isolation, Assays of Activity, and Inhibition. Journal of the Brazilian Chemical Society, 16(1), 1-10. [Link]

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1-Carbamoyl-3-methylpyrazole: An Analysis of its Potential as a Reagent in Organic Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of 1-Carbamoyl-3-methylpyrazole

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound with the molecular formula C₅H₇N₃O.[1][2] Its structure features a pyrazole ring substituted with a methyl group at the 3-position and a carbamoyl group at the 1-position.

Property	Value	Source
Molecular Formula	C₅H₇N₃O	[1]
Molecular Weight	125.13 g/mol	[1]
SMILES	Cc1ccn(n1)C(N)=O	[3]
InChIKey	PNZZQMXKKNDHNS-UHFFFAOYSA-N	[3]

The presence of the pyrazole core, a privileged scaffold in medicinal chemistry, and the carbamoyl moiety suggests potential for various chemical transformations.[3]

Theoretical Reactivity and Potential Applications

While specific experimental data is lacking, the reactivity of 1-carbamoyl-3-methylpyrazole can be inferred from the known chemistry of its functional groups.

• The Pyrazole Ring: Pyrazoles are aromatic heterocycles known for their relative stability. The ring can undergo electrophilic substitution, typically at the C4 position. The nitrogen atoms can act as ligands for metal catalysts.[4]

• The 1-Carbamoyl Group (-CONH₂): This group introduces several potential reactive pathways:

  • Carbamoyl Transfer: In principle, the N-carbamoyl group could be transferred to a nucleophile, making the compound a carbamoylating agent . However, the pyrazole would need to function as a suitable leaving group. The stability of the pyrazole anion would be a key factor in such a transformation.

  • Protecting Group: The carbamoyl group could serve as a protecting group for the N1 position of the pyrazole ring. Its removal would likely require hydrolytic conditions (acidic or basic), though specific protocols for this deprotection on a pyrazole ring are not documented.

  • Modification of the Carbamoyl Group: The amide functionality itself can undergo various reactions, such as dehydration to a nitrile or hydrolysis to a carboxylic acid, although the latter would lead to the loss of the carbamoyl functionality and regeneration of 3-methylpyrazole.

A study on a different pyrazole derivative did show an N-N migration of a carbamoyl group, indicating the potential for intramolecular rearrangements.[5]

Synthetic Protocols for Structurally Related and Functionally Important Pyrazoles

Given the absence of specific protocols for 1-carbamoyl-3-methylpyrazole, this section details the synthesis of other important pyrazole derivatives that are central to pharmaceutical and agrochemical research. These methods highlight the general strategies for constructing and functionalizing the pyrazole core.

A prevalent method for pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] This approach allows for the introduction of various substituents on the pyrazole ring.

Reaction Scheme:

General Workflow for Pyrazole Synthesis via Condensation.

Protocol: Synthesis of 1,3,5-Trisubstituted Pyrazoles

• To a solution of the primary amine in a suitable solvent (e.g., DMF), add the 1,3-diketone and an electrophilic amination reagent (e.g., an oxaziridine derivative). The use of an amination reagent allows for the in situ formation of the corresponding hydrazine.[7][8]

• Stir the reaction mixture at a specified temperature (e.g., 85 °C) for a designated time (e.g., 1.5-2 hours). [9]

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, perform an aqueous workup to remove byproducts.

• Extract the product with an organic solvent.

• Dry the organic layer, concentrate it under reduced pressure, and purify the residue by column chromatography to yield the desired pyrazole.

Starting Amine	1,3-Diketone	Product	Yield	Reference
3,3-Dimethylbutan-2-amine	2,4-Pentanedione	1-(3,3-Dimethylbutan-2-yl)-3,5-dimethyl-1H-pyrazole	44%	[9]

Pyrazole carboxamides are a significant class of compounds with diverse biological activities.[10] They are typically synthesized by the amidation of a pyrazole carboxylic acid.

Reaction Scheme:

General Workflow for Pyrazole Carboxamide Synthesis.

Protocol: Synthesis of N-Aryl Pyrazole Carboxamides

• Dissolve the pyrazole carboxylic acid in an appropriate solvent (e.g., THF or DMF).

• Add a coupling reagent (e.g., EDC/HOBt or convert the acid to the acid chloride using oxalyl chloride or thionyl chloride). [11]

• Add the desired amine to the reaction mixture.

• Stir the reaction at room temperature or elevated temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Perform an aqueous workup, followed by extraction with an organic solvent.

• Purify the crude product by crystallization or column chromatography.

This methodology is crucial in the synthesis of many active pharmaceutical ingredients.[11]

Pyrazoles in Pharmaceuticals and Agrochemicals

The pyrazole motif is a cornerstone in modern drug discovery and agrochemical development.

• Pharmaceuticals: A notable example is Celecoxib , a selective COX-2 inhibitor used to treat inflammation and pain.[2][11] Its synthesis involves the condensation of a substituted hydrazine with a trifluoromethyl-β-diketone.[8][11] Numerous other pyrazole-containing drugs are on the market, highlighting the therapeutic importance of this heterocycle.[3][12][13]

• Agrochemicals: Pyrazole derivatives are utilized as herbicides, fungicides, and insecticides.[9] For instance, certain 3-phenylpyrazoles act as potent inhibitors of protoporphyrinogen oxidase (PPO), a key enzyme in weed control.[9]

Conclusion

Based on an extensive review of the available scientific literature, 1-carbamoyl-3-methylpyrazole does not appear to be a commonly employed reagent in organic synthesis with established, documented applications. While its structure suggests potential for reactivity as a carbamoylating agent or as a protected form of 3-methylpyrazole, there is a lack of published protocols to support these roles. The field of pyrazole chemistry is rich with synthetic methodologies, primarily centered on the construction of the pyrazole ring from acyclic precursors and its subsequent functionalization. Researchers interested in the application of pyrazoles in areas such as drug discovery and materials science will find a wealth of information on the synthesis of diversely substituted pyrazoles. However, the specific utility of 1-carbamoyl-3-methylpyrazole as a reagent remains an open area for investigation.

References

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• GSRS. 1-CARBAMOYL-3-METHYLPYRAZOLE. Available at: [Link]

• Lamberth, C. (2007). Pyrazole Chemistry in Crop Protection. HETEROCYCLES, 71(7), 1467. Available at: [Link]

• El-Sayed, M. A. A., et al. (2016). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Molecules, 21(4), 454. Available at: [Link]

• Stenutz, R. 1-carbamoyl-3-methylpyrazole. Available at: [Link]

• Bollini, M., et al. (2011). Synthesis of celecoxib via 1,3-dipolar cycloaddition. Tetrahedron Letters, 52(23), 2999-3001. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2012). Recent advances in the synthesis of new pyrazole derivatives. ARKIVOC, 2012(i), 194-242. Available at: [Link]

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In Vitro Biological Evaluation of Pyrazole Carboxamides: From Cellular Phenotype to Molecular Target

An Application Guide for Researchers

Authored by: A Senior Application Scientist

Introduction

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a vast array of biological activities.[1][2] When functionalized as a carboxamide, this heterocyclic motif gives rise to a class of molecules—pyrazole carboxamides—that have demonstrated significant therapeutic potential.[3][4] These compounds are prominently featured in drug discovery pipelines as anticancer, anti-inflammatory, antimicrobial, and potent enzyme-inhibiting agents.[1][4][5][6] The successful progression of a novel pyrazole carboxamide from a synthesized chemical entity to a viable drug candidate is contingent upon a rigorous and systematic biological evaluation.

This guide provides a structured framework for the in vitro assessment of pyrazole carboxamides. It is designed for researchers, scientists, and drug development professionals, moving beyond simple protocol recitation to explain the causality behind experimental choices. The workflow proceeds logically from broad-spectrum cytotoxic screening to detailed mechanistic studies, including cell cycle analysis, apoptosis induction, and direct target engagement assays. Each protocol is presented as a self-validating system, incorporating essential controls to ensure data integrity and trustworthiness.

The Hierarchical Evaluation Workflow

A comprehensive in vitro evaluation follows a tiered approach. We begin with a broad assessment of the compound's effect on cell viability to establish a therapeutic window. Subsequent assays then dissect the underlying mechanism responsible for the observed phenotype, culminating in the identification and validation of the specific molecular target. This hierarchical strategy ensures an efficient use of resources, building a robust data package for each compound of interest.

Caption: A hierarchical workflow for the in vitro evaluation of pyrazole carboxamides.

Tier 1: Foundational Cytotoxicity Profiling

Expert Rationale: The initial and most critical step in evaluating any new chemical entity is to determine its effect on cell viability. A cytotoxicity assay serves two primary purposes: 1) It identifies compounds with potential therapeutic efficacy (e.g., anticancer agents), and 2) It establishes the concentration range for all subsequent, more complex cellular assays, ensuring that observed effects are not merely a consequence of non-specific toxicity.[7] The MTT assay is a robust, widely adopted colorimetric method for this purpose, measuring cellular metabolic activity as a proxy for cell viability.[8][9]

Protocol 1: MTT Assay for Cell Viability

This protocol is based on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals by mitochondrial dehydrogenases in living cells.[8][9] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cell Culture Medium (appropriate for the cell line)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization Buffer (e.g., DMSO or 0.01 M HCl in isopropanol)

• 96-well flat-bottom plates

• Test Pyrazole Carboxamide (dissolved in DMSO)

• Positive Control (e.g., Doxorubicin for cancer cells)

Procedure:

• Cell Seeding: Harvest and count cells, ensuring viability is >90% via Trypan Blue exclusion. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate overnight (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the pyrazole carboxamide compounds in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the cells and add 100 µL of the compound dilutions.

• Controls: Include "cells only" wells (negative control, 100% viability) and "medium only" wells (background). A positive control (known cytotoxic agent) should also be included.

• Incubation: Incubate the plates for the desired exposure time (e.g., 48 or 72 hours).[10]

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[10] During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

• Data Analysis:

  • Subtract the background absorbance (medium only) from all readings.

  • Calculate percent viability: (Absorbance of Treated Cells / Absorbance of Untreated Cells) * 100.

  • Plot percent viability against the log of compound concentration and fit a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Sample IC₅₀ Values

Compound ID	Cell Line (Cancer Type)	IC₅₀ (µM)
PZC-001	A549 (Lung)	2.5
PZC-001	MCF-7 (Breast)	1.8
PZC-001	HCT116 (Colon)	5.1
PZC-002	A549 (Lung)	> 50
PZC-002	MCF-7 (Breast)	> 50
Doxorubicin	A549 (Lung)	0.1

Tier 2: Dissecting the Anticancer Mechanism

If a compound demonstrates potent cytotoxicity against cancer cell lines, the next logical step is to investigate how it kills them. Many pyrazole carboxamides function as kinase inhibitors, which often leads to cell cycle arrest and the induction of apoptosis.[11][12][13]

A. Cell Cycle Analysis by Propidium Iodide Staining

Expert Rationale: The cell cycle is a tightly regulated process that ensures faithful replication and division. Anticancer drugs frequently disrupt this process, causing cells to arrest in a specific phase (G0/G1, S, or G2/M).[14] By staining the cellular DNA with a fluorescent intercalating agent like Propidium Iodide (PI) and analyzing it via flow cytometry, we can quantify the DNA content of each cell and thus determine the distribution of the cell population across the different cycle phases.[14][15][16] An accumulation of cells in a particular phase following treatment is a strong indicator of a compound-induced cell cycle block.

Caption: The four main phases of the eukaryotic cell cycle.

Protocol 2: Cell Cycle Analysis via Flow Cytometry

• Cell Culture & Treatment: Seed cells in 6-well plates and allow them to attach. Treat with the pyrazole carboxamide at relevant concentrations (e.g., 1x and 2x IC₅₀) for a defined period (e.g., 24 hours). Include a vehicle-treated (DMSO) control.

• Harvesting: Collect both adherent and floating cells to ensure apoptotic cells are not lost. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Fixation: Discard the supernatant and resuspend the cell pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[17] Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash once with PBS. Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS). The RNase is crucial to prevent staining of double-stranded RNA.[14]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer. The PI fluorescence is typically detected in the PE or PerCP channel. Collect at least 10,000 events per sample.

• Data Analysis: Gate on the single-cell population to exclude doublets. Generate a histogram of DNA content (fluorescence intensity). Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to deconvolute the histogram and quantify the percentage of cells in the G0/G1 (2n DNA content), S, and G2/M (4n DNA content) phases.[16]

B. Apoptosis Detection by Annexin V & PI Staining

Expert Rationale: A key hallmark of a successful anticancer agent is its ability to induce programmed cell death, or apoptosis. In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[18] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (like FITC). By co-staining with PI, which can only enter cells with compromised membranes, we can use flow cytometry to distinguish between four populations: viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).[19]

Protocol 3: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat cells in 6-well plates with the compound as described for the cell cycle analysis.

• Harvesting: Collect all cells (adherent and floating) and wash them once with cold PBS.

• Resuspension: Centrifuge and resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[18]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL). Gently vortex the cells.

• Incubation: Incubate for 15 minutes at room temperature in the dark.[18]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[18] FITC is detected in the FITC channel and PI in the PE or PerCP channel.

• Data Analysis: Create a quadrant dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis. Quantify the percentage of cells in each of the four quadrants to determine the level of apoptosis induction.

Tier 3: Direct Target Engagement and Validation

Expert Rationale: Cellular assays reveal a phenotype, but they don't prove that the compound acts via a specific molecular target. Since many pyrazole carboxamides are designed as enzyme inhibitors (e.g., kinase inhibitors), it is essential to confirm this activity directly.[11][12] This is achieved first through biochemical assays using purified protein and then confirmed in a cellular context using target engagement assays.[20][21]

Protocol 4: Biochemical Kinase Inhibition Assay (General Template)

This protocol provides a framework for measuring the inhibition of a purified kinase. The specific substrate and detection method (e.g., ADP-Glo™, Z'-LYTE™) will vary depending on the kinase.

Materials:

• Purified, active kinase enzyme

• Kinase-specific peptide substrate

• ATP

• Assay Buffer (typically contains HEPES, MgCl₂, Brij-35, and DTT)

• Test Pyrazole Carboxamide

• Positive Control Inhibitor (e.g., Staurosporine)

• Kinase activity detection reagent (e.g., ADP-Glo™ from Promega)

• White, opaque 96- or 384-well plates

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compound in assay buffer.

• Reaction Setup: To each well, add:

  • Kinase enzyme

  • Test compound or control

  • Substrate/ATP mix to initiate the reaction

• Incubation: Incubate the plate at the optimal temperature (e.g., 30°C) for the specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the remaining ATP (or product formation) by adding the detection reagent according to the manufacturer's instructions. This often involves a second incubation period.

• Signal Reading: Read the luminescence or fluorescence on a plate reader.

• Data Analysis: The signal is inversely proportional to kinase activity. Calculate the percent inhibition for each compound concentration relative to no-inhibitor controls. Plot percent inhibition versus log concentration to determine the IC₅₀ value.

Data Presentation: Sample Kinase Selectivity Panel

Kinase Target	PZC-001 IC₅₀ (nM)
Aurora A	3
Aurora B	5
JAK2	25
Abl (T315I)	30
CDK2	> 1000
FLT3	850

References

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• Li, M., et al. (2024). Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Faria, J. V., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(19), 6039. Available at: [Link]

• Unknown Author. (2024). Synthesis and evaluation of novel pyrazole carboxamide derivatives. World Journal of Pharmaceutical Research. Available at: [Link]

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• Wang, Y., et al. (2021). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Molecules, 26(21), 6692. Available at: [Link]

• Song, Y., et al. (2024). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Crowley, L. C., et al. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Cedars-Sinai Medical Center. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis and in Vitro Antimicrobial Activity of Some Pyrazolyl-1-carboxamide Derivatives. Archiv der Pharmazie, 345(10), 824-830. Available at: [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current Protocols in Molecular Biology, 111, 28.6.1-28.6.11. Available at: [Link]

• Wiebe, M. E., et al. (2015). Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. Molecules, 20(9), 15835-15855. Available at: [Link]

• Patel, R. V., et al. (2013). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 5(12), 143-149. Available at: [Link]

• ResearchGate. (n.d.). Cell cycle analysis through PI staining and following flow cytometry... ResearchGate. Available at: [Link]

• St John-Campbell, S., & Bhalay, G. (2024). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry. Available at: [Link]

• Palko, M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. International Journal of Molecular Sciences, 24(13), 10599. Available at: [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Available at: [Link]

• Kumar, A., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Research Journal of Pharmacy and Technology, 16(11), 5437-5445. Available at: [Link]

• Zhang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(6), 656-678. Available at: [Link]

• Wang, Z., et al. (2023). Design, Synthesis, and Evaluation of Antifungal Bioactivity of Novel Pyrazole Carboxamide Thiazole Derivatives as SDH Inhibitors. Molecules, 28(14), 5476. Available at: [Link]

• Al-Oqaili, N., & Al-Maliki, S. (2023). MTT Assay protocol. Protocols.io. Available at: [Link]

• Wang, Y., et al. (2021). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). MDPI. Available at: [Link]

• Trade Science Inc. (2021). The Recent Development of the Pyrazoles : A Review. Trade Science Inc. Available at: [Link]

• Zhao, Y., et al. (2020). Mechanism of Action of Novel Pyrazole Carboxamide Containing a Diarylamine Scaffold against Rhizoctonia solani. Journal of Agricultural and Food Chemistry, 68(40), 11068-11076. Available at: [Link]

• El-Gamal, M. I., & Oh, C.-H. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 26(13), 3959. Available at: [Link]

• Garvey, D. S., et al. (1994). 1H-pyrazole-1-carboxamidines: new inhibitors of nitric oxide synthase. Journal of Medicinal Chemistry, 37(25), 4445-4453. Available at: [Link]

• Hou, T., et al. (2020). Synthesis and biological evaluation of novel pyrazole carboxamide with diarylamine-modified scaffold as potent antifungal agents. Bioorganic & Medicinal Chemistry Letters, 30(24), 127653. Available at: [Link]

• Schmitt, S. (2016). DNA / Cell cycle measurement - Flow cytometry. SlidePlayer. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

• Karrouchi, K., et al. (2021). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. Heliyon, 7(5), e07022. Available at: [Link]

• Balbi, A., et al. (2011). Synthesis and biological evalution of novel pyrazole derivatives with anticancer activity. ResearchGate. Available at: [Link]

• St John-Campbell, S., & Bhalay, G. (2024). Target Engagement Assays in Early Drug Discovery. PubMed. Available at: [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link]

• Liu, H.-X., et al. (2015). Novel pyrazole-5-carboxamide and pyrazole-pyrimidine derivatives: synthesis and anticancer activity. European Journal of Medicinal Chemistry, 90, 875-883. Available at: [Link]

• JoVE. (2023). Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. YouTube. Available at: [Link]

• Howard, S., et al. (2009). Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity. Journal of Medicinal Chemistry, 52(2), 379-388. Available at: [Link]

• Tran, Q. T., et al. (2021). Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega, 6(45), 30469-30486. Available at: [Link]

• University of Massachusetts Medical School. (n.d.). The Annexin V Apoptosis Assay. University of Massachusetts Medical School. Available at: [Link]

• Sharma, S., et al. (2021). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 26(4), 1145. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Carbamoyl-3-methylpyrazole

Welcome to the comprehensive technical support guide for the synthesis of 1-Carbamoyl-3-methylpyrazole. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting guidance for optimizing the yield and purity of this important chemical intermediate.

Introduction: The Chemistry of 1-Carbamoyl-3-methylpyrazole Synthesis

1-Carbamoyl-3-methylpyrazole is a valuable building block in medicinal chemistry and drug discovery. Its synthesis, most commonly achieved through the reaction of 3-methylpyrazole with a carbamoylating agent, presents unique challenges that can impact yield and purity. A prevalent and direct method involves the reaction of 3-methylpyrazole with urea. This process, while seemingly straightforward, is influenced by a delicate interplay of reaction kinetics, thermodynamics, and the inherent reactivity of the starting materials.

The core of this synthesis lies in the thermal decomposition of urea to generate isocyanic acid in situ, which then reacts with the nucleophilic 3-methylpyrazole. However, this thermal decomposition can also lead to the formation of undesired byproducts such as biuret and cyanuric acid, which can complicate purification and reduce the overall yield. Furthermore, the tautomeric nature of 3-methylpyrazole introduces an additional layer of complexity, influencing its nucleophilicity and reaction pathway.

This guide will provide a detailed exploration of the reaction mechanism, comprehensive troubleshooting protocols, and optimized experimental procedures to empower you to consistently achieve high-yield, high-purity synthesis of 1-Carbamoyl-3-methylpyrazole.

Reaction Mechanism and Key Considerations

The synthesis of 1-Carbamoyl-3-methylpyrazole from 3-methylpyrazole and urea proceeds through a multi-step mechanism. Understanding these steps is crucial for effective troubleshooting and optimization.

Caption: Reaction mechanism for the synthesis of 1-Carbamoyl-3-methylpyrazole.

Key Mechanistic Insights:

• Urea Decomposition: The reaction is initiated by the thermal decomposition of urea at temperatures typically above 150°C to form isocyanic acid and ammonia[1]. This is the rate-determining step and is highly temperature-dependent.

• Nucleophilic Attack: 3-Methylpyrazole exists as a mixture of tautomers. The more nucleophilic nitrogen atom of the pyrazole ring attacks the electrophilic carbon of the in situ generated isocyanic acid. The tautomeric equilibrium can influence which nitrogen atom is more likely to react.

• Product Formation: The resulting unstable intermediate rapidly rearranges to form the stable 1-Carbamoyl-3-methylpyrazole.

• Side Reactions: The primary side reactions stem from the self-condensation of urea and its decomposition products. At elevated temperatures, isocyanic acid can react with unreacted urea to form biuret, which can further decompose to cyanuric acid and other byproducts.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1-Carbamoyl-3-methylpyrazole and provides actionable solutions.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields can stem from several factors. Here's a systematic approach to troubleshooting:

• Suboptimal Reaction Temperature:

  • Causality: The formation of isocyanic acid from urea is temperature-dependent. If the temperature is too low, the rate of urea decomposition will be slow, leading to an incomplete reaction. Conversely, excessively high temperatures can promote the formation of side products like biuret and cyanuric acid, consuming the isocyanic acid intermediate and reducing the yield of the desired product.

  • Solution: Carefully control the reaction temperature. An optimal range is typically between 100°C and 140°C. It is advisable to perform small-scale experiments to determine the optimal temperature for your specific setup.

• Inefficient Removal of Ammonia:

  • Causality: The decomposition of urea produces ammonia as a byproduct. According to Le Chatelier's principle, the presence of ammonia can inhibit the forward reaction, slowing down the formation of isocyanic acid.

  • Solution: Continuously remove ammonia from the reaction mixture. This can be achieved by passing a slow stream of an inert gas, such as nitrogen or argon, through the reaction vessel.

• Improper Stoichiometry:

  • Causality: The molar ratio of 3-methylpyrazole to urea is a critical parameter. While a 1:1 molar ratio is theoretically required, using a slight excess of urea can sometimes drive the reaction to completion. However, a large excess of urea can significantly increase the formation of side products.

  • Solution: Start with a molar ratio of 3-methylpyrazole to urea of approximately 1:1.1. You can then systematically vary this ratio in small increments to find the optimal balance for your reaction conditions.

Q2: I am observing a significant amount of an insoluble white solid in my crude product. What is it and how can I minimize its formation?

A2: The insoluble white solid is likely a mixture of biuret and cyanuric acid, which are byproducts of urea decomposition.

• Causality: As mentioned, high reaction temperatures and prolonged reaction times favor the formation of these byproducts.

• Minimization Strategies:

  • Temperature Control: Maintain the reaction temperature within the optimal range (100-140°C).

  • Reaction Time: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), and stop the reaction once the starting material is consumed.

  • Stoichiometry: Avoid using a large excess of urea.

Q3: My purified product shows impurities in the NMR spectrum. What are they and how can I improve the purification?

A3: Common impurities include unreacted 3-methylpyrazole, urea, and the aforementioned byproducts.

• Identification of Impurities:

  • 3-Methylpyrazole: Look for characteristic signals in the 1H NMR spectrum, including a methyl singlet and aromatic protons.

  • Urea/Biuret: These may be difficult to observe in 1H NMR in some solvents but may be detectable by other techniques like HPLC.

• Improved Purification Protocol:

  • Recrystallization: This is the most effective method for purifying 1-Carbamoyl-3-methylpyrazole.

    • Solvent Selection: A good recrystallization solvent should dissolve the product well at elevated temperatures but poorly at room temperature, while impurities should remain soluble at all temperatures. Toluene has been reported as a suitable solvent. Experiment with other solvents like ethyl acetate, or mixed solvent systems (e.g., ethanol/water) to find the optimal conditions.

    • Procedure: Dissolve the crude product in a minimal amount of hot solvent. If colored impurities are present, you can add a small amount of activated carbon and hot filter the solution. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Q4: The reaction seems to stall before completion. What can I do?

A4: A stalled reaction can be due to several factors:

• Insufficient Temperature: Ensure your reaction is being heated to the appropriate temperature.

• Ammonia Buildup: As discussed, inefficient removal of ammonia can inhibit the reaction. Check that your inert gas flow is adequate.

• Purity of Starting Materials: Impurities in the 3-methylpyrazole or urea can interfere with the reaction. Ensure you are using high-purity reagents.

Experimental Protocols

The following protocols provide a starting point for the synthesis and optimization of 1-Carbamoyl-3-methylpyrazole.

Standard Synthesis Protocol

This protocol is a general procedure and may require optimization for your specific laboratory conditions.

Materials:

• 3-Methylpyrazole

• Urea

• Anhydrous Toluene (or another suitable high-boiling solvent)

• Round-bottom flask

• Reflux condenser

• Inert gas source (Nitrogen or Argon)

• Heating mantle with a temperature controller

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-methylpyrazole (1.0 eq) and urea (1.1 eq).

• Add anhydrous toluene to the flask to create a slurry.

• Begin stirring the mixture and start a slow, steady flow of inert gas through the reaction vessel, with an outlet to a bubbler or fume hood.

• Heat the reaction mixture to 110-120°C and maintain this temperature.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• The crude product may precipitate out. If so, collect it by vacuum filtration. If not, the solvent can be removed under reduced pressure.

Optimized Synthesis and Purification Protocol

This protocol incorporates best practices for maximizing yield and purity.

Table 1: Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Molar Ratio (3-Methylpyrazole:Urea)	1 : 1.1	A slight excess of urea drives the reaction to completion without excessive byproduct formation.
Temperature	115°C	Balances the rate of isocyanic acid formation with the minimization of urea side reactions.
Reaction Time	4-6 hours (monitor by TLC/HPLC)	Ensures complete conversion of the limiting reagent while minimizing byproduct formation.
Ammonia Removal	Continuous slow stream of N2	Shifts the equilibrium towards product formation.
Solvent	Anhydrous Toluene	Provides a suitable reaction temperature and is a good solvent for recrystallization.

Optimized Procedure:

• Follow the standard synthesis protocol using the parameters outlined in Table 1.

• After cooling the reaction, filter the crude product and wash it with a small amount of cold toluene.

• Recrystallization:

  • Transfer the crude solid to a clean flask.

  • Add a minimal amount of hot toluene (or another suitable solvent) to dissolve the solid completely.

  • If the solution is colored, add a small amount of activated carbon, heat for a few minutes, and then perform a hot filtration to remove the carbon.

  • Allow the filtrate to cool slowly to room temperature.

  • Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to complete the crystallization.

  • Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Characterization

Proper characterization is essential to confirm the identity and purity of your product.

Table 2: Analytical Data for 1-Carbamoyl-3-methylpyrazole

Technique	Expected Results
1H NMR	Signals corresponding to the methyl group, the pyrazole ring protons, and the carbamoyl protons.
13C NMR	Signals for the methyl carbon, the pyrazole ring carbons, and the carbonyl carbon of the carbamoyl group.
FT-IR	Characteristic peaks for N-H stretching (carbamoyl), C=O stretching (carbamoyl), and C=N stretching (pyrazole ring).
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of 1-Carbamoyl-3-methylpyrazole.
Melting Point	A sharp melting point is indicative of high purity.

Logical Relationships and Troubleshooting Flowchart

The following diagram illustrates a logical workflow for troubleshooting common issues in the synthesis.

Caption: Troubleshooting workflow for optimizing the synthesis of 1-Carbamoyl-3-methylpyrazole.

Conclusion

The successful synthesis of 1-Carbamoyl-3-methylpyrazole with high yield and purity is an achievable goal with careful attention to reaction parameters and a systematic approach to troubleshooting. By understanding the underlying reaction mechanism, controlling key variables such as temperature and ammonia concentration, and employing effective purification techniques, researchers can consistently obtain high-quality material for their downstream applications. This guide provides a solid foundation for navigating the challenges of this synthesis and serves as a valuable resource for optimizing your experimental outcomes.

References

• Process for the production of 1-carbamoyl-pyrazoles. (n.d.). Google Patents.

• Thermodynamics and reaction mechanism of urea decomposition. (2019). Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

• Thermogravimetric Experiment of Urea at Constant Temperatures. (2021). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). MDPI. Retrieved January 22, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved January 22, 2026, from [Link]

• Thermogravimetric Experiment of Urea at Constant Temperatures. (2021). National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Pyrazole Carboxamide Synthesis

Welcome to the technical support center for pyrazole carboxamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important class of compounds. My aim is to provide not just solutions, but also the underlying chemical principles to empower you to troubleshoot effectively and optimize your synthetic strategies.

Part 1: Troubleshooting Guide

This section addresses the most frequently encountered issues during pyrazole carboxamide synthesis, offering step-by-step guidance to diagnose and resolve them.

Issue 1: Low or No Product Yield

Question: I am performing a coupling reaction between my pyrazole carboxylic acid and amine, but I am observing very low to no formation of the desired pyrazole carboxamide. What are the potential causes and how can I fix this?

Answer:

Low or non-existent yields in pyrazole carboxamide synthesis typically point to issues with the amide bond formation step. The primary culprits are often related to the activation of the carboxylic acid, the reactivity of the amine, or the reaction conditions.

Underlying Causes and Solutions:

• Inefficient Carboxylic Acid Activation: The direct reaction between a carboxylic acid and an amine to form an amide is generally very slow and requires high temperatures, which can lead to side reactions. Therefore, the carboxylic acid must be "activated" to a more reactive species. If this activation is incomplete or fails, the reaction will not proceed.

  • Troubleshooting Activation:

    • Choice of Coupling Reagent: The selection of the coupling reagent is critical. For standard couplings, carbodiimides like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (1-hydroxybenzotriazole) or HOAt (1-hydroxy-7-azabenzotriazole) are commonly used to suppress side reactions and minimize racemization. For more challenging couplings, such as with sterically hindered anilines or electron-deficient amines, more potent phosphonium-based (e.g., BOP, PyBOP) or uronium-based (e.g., HBTU, HATU) reagents are often more effective.

    • Reagent Quality and Stoichiometry: Ensure your coupling reagents are not degraded. Many are sensitive to moisture. Use a slight excess (1.1-1.5 equivalents) of the coupling reagent and additive to drive the reaction to completion.

• Poor Nucleophilicity of the Amine: The amine's ability to attack the activated carboxylic acid is dependent on its nucleophilicity.

  • Troubleshooting Amine Reactivity:

    • Steric Hindrance: Amines with bulky substituents near the nitrogen atom (e.g., ortho-substituted anilines) will react more slowly. In this case, increasing the reaction temperature or switching to a more reactive coupling reagent like HATU may be necessary.

    • Electronic Effects: Electron-withdrawing groups on the amine will decrease its nucleophilicity. For such cases, stronger coupling reagents and potentially longer reaction times are required.

• Suboptimal Reaction Conditions: The reaction environment plays a significant role in the success of the coupling.

  • Troubleshooting Reaction Conditions:

    • Solvent: Aprotic polar solvents like DMF (dimethylformamide), DCM (dichloromethane), or THF (tetrahydrofuran) are generally preferred as they dissolve the reactants well without interfering with the reaction.

    • Temperature: Most amide couplings are run at room temperature. However, for less reactive partners, gentle heating (40-60 °C) can be beneficial. Conversely, for sensitive substrates where racemization is a concern, cooling the reaction to 0 °C during the activation step is advisable.

    • pH: The amine must be in its free base form to be nucleophilic. If you are using an amine salt (e.g., a hydrochloride salt), a non-nucleophilic base like DIEA (N,N-diisopropylethylamine) or triethylamine must be added to neutralize it. Use 1 equivalent of the base for a mono-salt and 2 equivalents for a di-salt.

Experimental Protocol: A General Procedure for Pyrazole Carboxamide Synthesis using HATU

• To a solution of the pyrazole carboxylic acid (1.0 eq) in DMF, add the amine (1.2 eq) and DIEA (2.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add HATU (1.2 eq) portion-wise, ensuring the temperature does not rise significantly.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Issue 2: Presence of Significant By-products

Question: My reaction is producing the desired product, but I am also seeing significant impurities that are difficult to separate. What are these by-products and how can I prevent their formation?

Answer:

The formation of by-products is a common issue, often stemming from the coupling reagents themselves or side reactions of the starting materials.

Common By-products and Prevention Strategies:

By-product	Likely Cause	Prevention Strategy
N-acylurea	Use of carbodiimide coupling reagents (DCC, EDC) without an additive. The O-acylisourea intermediate can rearrange.	Add HOBt or HOAt to the reaction mixture. These additives trap the O-acylisourea to form a more stable activated ester, which is less prone to rearrangement.
Anhydride of Pyrazole Carboxylic Acid	Reaction of the activated carboxylic acid with another molecule of the starting carboxylic acid.	Use a slight excess of the amine to ensure the activated species reacts preferentially with the amine.
Racemized Product	If the pyrazole carboxylic acid or amine contains a chiral center, the harshness of the coupling conditions can lead to epimerization.	Use coupling reagents known to minimize racemization, such as those combined with HOAt or HOBt. Running the reaction at lower temperatures (0 °C) can also help.
Urea from Carbodiimide	The spent coupling reagent (e.g., DCU from DCC) can be difficult to remove.	If using DCC, the resulting DCU is poorly soluble in many organic solvents and can often be removed by filtration. For EDC, the resulting urea is water-soluble and can be removed by an aqueous workup.

Improving the solubility of 1-Carbamoyl-3-methylpyrazole for experiments

Technical Support Center: 1-Carbamoyl-3-methylpyrazole Solubility

Last Updated: January 22, 2026

Introduction: Understanding the Solubility Challenge

1-Carbamoyl-3-methylpyrazole is a unique small molecule with a pyrazole core, a methyl group, and a carbamoyl moiety. While specific solubility data for this compound is not extensively published, its structural features provide clues to its likely behavior. The pyrazole ring offers some potential for hydrogen bonding, while the carbamoyl group, an amide, can act as both a hydrogen bond donor and acceptor.[1] However, the overall structure suggests a degree of lipophilicity that may lead to poor aqueous solubility, a common challenge for over 40% of new chemical entities in drug discovery.[2]

This guide provides a systematic, first-principles approach to solubilizing 1-Carbamoyl-3-methylpyrazole for various experimental applications, from initial stock solution preparation to final assay concentrations. We will explore a tiered strategy, starting with common solvents and progressing to more advanced formulation techniques.

Frequently Asked Questions (FAQs)

Q1: What is the predicted solubility behavior of 1-Carbamoyl-3-methylpyrazole?

• A1: Based on its structure, we can predict that 1-Carbamoyl-3-methylpyrazole will have limited solubility in pure water. The carbamoyl group can increase aqueous solubility compared to a simple alkyl group, but the molecule is unlikely to be freely soluble. It is expected to be more soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), and potentially in alcohols like ethanol.

Q2: I dissolved my compound in DMSO, but it crashed out when I added it to my aqueous buffer. What happened?

• A2: This is a common phenomenon known as precipitation.[3] While DMSO is an excellent solvent for many poorly soluble compounds, it is a polar aprotic solvent.[4] When a concentrated DMSO stock solution is diluted into an aqueous medium (like cell culture media or a phosphate buffer), the solvent environment changes dramatically. The water acts as an "anti-solvent," causing the compound to fall out of solution.[5] This is especially common for lipophilic molecules.[3]

Q3: Can I use pH modification to improve the solubility of 1-Carbamoyl-3-methylpyrazole?

• A3: Possibly, but its effectiveness will depend on the pKa of the molecule. Pyrazoles can be weakly basic, and amides are generally neutral but can be hydrolyzed under strong acidic or basic conditions. A pH-solubility profile study would be necessary to determine if protonation or deprotonation significantly enhances solubility.[6][7] For many weak bases, solubility increases in acidic conditions.[8] However, the stability of the carbamoyl group at extreme pH values should be considered.[9]

Q4: Are there any "quick fixes" to try if my compound is not dissolving?

• A4: Gentle heating (e.g., to 37°C) and sonication can help overcome the initial energy barrier to dissolution. However, these are not substitutes for finding a suitable solvent system. If a compound requires heat to dissolve, it may precipitate out upon cooling to room temperature. Always check for visual signs of precipitation before use.

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

This guide presents a tiered workflow for systematically determining the optimal solvent and conditions for your experiments.

dot

Caption: A tiered workflow for solubilizing 1-Carbamoyl-3-methylpyrazole.

Tier 1: Stock Solution Preparation

The first step is to create a concentrated stock solution, typically in a non-aqueous solvent.[10][11] This allows for the addition of small volumes to your final experimental setup, minimizing the concentration of the organic solvent.

Recommended Solvents for Initial Screening:

Solvent	Class	Rationale & Considerations
DMSO	Polar Aprotic	Excellent solubilizing power for a wide range of compounds.[4] Be mindful of potential precipitation upon aqueous dilution.[12]
Ethanol (100%)	Polar Protic	A good alternative to DMSO, often better tolerated in biological systems. May be less effective for highly lipophilic compounds.
DMF	Polar Aprotic	Similar to DMSO, but with a higher boiling point. Use with appropriate safety precautions.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the required amount of 1-Carbamoyl-3-methylpyrazole. For 1 mL of a 10 mM solution (MW: 125.13 g/mol ), you would need 1.25 mg.

• Dissolution: Add the compound to a sterile microcentrifuge tube or vial. Add the appropriate volume of high-purity, anhydrous DMSO.

• Mixing: Vortex thoroughly for 1-2 minutes.[13] If the compound does not fully dissolve, you can try gentle warming (37°C for 5-10 minutes) or sonication in a water bath for 5 minutes.

• Inspection: Visually inspect the solution against a light source to ensure there are no visible particles.

• Storage: Store aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[12]

Tier 2: Advanced Solubilization Strategies

If you encounter precipitation when diluting your stock solution into an aqueous medium, the following strategies can be employed.[14][15]

1. Co-Solvent Systems

A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of non-polar solutes.[5][16]

Protocol 2: Using a Co-Solvent System

• Prepare a high-concentration stock solution in DMSO (e.g., 100 mM).

• Create an intermediate dilution in a co-solvent such as polyethylene glycol (PEG), propylene glycol, or a surfactant like Tween® 80 or Cremophor® EL.[17][18] The ratio of DMSO to co-solvent will need to be empirically determined.

• Slowly add this intermediate solution to your final aqueous buffer while vortexing to facilitate mixing and prevent localized high concentrations that can lead to precipitation.

dot

Caption: Co-solvent dilution workflow.

2. pH Adjustment

This method is only effective if the compound has an ionizable group within the desired pH range.[7][19]

Protocol 3: pH-Dependent Solubility Testing

• Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate buffers).

• Add an excess amount of 1-Carbamoyl-3-methylpyrazole to a small volume of each buffer.

• Equilibrate the samples for several hours (e.g., by shaking or rotating) at a constant temperature.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully remove the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectroscopy).

• Plot solubility versus pH to identify the optimal pH range for dissolution.

3. Use of Excipients and Complexation Agents

Excipients can enhance solubility through various mechanisms, such as forming micelles or inclusion complexes.[20][21]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules, increasing their apparent water solubility.[22][23] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.

• Surfactants: At concentrations above the critical micelle concentration (CMC), surfactants form micelles that can sequester poorly soluble compounds in their hydrophobic core.[24]

Protocol 4: Solubilization with HP-β-Cyclodextrin

• Prepare an aqueous solution of HP-β-CD (e.g., 10-40% w/v).

• Add the 1-Carbamoyl-3-methylpyrazole powder directly to the cyclodextrin solution.

• Stir or sonicate until the compound is fully dissolved. This solution can then be further diluted in your experimental buffer.

Validation and Best Practices

• Visual Inspection: Always visually inspect your final solution for any signs of precipitation (cloudiness, particulates) before use.

• Solvent Controls: In any experiment, include a "vehicle control" group that is treated with the same final concentration of solvent(s) used to dissolve the compound.[25] This is crucial to ensure that any observed effects are due to the compound and not the solvent.

• Stability: Be aware that compounds can degrade in solution over time. It is best practice to prepare fresh working solutions from frozen stocks for each experiment.[3]

By following this structured and evidence-based approach, researchers can overcome the solubility challenges associated with 1-Carbamoyl-3-methylpyrazole and ensure the accuracy and reproducibility of their experimental results.

References

• Chaudhary, A., Nagaich, U., Gulati, N., Sharma, V. K., & Khosa, R. L. (2012). Improvement in solubility of poor water-soluble drugs by solid dispersion.

• Aragen Life Sciences. (2021). Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions. Retrieved from [Link]

• Talele, T. T. (2016). The "carbamate" isostere in modern drug discovery. Journal of Medicinal Chemistry, 59(19), 8712-8741.
• Makhlouf, A. I., El-Badry, M., & Al-kassas, R. (2020). Microenvironmental pH-modified Amisulpride-Labrasol matrix tablets: development, optimization and in vivo pharmacokinetic study.
• Li, Y., et al. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Pharmaceutics, 14(11), 2393.

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]

• Zhang, Y., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 12(6), 2537-2563.

• Kammerer, S. (2018). Drug stock solutions best practices? ResearchGate. Retrieved from [Link]

• White, R. L. (2013). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 4(6), 543–546.

• Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Retrieved from [Link]

• Spectroscopy Online. (2015). How Do You Prepare Reference Standards and Solutions? Retrieved from [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). InnoPharmax. Retrieved from [Link]

• Tafi, A., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews, 115(3), 1260-1311.

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays? Retrieved from [Link]

• Asiri, A. M., et al. (2022). Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. Molecules, 27(2), 433.

• Patel Kwan Consultancy. (2021). pH Dependent Drug Interactions with Acid Reducing Agents. Retrieved from [Link]

• Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• MDPI. (2022). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Retrieved from [Link]

• Fernández, L., Sigal, E., Otero, L., Silber, J. J., & Santo, M. (2011). Solubility improvement of an anthelmintic benzimidazole carbamate by association with dendrimers. Brazilian Journal of Chemical Engineering, 28, 681-688.

• Global Substance Registration System. (n.d.). 1-CARBAMOYL-3-METHYLPYRAZOLE. Retrieved from [Link]

• ResearchGate. (2015). How do I avoid precipitation of DMSO soluble compounds in water based culture media? Retrieved from [Link]

• Grimm, A., et al. (2020). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Pharmaceutics, 12(10), 960.

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Celerion. (n.d.). Back to Basics: pH-Dependent Drug Interactions with Acid Reducing Agents. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.5: Preparing Solutions. Retrieved from [Link]

• MDPI. (2022). Synthetic Routes to, Stabilities and Transformations of, and Characterization of (Carbamoyl)disulfanyl Chlorides and Related Compounds. Retrieved from [Link]

• Stracey, D. R., & Park, K. (2003).

• ResearchGate. (2010). Excipients used in lyophilization of small molecules. Retrieved from [Link]

• Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks? Retrieved from [Link]

• Pobudkowska, A., & Domańska, U. (2014). Study of pH-dependent drugs solubility in water. Chemical Industry and Chemical Engineering Quarterly, 20(1), 115-126.

• ResearchGate. (2012). Techniques to improve the solubility of poorly soluble drugs. Retrieved from [Link]

• Lea, M. A., & Lea, M. W. (1987). Effects of carbamoylating agents on tumor metabolism. International journal of biochemistry, 19(9), 777-783.

• PubChem. (n.d.). 3-Methylpyrazole. Retrieved from [Link]

• FasterCapital. (n.d.). Best Practices For Stock Solutions. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

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Technical Support Center: Purification of Crude 1-Carbamoyl-3-methylpyrazole

Welcome to the technical support center for the purification of crude 1-Carbamoyl-3-methylpyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for obtaining high-purity 1-Carbamoyl-3-methylpyrazole. As a senior application scientist, I will provide not only procedural steps but also the underlying scientific principles to empower you to make informed decisions during your experiments.

I. Understanding the Molecule and Potential Impurities

1-Carbamoyl-3-methylpyrazole is a heterocyclic compound featuring a pyrazole ring substituted with a methyl group and a carbamoyl group. The presence of the carbamoyl group (-CONH2) introduces polarity and hydrogen bonding capabilities, which will influence its solubility and chromatographic behavior.

The synthesis of 1-Carbamoyl-3-methylpyrazole typically involves the reaction of a hydrazine equivalent with a β-dicarbonyl compound followed by carbamoylation, or the cyclization of a thiosemicarbazone derivative. Depending on the synthetic route, common impurities may include:

• Isomeric Pyrazoles: The reaction of unsymmetrical β-dicarbonyl compounds with hydrazine can lead to the formation of the isomeric 1-Carbamoyl-5-methylpyrazole.

• Unreacted Starting Materials: Residual starting materials from the synthesis.

• Side-Reaction Products: Products from undesired side reactions, such as the hydrolysis of the carbamoyl group to a carboxylic acid.

• Residual Solvents: Solvents used in the synthesis and work-up.

II. Troubleshooting Guide

This section addresses common problems encountered during the purification of 1-Carbamoyl-3-methylpyrazole in a question-and-answer format.

Question 1: My recrystallization attempt resulted in a very low yield. What are the likely causes and how can I improve it?

Answer: Low recovery during recrystallization is a frequent issue and can stem from several factors:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the compound is too soluble in the chosen solvent even at low temperatures, the yield will be poor.

• Using Too Much Solvent: Using an excessive volume of solvent will keep more of your product dissolved even after cooling, thus reducing the yield.

• Premature Crystallization: If the solution cools too quickly, the compound may precipitate out as a fine powder or an oil, trapping impurities.

• Incomplete Crystallization: Not allowing sufficient time for crystallization at low temperatures can result in a significant amount of the product remaining in the mother liquor.

Troubleshooting Steps:

• Solvent Screening: Perform small-scale solubility tests with a variety of solvents to find the optimal one. A good starting point for a polar compound like 1-Carbamoyl-3-methylpyrazole would be alcohols (ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), or mixtures with water.

• Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. This will ensure the solution is saturated upon cooling, maximizing crystal formation.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.

• Extended Cooling Time: Ensure the solution is left at a low temperature (e.g., in an ice bath or refrigerator) for a sufficient period to allow for maximum crystallization.

Question 2: After recrystallization, my product is still colored/impure according to TLC/NMR analysis. What should I do?

Answer: Persistent impurities after a single recrystallization are common, especially if the impurities have similar solubility profiles to the desired product.

Troubleshooting Steps:

• Second Recrystallization: A second recrystallization from the same or a different solvent system can often significantly improve purity.

• Activated Carbon Treatment: If the color is due to highly colored, non-polar impurities, you can add a small amount of activated carbon to the hot solution before filtration. The carbon will adsorb these impurities. Use with caution as it can also adsorb some of your product.

• Switch Purification Technique: If recrystallization is ineffective, consider column chromatography, which separates compounds based on their differential adsorption to a stationary phase.

Question 3: My compound is "oiling out" instead of crystallizing during recrystallization. How can I fix this?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated.

Troubleshooting Steps:

• Lower the Temperature of Dissolution: Try to dissolve the compound at a temperature below its melting point.

• Use a Lower-Boiling Solvent: Select a solvent with a lower boiling point.

• Induce Crystallization:

  • Seeding: Add a small crystal of the pure compound to the cooled solution to act as a nucleation site.

  • Scratching: Scratch the inside of the flask with a glass rod at the surface of the solution. The small glass particles can induce nucleation.

• Solvent/Anti-Solvent System: Dissolve the compound in a "good" solvent in which it is very soluble, and then slowly add an "anti-solvent" in which it is poorly soluble until the solution becomes turbid. This can often promote crystallization.

III. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for crude 1-Carbamoyl-3-methylpyrazole?

A1: For initial purification of moderate to large quantities, recrystallization is often the most efficient method. For achieving very high purity or for separating close-running impurities, column chromatography is the preferred technique.

Q2: How do I choose a solvent system for column chromatography?

A2: The choice of solvent system (mobile phase) for column chromatography depends on the polarity of your compound and the impurities. A good starting point is to use Thin Layer Chromatography (TLC) to screen different solvent systems. For a moderately polar compound like 1-Carbamoyl-3-methylpyrazole, a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone) is a good starting point. The ideal solvent system will give your product an Rf value of around 0.3-0.4 on the TLC plate.

Q3: Can I use acid-base extraction to purify 1-Carbamoyl-3-methylpyrazole?

A3: While the pyrazole ring has a basic nitrogen, the carbamoyl group is neutral. The basicity of the pyrazole nitrogen is relatively weak. Acid-base extraction might be useful for removing acidic or strongly basic impurities, but it may not be the most effective primary purification method for the neutral product itself.

Q4: How can I confirm the purity of my final product?

A4: The purity of your 1-Carbamoyl-3-methylpyrazole should be assessed using a combination of techniques:

• Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indication of purity.

• Melting Point Analysis: A sharp melting point range close to the literature value suggests high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure and identify any proton or carbon-containing impurities.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

IV. Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline for the recrystallization of 1-Carbamoyl-3-methylpyrazole. The choice of solvent will need to be determined experimentally.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A suitable solvent will show poor solubility at room temperature and good solubility upon heating.

• Dissolution: Place the crude 1-Carbamoyl-3-methylpyrazole in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid just dissolves. Use the minimum amount of hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling: Allow the flask to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Protocol 2: Column Chromatography

This protocol is for the purification of 1-Carbamoyl-3-methylpyrazole using silica gel chromatography.

Step-by-Step Methodology:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen mobile phase (e.g., a mixture of hexane and ethyl acetate).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, and then carefully load it onto the top of the packed column.

• Elution: Add the mobile phase to the top of the column and begin to collect fractions. The polarity of the mobile phase can be gradually increased (gradient elution) to elute compounds with higher polarity.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-Carbamoyl-3-methylpyrazole.

V. Data Presentation & Visualization

Table 1: Recommended Solvents for Recrystallization Screening

Solvent Class	Examples	Polarity	Notes
Alcohols	Ethanol, Isopropanol, Methanol	High	Good for polar compounds. May need to be used in a mixture with water.
Ketones	Acetone	Medium-High	Good dissolving power. Relatively volatile.
Esters	Ethyl Acetate	Medium	A versatile solvent, often used in mixtures with hexanes.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Low-Medium	May be too non-polar, but can be used as an anti-solvent.
Hydrocarbons	Hexane, Heptane	Low	Likely to be poor solvents, but can be used as anti-solvents.
Chlorinated	Dichloromethane, Chloroform	Medium	Good dissolving power, but use in a fume hood due to toxicity.

Diagram 1: General Purification Workflow

Caption: A troubleshooting guide for common issues in recrystallization.

VI. References

As this guide is based on general principles of organic chemistry purification rather than specific literature on 1-Carbamoyl-3-methylpyrazole, formal citations to research articles are not applicable. The techniques described are standard laboratory practices found in the following authoritative texts:

• Title: Vogel's Textbook of Practical Organic Chemistry Source: Longman Group UK Ltd. URL: [Link]

• Title: Purification of Laboratory Chemicals Source: Butterworth-Heinemann URL: [Link]

Technical Support Center: Regioselectivity in Pyrazole Synthesis

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of controlling regioselectivity in their synthetic routes. Here, we move beyond simple protocols to explain the underlying principles that govern the formation of pyrazole regioisomers, providing you with the expert insights needed to troubleshoot and optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of regioselectivity issues in pyrazole synthesis?

The most common method for pyrazole synthesis, the Knorr condensation, involves the reaction of a monosubstituted hydrazine with an unsymmetrical 1,3-dicarbonyl compound.[1][2][3][4] This setup presents two distinct electrophilic carbonyl carbons, leading to the potential formation of two different regioisomeric pyrazoles.[1][5] The final isomeric ratio is a result of a complex interplay between the electronic and steric properties of the substituents on both reactants, as well as the reaction conditions employed.[6]

Q2: How does the nature of the hydrazine substituent affect the reaction outcome?

The nucleophilicity of the two nitrogen atoms in a substituted hydrazine (R-NH-NH₂) is different. For instance, in phenylhydrazine, the NH₂ group is more nucleophilic and is expected to preferentially attack the more reactive carbonyl group of the 1,3-diketone.[7] Conversely, in methylhydrazine, the substituted nitrogen is more nucleophilic. This difference is a critical factor in determining the initial point of attack and, consequently, the final regioisomeric ratio.

Q3: Can pH be used to control regioselectivity?

Yes, pH is a crucial parameter. The reaction mechanism can proceed through different pathways under acidic, neutral, or basic conditions.[7] Acid catalysis can protonate a carbonyl group, increasing its electrophilicity and influencing the initial attack by the hydrazine.[3] The specific pH can stabilize certain intermediates over others, thereby directing the reaction toward a preferred regioisomer. However, the outcome is highly substrate-dependent, and optimal pH conditions often need to be determined empirically.

Q4: Are there modern methods that offer better regiocontrol than the classical Knorr synthesis?

Absolutely. Numerous modern synthetic strategies have been developed to achieve higher regioselectivity. These include:

• [3+2] Cycloaddition Reactions: Methods involving the reaction of diazo compounds with alkynes or nitrile imines with alkenes often provide excellent regiocontrol.[8][9][10]

• Synthesis from Hydrazones and Nitroolefins: This approach offers a highly regioselective route to 1,3,5-trisubstituted pyrazoles.[11]

• Metal-Catalyzed Syntheses: Various metal-catalyzed reactions, including those using copper, iron, or ruthenium, have been developed to afford specific pyrazole isomers.[12]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges and provides actionable solutions grounded in mechanistic principles.

Issue 1: My reaction with an unsymmetrical 1,3-diketone and methylhydrazine yields an inseparable mixture of regioisomers (approx. 1:1 ratio).

• Probable Cause: Standard reaction conditions, particularly using ethanol as a solvent, often lead to poor regioselectivity with aliphatic hydrazines like methylhydrazine.[13][14] Ethanol, being a nucleophilic solvent, can compete with the hydrazine in attacking the more reactive carbonyl group, diminishing the inherent selectivity of the reaction.[7]

• Solution & Scientific Rationale:

  • Solvent Modification: Switch from ethanol to a non-nucleophilic, fluorinated alcohol solvent such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[7][13][14]

  • Why it Works: TFE and HFIP are non-nucleophilic and therefore do not compete with the hydrazine for reaction at the carbonyl centers.[7] Their strong hydrogen-bond-donating ability can activate the carbonyl group towards nucleophilic attack by the hydrazine, dramatically enhancing the regioselectivity, often favoring a single isomer.[7][13][14] This effect is particularly pronounced when one of the diketone substituents is a strong electron-withdrawing group like trifluoromethyl (CF₃).[5]

Issue 2: The regioselectivity of my reaction changes unpredictably between batches.

• Probable Cause: The Knorr pyrazole synthesis can be sensitive to subtle variations in reaction conditions that may not be immediately obvious.[6] Potential culprits include minor fluctuations in pH due to reagent quality, unintended catalytic effects from impurities, or slight changes in reaction temperature or concentration.

• Solution & Scientific Rationale:

  • Strict pH Control: Buffer the reaction mixture or add a controlled amount of acid (e.g., HCl, H₂SO₄) or base (e.g., NaOAc). The protonation state of the hydrazine and the dicarbonyl compound influences which intermediate pathway is favored.

  • Reagent Purity: Ensure the purity of your starting materials. Use freshly distilled hydrazine and high-purity 1,3-dicarbonyl compounds.

  • Kinetic vs. Thermodynamic Control: Analyze the reaction progress over time. A changing isomeric ratio may indicate that the reaction is proceeding from a kinetically favored product to a more stable, thermodynamically favored one. Running the reaction at a lower temperature may favor the kinetic product, while prolonged heating may favor the thermodynamic product.

Issue 3: I can't structurally assign my two regioisomers. Which is which?

• Probable Cause: Distinguishing between pyrazole regioisomers using standard ¹H or ¹³C NMR can be challenging as the chemical shift differences can be subtle.

• Solution & Scientific Rationale:

  • 2D NMR Spectroscopy: The most reliable method is to use two-dimensional NMR techniques. A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can show through-space correlations between protons on the N1-substituent and protons on the C5-substituent of the pyrazole ring, providing an unambiguous assignment.[15][16] Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy can also be used to establish long-range C-H correlations that confirm the connectivity.

  • X-ray Crystallography: If one of the products can be crystallized, single-crystal X-ray diffraction provides definitive structural proof.[17][18] This can then be used to assign the identity of both isomers based on comparative analytical data (e.g., TLC retention factor, NMR spectra).[19]

Data & Protocols

Table 1: Effect of Solvent on Regioisomeric Ratio

This table summarizes experimental data demonstrating the powerful effect of solvent choice on the reaction between various 1,3-diketones and methylhydrazine, leading to 3-CF₃/5-Aryl (Isomer A) and 3-Aryl/5-CF₃ (Isomer B) pyrazoles.

Entry	R¹ (at C5)	R² (at C3)	Solvent	Ratio (A:B)	Combined Yield (%)	Reference
1	Ph	CF₃	EtOH	48:52	75	[Fustero et al., 2008][7]
2	Ph	CF₃	TFE	87:13	93	[Fustero et al., 2008][7]
3	Ph	CF₃	HFIP	97:3	92	[Fustero et al., 2008][7]
4	2-Furyl	CF₃	EtOH	50:50	70	[Fustero et al., 2008][13]
5	2-Furyl	CF₃	HFIP	>99:1	95	[Fustero et al., 2008][13]

Data clearly shows a dramatic improvement in regioselectivity towards Isomer A when using fluorinated alcohols, especially HFIP.

Protocol: Regioselective Pyrazole Synthesis Using HFIP

This protocol provides a general method for achieving high regioselectivity in the condensation of 1-(Aryl)-4,4,4-trifluorobutane-1,3-diones with methylhydrazine.

Materials:

• 1-(Aryl)-4,4,4-trifluorobutane-1,3-dione (1.0 equiv)

• Methylhydrazine (1.1 equiv)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (approx. 0.2 M solution)

• Round-bottom flask with magnetic stirrer

• Argon or Nitrogen atmosphere setup

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the 1,3-dicarbonyl compound (1.0 equiv).

• Add HFIP to dissolve the starting material completely (to a concentration of approximately 0.2 M).

• Begin stirring the solution at room temperature (20-25 °C).

• Slowly add methylhydrazine (1.1 equiv) to the stirred solution via syringe.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours.

• Upon completion, remove the HFIP solvent under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the major regioisomer.

• Characterize the product using NMR spectroscopy to confirm its structure and isomeric purity.[19]

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• El-Hady, I. A., Rshaid, K., Al-Omar, H., Khan, K., & Al-Amri, M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6536. [Link]

• Ebenezer, O. A., Olofinsan, K., & Kumar, P. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Biomedicines, 10(5), 1124. [Link]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry, 73(9), 3523-3529. [Link]

• Yet, L. (2010). Recent Advances in the Synthesis of Pyrazoles. A Review. Synthetic Communications, 40(23), 3461-3488. [Link]

• Dar, A. M., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Journal of Nuclear Medicine & Radiation Therapy, 6(4), 1000244. [Link]

• Chandrasekharan, S. P., Dhami, A., Kumar, S., & Mohanan, K. (2022). Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues. Organic & Biomolecular Chemistry, 20(45), 8897-8918. [Link]

• Fustero, S., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. PubMed. [Link]

• de Oliveira, R. B., et al. (2018). Regiochemistry control of pyrazoles by solvent used and β-enamino diketones structure: Regioselective synthesis of 4,5-disubstituted N-phenylpyrazoles. ResearchGate. [Link]

• Gomaa, M. A.-M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(19), 4373. [Link]

• Sgalla, S., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5892. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412-2415. [Link]

• Wang, Z., et al. (2018). Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles. Organic & Biomolecular Chemistry, 16(42), 7811-7814. [Link]

• Al-Shamali, M. A., & El-Apasery, M. A. (2022). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 27(21), 7233. [Link]

• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 8(1), 41-46. [Link]

• ResearchGate. (n.d.). Various methods for the synthesis of pyrazole. ResearchGate. [Link]

• Katritzky, A. R., Wang, M., Zhang, S., Voronkov, M. V., & Steel, P. J. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 66(20), 6787-6791. [Link]

• Martínez-Vargas, A., et al. (2021). A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry, 19(22), 4934-4944. [Link]

• Wang, Z., et al. (2018). Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles. Organic & Biomolecular Chemistry, 16(42), 7811-7814. [Link]

• UAB Divulga. (2012). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga. [Link]

• Kumar, R., et al. (2020). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry, 36(2), 184-203. [Link]

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. J&K Scientific LLC. [Link]

• Elguero, J., et al. (1999). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry, 77(5-6), 947-954. [Link]

• ResearchGate. (n.d.). Knorr Pyrazole Synthesis. ResearchGate. [Link]

• Dömling, A., et al. (2018). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 14, 2846-2857. [Link]

• Dömling, A., et al. (2018). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 14, 2846-2857. [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. [Link]

• Khairulah, A.-E., et al. (2024). Synthesis, Anticancer Activity, and Computational Studies of New Pyrazole Derivatives. ResearchGate. [Link]

• Sivasankar, C. (n.d.). Knorr Pyrazole Synthesis. [Source document format is PDF]. [Link]

• Al-Obaidi, A. S. M., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports, 14(1), 1-18. [Link]

• Mezei, G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1099. [Link]

• Gîrd, C. E., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(23), 5340. [Link]

• Gomaa, M. A.-M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(19), 4373. [Link]

• Organic & Biomolecular Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. RSC Publishing. [Link]

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• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 12. Pyrazole synthesis [organic-chemistry.org]
• 13. ri.conicet.gov.ar [ri.conicet.gov.ar]
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• 15. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
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• 19. pdf.benchchem.com [pdf.benchchem.com]

Degradation pathways of 1-Carbamoyl-3-methylpyrazole in different media

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the environmental fate and degradation of 1-Carbamoyl-3-methylpyrazole (CMP). This guide provides in-depth technical information, troubleshooting advice, and standardized protocols to support your experimental work. Given the limited publicly available data on the specific degradation pathways of CMP, this resource synthesizes information from analogous chemical structures, including pyrazole and carbamate derivatives, to propose likely degradation routes and analytical strategies.

Frequently Asked Questions (FAQs)

Q1: What is 1-Carbamoyl-3-methylpyrazole and in what context is it studied?

1-Carbamoyl-3-methylpyrazole (CMP), with the chemical formula C₅H₇N₃O, is a heterocyclic compound.[1] While specific applications are not widely documented in public literature, related carbamoyl pyrazole compounds have been investigated for their pesticidal, particularly insecticidal, properties.[2] Therefore, understanding its environmental degradation is crucial for assessing its potential impact and persistence in various ecosystems.

Q2: What are the primary expected degradation pathways for CMP in the environment?

Based on its chemical structure, CMP is expected to degrade via three main pathways: hydrolytic degradation, photodegradation, and microbial metabolism. The degradation process will likely involve the transformation of both the carbamoyl and the pyrazole moieties.

Q3: What are the likely initial degradation products of CMP?

The initial degradation of CMP is likely to proceed through two main reactions:

• Hydrolysis of the carbamoyl group: This reaction would lead to the formation of 3-methylpyrazole and carbamic acid, which is unstable and decomposes to ammonia and carbon dioxide.

• Oxidation of the pyrazole ring: The pyrazole ring can be hydroxylated, a common metabolic pathway for pyrazole compounds.[3]

Q4: Is CMP expected to be persistent in the environment?

The persistence of CMP will depend on the specific environmental conditions. The susceptibility of the carbamoyl group to hydrolysis and the potential for microbial degradation of the pyrazole ring suggest that CMP may not be highly persistent. However, factors such as soil type, pH, temperature, and microbial population will significantly influence its half-life.

Troubleshooting Guide for Experimental Analysis

Issue 1: Poor recovery of CMP from environmental samples (soil, water).

• Possible Cause 1: Inefficient extraction.

  • Explanation: CMP may exhibit strong adsorption to soil organic matter or clay particles, a common characteristic of pesticides.[4]

  • Troubleshooting Steps:

    • Solvent Selection: Experiment with a range of solvent polarities for extraction. A combination of a polar and a non-polar solvent, such as acetone/hexane or dichloromethane/methanol, may be effective.

    • Extraction Technique: Employ more rigorous extraction methods like pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE) to improve recovery from complex matrices.

    • pH Adjustment: The charge state of CMP can influence its solubility and adsorption. Adjusting the pH of the extraction solvent may enhance recovery.

• Possible Cause 2: Degradation during sample preparation.

  • Explanation: CMP may be susceptible to degradation at high temperatures or in the presence of certain solvents during the extraction and concentration steps.

  • Troubleshooting Steps:

    • Temperature Control: Avoid high temperatures during solvent evaporation. Use a gentle stream of nitrogen or a vacuum centrifuge at a low temperature.

    • Sample Storage: Store samples at low temperatures (-20°C or below) and in the dark to minimize degradation prior to analysis.

Issue 2: Inconsistent or non-reproducible analytical results (LC-MS/GC-MS).

• Possible Cause 1: Matrix effects in mass spectrometry.

  • Explanation: Co-extracted compounds from the sample matrix can interfere with the ionization of CMP and its metabolites, leading to signal suppression or enhancement.

  • Troubleshooting Steps:

    • Sample Cleanup: Implement a thorough sample cleanup step using solid-phase extraction (SPE) to remove interfering matrix components.

    • Matrix-Matched Calibration: Prepare calibration standards in an extract of a blank matrix (a sample of the same soil or water type that does not contain the analyte) to compensate for matrix effects.

    • Isotope-Labeled Internal Standard: Use a stable isotope-labeled internal standard of CMP, if available, to correct for both extraction recovery and matrix effects.

• Possible Cause 2: Thermal degradation in the GC inlet.

  • Explanation: The carbamoyl group can be thermally labile and may degrade in the high-temperature environment of a GC inlet, leading to the detection of degradation products rather than the parent compound.

  • Troubleshooting Steps:

    • Derivatization: Consider derivatizing the carbamoyl group to a more thermally stable moiety before GC-MS analysis.

    • Analytical Technique: If thermal degradation is suspected, liquid chromatography-mass spectrometry (LC-MS) is the preferred analytical method as it does not require high temperatures for sample introduction.

Proposed Degradation Pathways and Experimental Workflows

The following diagrams illustrate the proposed degradation pathways of 1-Carbamoyl-3-methylpyrazole and a general experimental workflow for its analysis.

Caption: Proposed degradation pathways of 1-Carbamoyl-3-methylpyrazole.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. US4331678A - Carbamoyl pyrazole compounds and their pesticidal application - Google Patents [patents.google.com]
• 3. Metabolism of pyrazole. Structure elucidation of urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding the Fate of Pesticides after Application – Pesticide Environmental Stewardship [pesticidestewardship.org]

Technical Support Center: Scaling Up 1-Carbamoyl-3-methylpyrazole (CMP) Production

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 1-Carbamoyl-3-methylpyrazole (CMP). This guide is designed for researchers, process chemists, and drug development professionals who are navigating the challenges of transitioning CMP production from the laboratory bench to larger-scale manufacturing. We will move beyond simple procedural lists to explore the underlying chemical principles, offering field-proven insights to help you anticipate, diagnose, and resolve common obstacles. Our focus is on building robust, self-validating processes that ensure reproducibility, purity, and yield.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that frequently arise during the initial stages of process development and scale-up for CMP.

Q1: What are the most industrially viable synthesis routes for 1-Carbamoyl-3-methylpyrazole (CMP)?

A1: While several synthetic routes to pyrazoles exist, the most common and industrially pragmatic approach for CMP involves a two-stage process:

• Synthesis of the 3-methylpyrazole (3-MP) precursor: This is often achieved via the Knorr pyrazole synthesis or a related condensation reaction.[1] A common method involves the cyclocondensation of a suitable 1,3-dicarbonyl equivalent with hydrazine.

• Carbamoylation of 3-methylpyrazole: The most direct and scalable method for this step is the reaction of 3-methylpyrazole with urea. This route is favored in industrial settings because it avoids highly toxic and difficult-to-handle reagents like phosgene or alkali metal cyanates.[2] The reaction proceeds by heating the two components, typically with measures to remove the ammonia byproduct to drive the reaction to completion.[2]

Q2: What are the critical process parameters (CPPs) to monitor during the carbamoylation of 3-methylpyrazole with urea?

A2: The reaction of 3-MP with urea is deceptively simple and requires precise control over several parameters for successful scale-up. The lower nucleophilicity of the pyrazole ring compared to aliphatic amines makes this reaction challenging.[2]

• Temperature: The reaction typically requires heating to proceed at a reasonable rate (e.g., 100-110°C).[2] However, excessive temperatures can promote the self-condensation of urea into biuret, a critical impurity.

• Ammonia Removal: The reaction is an equilibrium process that generates ammonia.[2] Effective and continuous removal of ammonia is arguably the most critical factor for driving the reaction towards high conversion. This is often accomplished by sparging the reaction mixture with an inert gas like nitrogen or by applying a vacuum.[2]

• Agitation: Uniform heat and mass transfer are essential, especially at scale, to prevent localized "hot spots" that can lead to increased impurity formation.

• Stoichiometry: While a 1:1 molar ratio is the theoretical stoichiometry, process optimization may involve using a slight excess of one reactant to drive the reaction, depending on cost and downstream purification considerations.

Q3: What analytical methods are recommended for in-process control (IPC) of the CMP synthesis?

A3: High-Performance Liquid Chromatography (HPLC) is the method of choice for monitoring the reaction. A reverse-phase C18 column with a gradient elution using a buffered aqueous phase (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) can effectively separate the starting material (3-MP), the product (CMP), urea, and the key biuret impurity. This allows for quantitative tracking of conversion and impurity formation over time.

Q4: What is the primary impurity of concern during the carbamoylation step, and how is it formed?

A4: The most significant process-related impurity is biuret . It is formed from the thermal self-condensation of two urea molecules with the elimination of one molecule of ammonia. This side reaction is accelerated at higher temperatures. Its formation not only consumes the carbamoylating agent but also introduces a challenging impurity to separate from the final product due to its polarity. Monitoring and controlling the reaction temperature is the primary means of minimizing biuret formation.[2]

Section 2: Synthesis Pathway & Troubleshooting Logic

Understanding the reaction mechanism and having a logical troubleshooting framework are essential for efficient process development.

Generalized Synthesis Pathway

The diagram below illustrates the common industrial pathway for CMP production, starting from the precursor 3-methylpyrazole.

Caption: Overall synthesis scheme for CMP production.

Troubleshooting Low Conversion in Carbamoylation

Low or stalled conversion of 3-methylpyrazole is the most common challenge encountered during scale-up. The following decision tree provides a systematic approach to diagnosing the root cause.

Caption: Troubleshooting decision tree for low CMP conversion.

Section 3: Detailed Troubleshooting Guides

Issue: Incomplete Reaction and Stalled Conversion

Potential Cause	Scientific Rationale & Explanation	Recommended Action & Protocol
Inefficient Ammonia Removal	The reaction of 3-MP with urea is a reversible equilibrium. According to Le Châtelier's principle, the removal of a product (ammonia) is necessary to shift the equilibrium towards the formation of CMP.[2] At scale, the surface area-to-volume ratio decreases, making passive diffusion of ammonia out of the reaction mass inefficient.	1. Implement Active Removal: Use a subsurface nitrogen sparge through a dip tube. Ensure the flow rate is sufficient to create bubbles but not so high as to cause excessive splashing. 2. Consider Vacuum: For robust systems, applying a gentle vacuum (e.g., 500-600 mbar) can significantly enhance ammonia removal. 3. Verification: Monitor the reaction progress via HPLC. A stalled reaction that restarts after improving ammonia removal confirms this as the root cause.
Incorrect Temperature Profile	The reaction has a significant activation energy barrier. If the internal temperature is too low, the reaction rate will be impractically slow. Conversely, temperatures exceeding ~120°C can lead to rapid formation of biuret and potential decomposition of the product.	1. Calibrate Probes: Ensure all temperature probes are accurately calibrated. 2. Monitor Internal Temperature: Do not rely on the reactor jacket temperature. The internal reaction mass temperature is the critical parameter. 3. Profile Study: Perform a small-scale study to determine the optimal temperature range for your specific reactor setup, balancing reaction rate against impurity formation. See Table 1 for guidance.
Poor Mixing/Agitation	In a large reactor, inadequate agitation can lead to thermal and concentration gradients. Pockets of unmixed reactants or areas of lower temperature will result in a globally slow and incomplete conversion.	1. Select Appropriate Impeller: For viscous melts or slurries, an anchor or retreat curve impeller may be more effective than a simple propeller. 2. Perform a Mixing Study: Use a visual aid (if possible) or computational fluid dynamics (CFD) modeling to ensure the entire batch volume is being effectively turned over. 3. Correlate IPCs with Agitator Speed: Note if increasing agitator speed improves the reaction rate, indicating a mixing-limited process.

Issue: High Levels of Biuret and Other Impurities

Potential Cause	Scientific Rationale & Explanation	Recommended Action & Protocol
Excessive Reaction Temperature	As previously noted, the self-condensation of urea to form biuret is highly temperature-dependent.[2] Localized overheating ("hot spots") due to poor mixing or aggressive heating ramp rates is a primary cause of high biuret levels at scale.	1. Reduce Setpoint: Lower the reactor jacket temperature setpoint to maintain the internal temperature within the optimal range (see Table 1). 2. Control Heating Rate: Implement a slower, controlled heating ramp to allow the entire batch to heat evenly. A rate of 20-30°C per hour is often a good starting point. 3. HPLC Monitoring: Track the ratio of CMP to biuret. An increasing biuret-to-CMP ratio over time, even at constant temperature, might suggest a stability issue.
Moisture in Urea	The presence of water can hydrolyze the product or intermediates and can affect the reactivity and decomposition pathways of urea at high temperatures.	1. Use Dry Reagents: Ensure the urea used is of high purity and has a low water content. Dry it under vacuum if necessary. 2. Inert Atmosphere: Run the reaction under a dry nitrogen atmosphere to prevent the ingress of atmospheric moisture.

Section 4: Protocols & Data

Protocol: Synthesis of 1-Carbamoyl-3-methylpyrazole (CMP)

This protocol is a representative laboratory-scale procedure based on established methods and should be optimized for your specific equipment and scale.[2]

Materials:

• 3-Methylpyrazole (3-MP) (1.00 eq.)

• Urea (1.05 eq.)

• High-purity Nitrogen

Procedure:

• Reactor Setup: Equip a jacketed glass reactor with a mechanical overhead stirrer, a temperature probe, a nitrogen inlet connected to a subsurface dip tube, and a condenser leading to a bubbler or a suitable scrubber system.

• Charging: Charge the reactor with 3-methylpyrazole and urea under a nitrogen atmosphere.

• Mixing: Begin agitation to ensure the solids are well suspended.

• Inerting & Sparging: Start a slow subsurface flow of nitrogen (e.g., 0.1 L/min for a 1L scale).

• Heating: Heat the reactor jacket to achieve an internal temperature of 105-110°C.

• Reaction Monitoring: Hold the reaction at temperature for 24-48 hours. Take samples periodically (e.g., every 4-6 hours) for HPLC analysis to monitor the disappearance of 3-MP and the formation of CMP.

• Completion: The reaction is considered complete when the concentration of 3-MP is below the desired threshold (e.g., <1.0% by HPLC area).

• Cooling & Isolation: Cool the reaction mixture to room temperature. The product may solidify. The crude product can then be purified by crystallization from a suitable solvent system (e.g., water or alcohol/water mixtures).

Data Tables for Process Optimization

Table 1: Critical Parameters for Carbamoylation of 3-MP

Parameter	Recommended Range	Rationale & Justification
Internal Temperature	100 - 115 °C	Balances the need for a sufficient reaction rate against the risk of thermal decomposition and biuret formation.[2]
Urea Stoichiometry	1.0 - 1.2 equivalents	A slight excess of urea can help drive the reaction to completion, but a large excess increases raw material cost and potential for biuret impurity.
Reaction Time	24 - 48 hours	Dependent on temperature and efficiency of ammonia removal. Must be determined empirically through IPC monitoring.
Nitrogen Sparge Rate	0.1 - 0.5 vol/vol/min	Must be sufficient to actively remove ammonia without causing loss of volatile 3-MP. Rate needs to be scaled with the reactor volume.

Table 2: Representative HPLC Method for CMP Analysis

Parameter	Specification
Column	C18 Reverse Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.01 M Potassium Phosphate Buffer, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	5% B to 70% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 220 nm
Approx. Retention Times	Urea: ~2.5 min; Biuret: ~3.0 min; 3-MP: ~5.5 min; CMP: ~7.0 min

References

• Elguero, J. (2001). Pyrazol-3-ones, Part 1: Synthesis and Applications. Advances in Heterocyclic Chemistry, 79, 75-189. Retrieved from ResearchGate.[3]

• Google Patents. (1992). EP0508191B1 - Process for the production of 1-carbamoyl-pyrazoles. Retrieved from 2]

• Google Patents. (1992). US5128480A - Preparation of 3-methylpyrazole. Retrieved from ]

• Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones, which were synthesized in situ from ketones and acid chlorides, were converted into pyrazoles by the addition of hydrazine. Organic Letters, 8(13), 2675–2678.[4]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]]

• YouTube. (2021). Knorr pyrazole synthesis from a ketoester - laboratory experiment. Retrieved from [Link]1]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. EP0508191B1 - Process for the production of 1-carbamoyl-pyrazoles - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]

Technical Support Center: Analysis of 1-Carbamoyl-3-methylpyrazole (CMP)

Welcome to the technical support center for the analytical detection of 1-Carbamoyl-3-methylpyrazole (CMP). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of CMP analysis. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide in-depth, field-proven insights to address specific experimental challenges.

Introduction to CMP Analysis

1-Carbamoyl-3-methylpyrazole (CMP) is a polar molecule with the chemical formula C₅H₇N₃O[1]. Its polarity presents unique challenges in analytical chromatography, particularly in achieving adequate retention on traditional reversed-phase columns and mitigating matrix effects in biological samples. This guide will provide a systematic approach to troubleshooting common issues in the HPLC-UV and LC-MS/MS analysis of CMP.

I. HPLC-UV Method Development and Troubleshooting

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a common technique for the quantification of small molecules. Due to its polar nature, developing a robust HPLC method for CMP requires careful consideration of the stationary and mobile phases.

FAQ 1: I am not seeing any retention of my CMP standard on my C18 column. The peak is eluting in the solvent front. What should I do?

This is a common issue for polar analytes like CMP on traditional C18 columns. The lack of retention is due to the hydrophilic nature of CMP, which has a weak interaction with the nonpolar stationary phase.

Underlying Cause: The mechanism of reversed-phase chromatography relies on the partitioning of the analyte between a nonpolar stationary phase and a more polar mobile phase. Highly polar compounds have a strong affinity for the mobile phase and are not sufficiently retained.

Solutions:

• Change in Column Chemistry:

  • Polar-Endcapped C18 Columns: These columns have modified surfaces that reduce the interaction of polar analytes with residual silanols, which can cause peak tailing, and can provide better retention for polar compounds.

  • Polar-Embedded Columns: Columns with embedded polar groups (e.g., amide, carbamate) within the alkyl chain offer alternative selectivity and enhanced retention for polar molecules.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns utilize a polar stationary phase (e.g., bare silica, diol, or aminopropyl) with a mobile phase rich in organic solvent (typically acetonitrile) and a small amount of aqueous buffer. This is often the most effective approach for retaining and separating very polar compounds[2][3].

• Mobile Phase Modification:

  • Highly Aqueous Mobile Phases: Increasing the water content in the mobile phase can enhance the retention of polar compounds on some C18 columns. However, be cautious of "dewetting" or "phase collapse" with traditional C18 columns when using more than 95% water. Specialized aqueous-stable C18 columns (e.g., AQ-type) are designed for these conditions[2].

  • Ion-Pairing Chromatography: Adding an ion-pairing reagent (e.g., trifluoroacetic acid for acidic compounds, or an alkyl sulfonate for basic compounds) to the mobile phase can form a neutral ion-pair with the analyte, increasing its hydrophobicity and retention on a C18 column. Note that ion-pairing reagents can be difficult to remove from the column and may suppress ionization in LC-MS applications[4][5].

Workflow for Improving CMP Retention in Reversed-Phase HPLC

Caption: Decision tree for addressing poor retention of CMP.

FAQ 2: My CMP peak is tailing. How can I improve the peak shape?

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or by issues with the HPLC system itself. For a molecule like CMP, which contains nitrogen atoms, interactions with acidic silanol groups on the silica support of the column are a common cause.

Solutions:

• Mobile Phase pH Adjustment: If CMP is basic, operating the mobile phase at a lower pH (e.g., using a phosphate or formate buffer) will protonate the analyte and minimize interactions with ionized silanols. Conversely, a higher pH can suppress silanol ionization. A general rule is to work at a pH at least 2 units away from the analyte's pKa[6][7].

• Use a High-Purity Silica Column: Modern columns are made with high-purity silica that has fewer accessible silanol groups, reducing the likelihood of peak tailing for basic compounds.

• Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase to mask the active silanol sites.

• Check for Column Voids: A void at the head of the column can cause peak distortion. This can be checked by reversing and flushing the column (disconnecting it from the detector) or by replacing it[8].

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with silanols	Adjust mobile phase pH; use a high-purity silica column.
Column Overload	Reduce sample concentration/injection volume.
Column void or contamination	Flush or replace the column.
Peak Fronting	Sample solvent stronger than mobile phase	Dilute the sample in the initial mobile phase.
Column Overload	Reduce sample concentration/injection volume.
Split Peaks	Clogged inlet frit or column void	Backflush the column; replace the column if necessary.
Sample solvent incompatibility	Ensure the sample is dissolved in the mobile phase.

II. LC-MS/MS Analysis and Troubleshooting

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and selectivity for the analysis of CMP in complex matrices, such as plasma or tissue extracts.

FAQ 3: I am experiencing low signal intensity and poor reproducibility for CMP in plasma samples. What could be the cause?

This is a classic symptom of matrix effects , specifically ion suppression . Co-eluting endogenous components from the plasma matrix can interfere with the ionization of CMP in the mass spectrometer's ion source, leading to a suppressed signal.[9][10][11]

Troubleshooting Ion Suppression:

• Improve Sample Preparation: The goal is to remove as many matrix components as possible while efficiently recovering CMP.

  • Protein Precipitation (PPT): This is a simple and fast method, but it is the least effective at removing matrix components. It is a good starting point for method development.

  • Liquid-Liquid Extraction (LLE): LLE is generally not suitable for polar compounds like CMP, as they will not partition well into the organic solvent[12].

  • Solid-Phase Extraction (SPE): SPE is often the most effective technique for cleaning up complex samples and can significantly reduce matrix effects. A variety of sorbents (e.g., mixed-mode, polymeric) can be screened to find the optimal one for CMP[4][13].

• Optimize Chromatography:

  • Change the Gradient: Adjusting the HPLC gradient can move the CMP peak to a region of the chromatogram with fewer co-eluting matrix components.

  • Use a Different Column: Switching to a column with a different selectivity (e.g., HILIC) can provide a completely different elution profile, likely separating CMP from the interfering species.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for CMP (e.g., containing ¹³C or ¹⁵N) is the gold standard for quantitative bioanalysis. It will co-elute with CMP and experience the same degree of ion suppression, allowing for accurate correction and improving reproducibility.

Workflow for Diagnosing and Mitigating Ion Suppression

Caption: A systematic approach to troubleshooting ion suppression.

FAQ 4: How do I select the right precursor and product ions for my CMP LC-MS/MS method?

The molecular formula of CMP is C₅H₇N₃O, with a monoisotopic mass of approximately 125.06 Da[1][14].

Step-by-Step Protocol for MRM Method Development:

• Tune on the Precursor Ion: Infuse a standard solution of CMP directly into the mass spectrometer. In positive ion mode, you will likely see the protonated molecule, [M+H]⁺, at m/z 126.1. You may also see other adducts like [M+Na]⁺ at m/z 148.1. Select the most intense and stable ion as your precursor.

• Fragment the Precursor Ion: Perform a product ion scan on the selected precursor ion (m/z 126.1). This will induce fragmentation in the collision cell and generate a spectrum of product ions.

• Select Product Ions: Choose 2-3 of the most intense and specific product ions for your Multiple Reaction Monitoring (MRM) transitions. Having a quantifier and a qualifier ion provides greater confidence in the identification of your analyte.

• Optimize Collision Energy: For each MRM transition, perform a collision energy optimization to find the voltage that produces the most intense product ion signal.

Parameter	Description	Expected Value for CMP
Precursor Ion	The mass of the intact, ionized molecule.	m/z 126.1 ([M+H]⁺)
Product Ions	Fragments of the precursor ion.	To be determined experimentally.
Collision Energy	The energy used to fragment the precursor ion.	To be optimized for each transition.
Dwell Time	The time spent monitoring each MRM transition.	Typically 20-100 ms.

III. Sample Stability and Handling

The stability of CMP in stock solutions and in biological matrices is crucial for accurate and reliable results.

FAQ 5: My results are inconsistent over a long analytical run. Could my analyte be degrading?

Yes, analyte degradation in the autosampler can lead to a downward trend in signal over time. It is essential to evaluate the stability of CMP under various conditions.

Recommendations for Stability Testing:

As part of method validation, the stability of CMP should be assessed under the following conditions[15][16][17][18]:

• Autosampler Stability: Leave processed samples in the autosampler for the expected duration of a run (e.g., 24-48 hours) and compare the results to freshly prepared samples.

• Freeze-Thaw Stability: Assess the stability of CMP in the biological matrix after several freeze-thaw cycles (e.g., three cycles from -80°C to room temperature).

• Long-Term Storage Stability: Analyze samples that have been stored at the intended storage temperature (e.g., -80°C) for an extended period (e.g., 1, 3, 6 months).

• Stock Solution Stability: Verify the stability of CMP in the solvent used for stock solutions at both refrigerated and room temperatures.

If degradation is observed, consider keeping the autosampler at a lower temperature (e.g., 4°C) or reducing the batch size.

References

• BioPharma Services. (n.d.). BA Method Development: Polar Compounds. Retrieved from [Link]

• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• Moravek. (n.d.). The Role of Stability Testing in Pharmaceutical Research. Retrieved from [Link]

• ACE. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• TCA Lab / Alfa Chemistry. (n.d.). Stability Testing of Pharmaceutical Products. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Scribd. (n.d.). Ion Suppression in LC–MS–MS Analysis. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Stability Testing. Retrieved from [Link]

• ComplianceOnline. (n.d.). Stability Testing - Develop Stable Pharmaceutical Products. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Separation Science. (n.d.). Strategies to Enable and Simplify HPLC Polar Compound Separation. Retrieved from [Link]

• CHROMacademy. (n.d.). LC-MS Troubleshooting. Retrieved from [Link]

• Wiley Analytical Science. (2012). HT-Sample Preparation Techniques for Bioanalysis. Retrieved from [Link]

• SciSpace. (n.d.). Sample preparation for polar metabolites in bioanalysis. Retrieved from [Link]

• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• LCGC International. (n.d.). Advances in Sample Preparation for Biological Fluids. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1-CARBAMOYL-3-METHYLPYRAZOLE. Retrieved from [Link]

• PubMed Central. (n.d.). Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples. Retrieved from [Link]

• PubChem. (n.d.). 1-carbamoyl-3-methylpyrazole (C5H7N3O). Retrieved from [Link]

Sources

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• 2. waters.com [waters.com]
• 3. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Strategies to Enable and Simplify HPLC Polar Compound Separation | Separation Science [sepscience.com]
• 6. hplc.eu [hplc.eu]
• 7. Developing HPLC Methods [sigmaaldrich.com]
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• 9. zefsci.com [zefsci.com]
• 10. scribd.com [scribd.com]
• 11. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
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• 18. Stability Testing - Develop Stable Pharmaceutical Products [complianceonline.com]

Technical Support Center: Refining Experimental Conditions for Nitrification Inhibition Studies

Welcome to the Technical Support Center for Nitrification Inhibition Studies. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing and troubleshooting your experiments. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your methodologies are robust and your results are reliable.

FAQs and Troubleshooting Guides

Section 1: Experimental Setup & Optimization

Question 1: How do I choose the right source of nitrifying microorganisms for my study?

The selection of a microbial source is a critical first step that dictates the relevance and reproducibility of your findings. The three primary sources are:

• Activated Sludge: This is a mixed microbial community from wastewater treatment plants and is ideal for studies aiming to screen inhibitors for environmental applications. However, its composition can be highly variable. It's crucial to use activated sludge from a plant without significant industrial influence to avoid pre-exposure to inhibitory compounds.[1]

• Enriched Nitrifying Cultures: These are cultivated from environmental samples (e.g., soil, activated sludge) in the lab under specific conditions to increase the population of nitrifying bacteria. This approach offers a more consistent and active microbial source than raw activated sludge.

• Pure Cultures (e.g., Nitrosomonas, Nitrobacter): These provide the highest level of control and are essential for mechanistic studies targeting specific enzymes or pathways. However, results may not always be directly translatable to complex environmental systems.[2]

Expert Insight: For initial screening of a novel inhibitor, starting with an enriched culture provides a good balance of environmental relevance and experimental consistency. If the inhibitor shows promise, subsequent studies with pure cultures can elucidate its specific mode of action.

Question 2: What are the key parameters to control during a nitrification inhibition assay?

Nitrifying bacteria are sensitive to their environment, and maintaining optimal conditions is paramount for reproducible results.[3] The following table summarizes the critical parameters and their recommended ranges:

Parameter	Recommended Range	Rationale & Potential Issues
pH	7.5 - 8.5	Nitrification is highly pH-sensitive. A drop in pH can inhibit the process. Buffering the medium is essential.[1][4]
Temperature	20 - 30°C	Most nitrifiers have an optimal growth temperature in this range. Deviations can significantly alter nitrification rates.[5]
Dissolved Oxygen (DO)	>2 mg/L	Nitrification is an aerobic process. Low DO will limit the rate of ammonia oxidation.[6][7]
Ammonium (NH₄⁺-N) Concentration	30 - 50 mg/L	Substrate concentration should be sufficient to ensure maximum nitrification rate without causing substrate inhibition.[1][8]
Mixing	Continuous, gentle agitation	Ensures uniform distribution of substrates, inhibitors, and microorganisms, and facilitates oxygen transfer.

Question 3: How do I properly acclimate my activated sludge for an experiment?

Acclimation is the process of adapting the microbial community to the specific conditions of your assay. This reduces variability and ensures a stable baseline of nitrification activity.

Step-by-Step Acclimation Protocol:

• Source Collection: Obtain fresh activated sludge from a municipal wastewater treatment plant.

• Initial Settling: Allow the sludge to settle for 30-60 minutes and decant the supernatant.

• Washing: Resuspend the settled sludge in a synthetic medium that mimics the assay conditions (without the inhibitor). Repeat this washing step 2-3 times to remove residual carbon sources and potential inhibitors from the wastewater.

• Aeration: Place the washed sludge in a larger vessel and aerate it continuously for at least 24 hours at the desired experimental temperature.[1] This helps to stabilize the microbial community.

• Feeding: If the acclimation period is longer than 48 hours, provide a low concentration of ammonium to maintain the activity of the nitrifying population.

• Activity Check: Before starting the experiment, measure the baseline nitrification rate to ensure the sludge is active and consistent.

Section 2: Troubleshooting Common Issues

Question 4: My control (no inhibitor) shows low or no nitrification. What could be the problem?

This is a common and critical issue that invalidates the entire experiment. The following decision tree can help diagnose the root cause:

Standard Nitrification Inhibition Assay Workflow

3. Incubation and Sampling:

• Incubate the assay vessels under controlled conditions (temperature, shaking).

• Collect samples at predetermined time points (e.g., 0, 1, 2, 4, 6 hours).

• Immediately stop the biological activity in the samples, either by filtration or by adding a quenching agent, and store them for analysis.

4. Analytical Measurements:

• Measure the concentrations of ammonium, nitrite, and nitrate in each sample. Common methods include colorimetric assays or ion chromatography. [2][9] 5. Data Analysis:

• For each treatment, plot the concentration of ammonium and nitrate versus time.

• Calculate the nitrification rate from the linear portion of the curve.

• Calculate the percent inhibition and determine the EC₅₀ as described previously.

References

• Inhibition profile of three biological nitrification inhibitors and their response to soil pH modification in two contrasting soils. (n.d.). Oxford Academic. Retrieved January 22, 2026, from [Link]

• Determination of the inhibitory effect of chemicals, industrial and other waste waters on nitrification by Nitrosomonas bacteria. (2018, November 12). GOV.UK. Retrieved January 22, 2026, from [Link]

• Kroiss, H., et al. (n.d.). NITRIFICATION INHIBITION - A SOURCE IDENTIFICATION METHOD FOR COMBINED MUNICIPAL AND/OR INDUSTRIAL WASTEWATER TREATMENT PLANTS. AAB Frey. Retrieved January 22, 2026, from [Link]

• Nitrification Inhibition Test. (2022, March 17). METHOD STATEMENT. Retrieved January 22, 2026, from [Link]

• Beeckman, F., et al. (2024, January 8). High-throughput assays to identify archaea-targeting nitrification inhibitors. PMC - NIH. Retrieved January 22, 2026, from [Link]

• Inhibition of nitrification in laboratory tests and model wastewater treatment plants. (2025, August 10). ResearchGate. Retrieved January 22, 2026, from [Link]

• Nitrification inhibitors: biological and synthetic. (2022, June 8). Ecologic Institute. Retrieved January 22, 2026, from [Link]

• Research Hotspots and Trends of Nitrification Inhibitors: A Bibliometric Review from 2004–2023. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• High-throughput assays to identify archaea-targeting nitrification inhibitors. (2024, January 7). Frontiers. Retrieved January 22, 2026, from [Link]

• Nitrification. (n.d.). EPA. Retrieved January 22, 2026, from [Link]

• (PDF) Nitrification inhibition - A method for the estimation of actual maximum autotrophic growth rates in activated sludge systems. (2025, August 6). ResearchGate. Retrieved January 22, 2026, from [Link]

• (PDF) Substrate and product inhibition of nitrification. (2025, August 7). ResearchGate. Retrieved January 22, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of 1-Carbamoyl-3-methylpyrazole (CMP) and Dicyandiamide (DCD) as Nitrification Inhibitors

Prepared by: Senior Application Scientist

Introduction: The Challenge of Nitrogen Management

In modern agriculture, the application of nitrogen (N) fertilizers is fundamental to achieving high crop yields. However, the efficiency of N use is often low. Once applied to the soil, ammonium (NH₄⁺)-based fertilizers are subject to nitrification, a two-step microbial process that converts stable NH₄⁺ into highly mobile nitrate (NO₃⁻).[1] This conversion presents significant agronomic and environmental challenges:

• Nitrate Leaching: Being an anion, NO₃⁻ is not retained by negatively charged soil particles and is easily leached from the root zone, contaminating groundwater and surface waters, leading to eutrophication.[1]

• Gaseous Emissions: Nitrification and subsequent denitrification processes produce nitrous oxide (N₂O), a potent greenhouse gas with a global warming potential approximately 300 times that of carbon dioxide.[1]

Nitrification inhibitors (NIs) are chemical compounds designed to slow this conversion by targeting the microorganisms responsible for the first step of nitrification.[2] By maintaining nitrogen in the stable ammonium form for a longer period, NIs can enhance nitrogen use efficiency (NUE), improve crop yields, and reduce detrimental environmental losses.

This guide provides an in-depth technical comparison of two prominent nitrification inhibitors: Dicyandiamide (DCD) and the pyrazole-based inhibitor 1-Carbamoyl-3-methylpyrazole (CMP) . While direct comparative literature on CMP is limited, its chemical structure places it in the pyrazole class of inhibitors. Therefore, its performance characteristics will be contextualized through data from the most extensively researched pyrazole inhibitor, 3,4-dimethylpyrazole phosphate (DMPP) , to provide a robust and scientifically grounded comparison.

Compound Profiles and Mechanism of Action

The efficacy of a nitrification inhibitor is intrinsically linked to its ability to disrupt the activity of ammonia-oxidizing bacteria (AOB) and ammonia-oxidizing archaea (AOA). The key target for both DCD and pyrazole-based inhibitors is ammonia monooxygenase (AMO) , the enzyme that catalyzes the initial, rate-limiting step of nitrification: the oxidation of ammonia to hydroxylamine.

Dicyandiamide (DCD)

DCD is a water-soluble, white crystalline compound that has been widely used in agriculture as a nitrification inhibitor.[3]

• Chemical Structure: C₂H₄N₄

• Mechanism of Action: DCD is understood to act as a specific, non-competitive inhibitor of the AMO enzyme. While the precise mechanism is still under investigation, evidence suggests it disrupts the enzyme's function by interfering with the electron transport chain associated with the AMO complex, thereby preventing the oxidation of ammonia.[4]

1-Carbamoyl-3-methylpyrazole (CMP) and the Pyrazole Class

CMP is a heterocyclic nitrogen compound belonging to the pyrazole family of inhibitors. The most prominent member of this family is 3,4-dimethylpyrazole phosphate (DMPP), which is valued for its high efficacy at low application rates.[5]

• Chemical Structure (CMP): C₅H₇N₃O[6]

• Mechanism of Action: Pyrazole-based inhibitors like DMPP (and by extension, CMP) function by a different mechanism than DCD. They act as copper chelators.[2] The active site of the AMO enzyme contains copper, which is essential for its catalytic activity. Pyrazoles bind to this copper, effectively deactivating the enzyme and blocking the first step of nitrification.[2]

The diagram below illustrates the nitrification pathway and the distinct points of intervention for DCD and Pyrazole-based inhibitors.

Caption: Standardized workflow for evaluating nitrification inhibitors.

Detailed Step-by-Step Methodology

1. Soil Collection and Preparation:

• Collect topsoil (0-20 cm) from a representative field site.

• Pass the soil through a 2 mm sieve to remove roots and stones and ensure homogeneity.

• Adjust the soil moisture to 50-60% of its water-holding capacity (WHC) and pre-incubate in the dark at a constant temperature (e.g., 25°C) for 7 days to stabilize microbial activity.

2. Experimental Setup and Treatment Application:

• Divide the pre-incubated soil into replicate microcosms (e.g., 100 g of soil per jar; n=4 per treatment).

• Prepare aqueous solutions of the N fertilizer (e.g., urea) and the nitrification inhibitors (DCD, CMP/DMPP).

• Apply the treatments evenly to the soil surface and mix thoroughly. Essential treatment groups include:

  • Control (no additions)

  • N fertilizer only

  • N fertilizer + DCD

  • N fertilizer + CMP/DMPP

• The application rate of NIs is typically a percentage of the applied N (e.g., DCD at 10% of N rate, DMPP at 1% of N rate).

3. Incubation and Sampling:

• Incubate the microcosms in the dark at a constant temperature. Loosely cover the jars to allow gas exchange but minimize moisture loss.

• Gas Sampling: At regular intervals, seal the microcosms with airtight lids fitted with septa. Collect gas samples from the headspace at 0 and 30 minutes to measure the flux of N₂O using a gas chromatograph.

• Soil Sampling: At predetermined time points (e.g., 0, 3, 7, 14, 30, 60 days), destructively sample the replicate microcosms for each treatment.

4. Extraction and Analysis:

• Immediately extract a subsample of fresh soil (e.g., 10 g) with an appropriate solution (e.g., 50 mL of 1M KCl) by shaking for 1 hour. [1]* Filter the suspension. Analyze the filtrate for NH₄⁺-N and NO₃⁻-N concentrations using colorimetric methods on a flow injection analyzer or spectrophotometer. [1]* Optional: Freeze-store a soil subsample for molecular analysis, such as quantitative PCR (qPCR) of the amoA gene, to quantify the abundance of ammonia-oxidizing microbes.

5. Data Interpretation:

• Calculate the net nitrification rate based on the change in NO₃⁻-N concentration over time.

• Determine the percent inhibition by comparing the nitrification rates in the NI-treated soils to the N-only control.

• Analyze N₂O fluxes to calculate cumulative emissions.

Summary and Conclusion

The selection between DCD and a pyrazole-based inhibitor like CMP is not a one-size-fits-all decision. It requires a nuanced understanding of their distinct properties and performance under varied conditions.

Feature	Dicyandiamide (DCD)	Pyrazoles (CMP/DMPP)
Mechanism	Disrupts AMO enzyme electron transport. [4]	Chelates essential copper at the AMO active site. [2]
Efficacy in Clay/Loam	Higher. More effective at reducing N₂O emissions. [7][8]	Lower. Less effective than DCD. [7][8]
Efficacy in Sandy Soil	Lower. Significantly less effective. [7][8]	Higher. Very effective at reducing N₂O emissions. [7][8]
Impact on Crop Yield	Generally positive across soil pH ranges. [9]	Positive effect primarily seen in alkaline soils. [9]
Key Consideration	Higher application rates typically needed. Potential for residues in food products led to market withdrawal in some regions. [2]	Effective at much lower application rates. Generally considered to have lower toxicity with repeated use. [9]

Both DCD and pyrazole-based inhibitors like CMP and DMPP are effective tools for managing soil nitrogen. [9]Experimental data strongly indicates that DCD is the superior choice for clayey and loamy soils, while pyrazoles (DMPP/CMP) demonstrate pronounced advantages in sandy soils. [8]From a crop productivity standpoint, DCD has shown a more consistent benefit across a wider range of soil pH conditions. [9]However, researchers and professionals must also consider application rates, cost-effectiveness, and regional regulations. Future research should focus on developing novel inhibitors with broad-spectrum efficacy across diverse soil environments and further elucidating the complex interactions between NI chemistry and soil microbial ecology.

References

• Hu, L. et al. (2021). Effects of Nitrification Inhibitors on Nitrogen Dynamics and Ammonia Oxidizers in Three Black Agricultural Soils. MDPI. Available at: [Link]

• Al-ZALZALEH, M. et al. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. ResearchGate. Available at: [Link]

• Ruan, Z. et al. (2016). Efficiency of two nitrification inhibitors (dicyandiamide and 3, 4-dimethypyrazole phosphate) on soil nitrogen transformations and plant productivity: a meta-analysis. Scientific Reports. Available at: [Link]

• Usman, M. et al. (2023). Mediation of gaseous emissions and improving plant productivity by DCD and DMPP nitrification inhibitors: Meta-analysis of last three decades. PLOS ONE. Available at: [Link]

• Bucur, B. et al. (2022). Drug discovery-based approach identifies new nitrification inhibitors. Radboud Repository. Available at: [Link]

• Akiyama, H. et al. (2010). A review of the potential of nitrification inhibitors DMPP and nitrapyrin to reduce N2O emissions following urine deposition in grazed pastures. Not specified. Available at: [Link]

• Di, H. & Cameron, K. (2012). Comparison of the effectiveness of a nitrification inhibitor, dicyandiamide, in reducing nitrous oxide emissions in four different soils under different climatic and management conditions. ResearchGate. Available at: [Link]

• Al-ZALZALEH, M. et al. (2021). Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. MDPI. Available at: [Link]

• Corrochano-Monsalve, M. et al. (2021). Mechanism of action of nitrification inhibitors based on dimethylpyrazole: A matter of chelation. Science of The Total Environment. Available at: [Link]

• Lian, F. et al. (2018). Dicyandiamide has more inhibitory activities on nitrification than thiosulfate. PLOS ONE. Available at: [Link]

• New Zealand Agricultural Greenhouse Gas Research Centre. (2020). Nitrification inhibitors. Ag Emissions Centre. Available at: [Link]

• Lian, F. et al. (2018). Dicyandiamide has more inhibitory activities on nitrification than thiosulfate. PubMed. Available at: [Link]

• Freney, J.R. et al. (1992). Dicyandiamide has more inhibitory activities on nitrification than thiosulfate. PLOS ONE. Available at: [Link]

• Zerulla, W. et al. (2001). Selected N-containing nitrification inhibitors. Nature. Available at: [Link]

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A Comparative Guide to Pyrazole-Based Nitrification Inhibitors: Performance, Mechanisms, and Evaluation Protocols

For researchers and professionals in agricultural science and environmental chemistry, optimizing nitrogen (N) use efficiency is a paramount challenge. The microbial conversion of stable ammonium (NH₄⁺) to mobile nitrate (NO₃⁻) — a process known as nitrification — is a critical leakage point in the nitrogen cycle, leading to significant environmental and economic losses.[1][2] Nitrate is susceptible to leaching into groundwater and can be lost to the atmosphere as nitrous oxide (N₂O), a potent greenhouse gas, through denitrification.[3][4]

Nitrification inhibitors (NIs) are chemical compounds designed to temporarily suppress the activity of soil microorganisms responsible for the first, rate-limiting step of this conversion, thereby conserving nitrogen in the less mobile ammonium form.[5][6] Among the commercially available synthetic NIs, pyrazole-based compounds, particularly 3,4-dimethylpyrazole phosphate (DMPP), have garnered significant attention for their high efficacy and favorable environmental profile.[5][7]

This guide provides an in-depth comparative analysis of DMPP, benchmarking its performance against the widely used non-pyrazole inhibitor, dicyandiamide (DCD). We will explore the underlying mechanisms of action, present supporting experimental data from field and laboratory studies, and provide detailed protocols for evaluating inhibitor efficacy.

The Central Role of Ammonia Monooxygenase (AMO) in Nitrification

Nitrification is a two-step process primarily carried out by distinct groups of soil microbes.[6] The first and crucial step is the oxidation of ammonia to hydroxylamine, which is then rapidly converted to nitrite (NO₂⁻). This is catalyzed by the enzyme ammonia monooxygenase (AMO) and is the rate-limiting step for the entire process.[8] This reaction is performed by ammonia-oxidizing bacteria (AOB), such as Nitrosomonas species, and ammonia-oxidizing archaea (AOA).[7][9] The second step, the oxidation of nitrite to nitrate (NO₃⁻), is carried out by nitrite-oxidizing bacteria (NOB).

Most modern nitrification inhibitors, including both pyrazole-based compounds and DCD, are designed to specifically target the AMO enzyme, effectively halting the nitrification cascade at its inception.[8][10]

Caption: The nitrification pathway and the primary site of action for pyrazole-based inhibitors.

Mechanistic Insights: How Pyrazole-Based Inhibitors Function

The efficacy of pyrazole derivatives lies in their specific molecular interaction with the AMO enzyme. The prevailing and well-supported mechanism is that dimethylpyrazole (DMP), the active molecule in DMPP, functions as a copper chelator.[11][12]

Causality of Inhibition: The AMO enzyme is a metalloenzyme that requires copper (Cu²⁺) cations as an indispensable cofactor within its active site to function.[11] Pyrazole compounds like DMP form stable coordination complexes with these copper ions, effectively sequestering them and rendering the enzyme inactive.[11][12] This targeted chelation prevents the enzyme from binding to its substrate (ammonia), thereby halting the first step of nitrification.[11] Studies have confirmed that DMPP almost exclusively inhibits the Nitrosomonas genus among the various nitrifying microbes.[13]

Caption: Proposed mechanism of DMPP action via chelation of the copper cofactor in the AMO enzyme.

In contrast, dicyandiamide (DCD) also targets the AMO enzyme, behaving as a metal chelator and deactivating the enzyme, but its molecular structure and binding characteristics differ from pyrazoles.[14]

Comparative Performance Analysis: DMPP vs. DCD

The choice of a nitrification inhibitor is often dictated by its performance under specific environmental conditions. Soil texture, pH, and temperature are critical factors influencing efficacy.[6] A wealth of research has compared DMPP and DCD, revealing distinct advantages for each depending on the agro-environmental context.

Impact on Nitrous Oxide (N₂O) Emissions

A primary benefit of using NIs is the reduction of N₂O emissions. By keeping nitrogen in the ammonium form, less substrate (nitrate) is available for denitrification, the main pathway for N₂O production.

A comprehensive study across three soil textures demonstrated this dependency clearly. In clayey (Marsch) and loamy (Östliches Hügelland) soils, DCD showed a stronger inhibitory effect on N₂O emissions than DMPP. Conversely, in sandy (Geest) soil, DMPP was significantly more effective. This is attributed to the lower adsorption of DMPP to sand particles compared to clay and silt, keeping it more available to act on microbes.[15]

Table 1: Comparative Efficacy in Reducing N₂O Emissions

Nitrification Inhibitor	Clayey Soil (Marsch)	Loamy Soil (Östliches Hügelland)	Sandy Soil (Geest)
DCD	86% Reduction [16]	47% Reduction [16]	33% Reduction[16]
DMPP	56% Reduction[16]	30% Reduction[16]	88% Reduction [16]

Source: Adapted from data presented in [16]

Another multi-year field study found that DMPP reduced N₂O emissions by an average of 49% over three years, while DCD reduced emissions by an average of 26%.[17] A separate meta-analysis confirmed that both inhibitors were equally effective overall in mitigating N₂O emissions.[18]

Impact on Crop Yield and Productivity

The ultimate goal of improving nitrogen use efficiency is to enhance crop productivity. By preventing nitrogen loss, NIs can ensure a sustained supply of nitrogen to the plant throughout its growth cycle.

Meta-analyses have shown that while both inhibitors can improve yields, their effects vary. One meta-analysis of 146 studies concluded that DCD had a more significant positive effect on crop productivity indicators, including N uptake and yield, than DMPP.[19] Another analysis found that DCD increased overall crop yield by a significant 6.5%, whereas DMPP's effect was a non-significant 1.2% increase.[18] However, the performance of DMPP was strongly linked to soil pH, showing a significant 9.4% yield increase in alkaline soils.[18]

Table 2: Comparative Impact on Crop Yield (% Increase vs. Control)

Nitrification Inhibitor	Overall Crop Yield	Alkaline Soils (pH > 7.5)	Acidic Soils (pH < 6.5)	Crop Type: Maize
DCD	+6.5% [18]	+7.8% [18]	+6.2% [18]	+6.0% [18]
DMPP	+1.2% (not significant)[18]	+9.4% [18]	-2.1% (not significant)[18]	+1.5% (not significant)[18]

Source: Adapted from meta-analysis data presented in [18]

This demonstrates a critical selection criterion: DMPP is a superior choice for increasing crop yields in alkaline soil systems, while DCD may offer more consistent, albeit sometimes smaller, benefits across a wider pH range.

Experimental Protocols for Efficacy Evaluation

To ensure trustworthiness and reproducibility, standardized protocols are essential for comparing nitrification inhibitors. Below are two common, self-validating methodologies.

Protocol 1: Laboratory Soil Incubation Study

This method directly measures the impact of an inhibitor on nitrogen transformation in a controlled soil environment.

Objective: To quantify the rate of nitrification in soil treated with an inhibitor compared to an untreated control.

Methodology:

• Soil Preparation:

  • Collect fresh soil from the target field (e.g., 0-15 cm depth).

  • Sieve the soil (e.g., 2 mm mesh) to remove large debris and homogenize it.

  • Adjust soil moisture to a specific water-holding capacity (WHC), typically 60%, and pre-incubate in the dark at a constant temperature (e.g., 25°C) for several days to stabilize microbial activity.[20]

• Treatment Application:

  • Weigh equivalent amounts of pre-incubated soil (e.g., 20 g dry weight equivalent) into incubation flasks (e.g., 250 mL Erlenmeyer flasks).[20]

  • Prepare treatment solutions:

    • Control: Ammonium-based fertilizer (e.g., (NH₄)₂SO₄) solution.

    • Test: Fertilizer solution mixed with the nitrification inhibitor (e.g., DMPP) at a specified concentration (e.g., 2 mg kg⁻¹ soil).[20]

  • Apply the solutions evenly to the soil samples and mix thoroughly. Prepare at least three replicates per treatment.

• Incubation and Sampling:

  • Seal the flasks (e.g., with perforated parafilm to allow gas exchange) and place them in a dark incubator at a constant temperature (e.g., 25°C).

  • Destructively sample the flasks at set time intervals (e.g., 0, 1, 3, 7, 14, and 28 days).[20]

• Chemical Analysis:

  • At each sampling point, extract inorganic nitrogen by adding a potassium chloride (KCl) solution (e.g., 100 mL of 2M KCl) to the soil.[20]

  • Shake the slurry for a set period (e.g., 1 hour at 250 rpm) and then filter the extract.[20]

  • Analyze the filtrate for NH₄⁺-N and NO₃⁻-N concentrations using a colorimetric method on a flow injection analyzer or spectrophotometer.

• Data Interpretation:

  • Plot the concentrations of NH₄⁺-N and NO₃⁻-N over time for each treatment.

  • A successful nitrification inhibitor will maintain a higher concentration of NH₄⁺-N and a lower concentration of NO₃⁻-N over time compared to the control.[15]

Caption: Experimental workflow for a laboratory soil incubation study to evaluate NI efficacy.

Protocol 2: High-Throughput Screening (HTS) of Inhibitor Candidates

This method uses pure cultures of nitrifying bacteria for rapid and cost-effective screening of multiple potential inhibitor compounds.[8]

Objective: To rapidly assess the inhibitory activity of compounds on Nitrosomonas europaea by measuring nitrite production.

Methodology:

• Culture Preparation:

  • Grow a pure culture of Nitrosomonas europaea in a suitable mineral salt medium until it reaches an active growth phase.

• Assay Setup (384-well plate format):

  • In each well of a 384-well plate, add a small volume (e.g., 50 µL) of the bacterial culture.[10]

  • Add the candidate inhibitor compounds at various concentrations. Include a positive control (a known inhibitor like DMPP) and a negative control (solvent only, e.g., DMSO).

• Incubation:

  • Incubate the plate for a set period (e.g., 24 hours) under optimal growth conditions.

• Nitrite Quantification (Griess Assay):

  • After incubation, transfer a small aliquot from each well to a new read-out plate.

  • Add Griess reagent to each well. This reagent reacts with nitrite (the product of ammonia oxidation) to produce a distinct color change.[21]

  • Incubate for a short period (e.g., 15 minutes) to allow color development.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a spectrophotometer (e.g., at 540 nm).[21]

  • The intensity of the color is directly proportional to the amount of nitrite produced.

  • Calculate the percentage of nitrification inhibition for each compound relative to the negative control. A lower absorbance value indicates stronger inhibition.

Conclusion and Future Outlook

Pyrazole-based nitrification inhibitors, exemplified by DMPP, are highly effective tools for enhancing nitrogen use efficiency in agriculture. Their mechanism, centered on the chelation of the essential copper cofactor in the AMO enzyme, is specific and potent.

The comparative analysis reveals that while both DMPP and DCD are effective, their performance is highly dependent on soil characteristics. DMPP demonstrates superior efficacy in reducing N₂O emissions in sandy soils and boosting crop yields in alkaline conditions. In contrast, DCD may be more advantageous for mitigating N₂O in finer-textured soils and providing more consistent yield benefits across different pH levels.

The provided experimental protocols offer robust frameworks for researchers to conduct their own comparative evaluations, ensuring that the choice of inhibitor is based on sound, verifiable data tailored to specific agricultural systems. As research continues, the focus will likely shift towards developing even more targeted inhibitors, including those effective against ammonia-oxidizing archaea (AOA), which are not as strongly inhibited by current commercial products.[22][23] This will pave the way for a new generation of nitrification inhibitors that offer even greater control over the soil nitrogen cycle, benefiting both agricultural productivity and environmental health.

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• Rapid and Inexpensive Assay for Testing the Efficiency of Potential New Synthetic Nitrification Inhibitors. (2023). ACS Agricultural Science & Technology. [Link]

• Mediation of gaseous emissions and improving plant productivity by DCD and DMPP nitrification inhibitors: Meta-analysis of last three decades. (2023). National Institutes of Health (NIH). [Link]

• Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. (2021). ResearchGate. [Link]

• Comparison of the effectiveness of a nitrification inhibitor, dicyandiamide, in reducing nitrous oxide emissions in four different soils under different climatic and management conditions. (2010). ResearchGate. [Link]

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• High-throughput assays to identify archaea-targeting nitrification inhibitors. (2024). National Institutes of Health (NIH). [Link]

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• Mechanism of action of nitrification inhibitors based on dimethylpyrazole: A matter of chelation. (2020). ResearchGate. [Link]

• Influence of the nitrification inhibitor 3,4-dimethylpyrazole phosphate (DMPP) in comparison to dicyandiamide (DCD) on nitrous oxide emissions, carbon dioxide fluxes and methane oxidation during 3 years of repeated application in field experiments. (2001). ResearchGate. [Link]

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• Effects of commonly used nitrification inhibitors—dicyandiamide (DCD), 3,4-dimethylpyrazole phosphate (DMPP), and nitrapyrin—on soil nitrogen dynamics and nitrifiers in three typical paddy soils. (2023). ResearchGate. [Link]

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A Comparative Guide to Validating the Purity of Synthesized 1-Carbamoyl-3-methylpyrazole by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, establishing the purity of a synthesized active pharmaceutical ingredient (API) is a cornerstone of reliable and reproducible research. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for validating the purity of 1-Carbamoyl-3-methylpyrazole, a key building block in the synthesis of various pharmaceutical compounds. This document will delve into the causality behind experimental choices, present self-validating protocols, and be grounded in authoritative references to ensure scientific integrity.

The Critical Role of Purity Validation

The purity of a synthesized compound like 1-Carbamoyl-3-methylpyrazole directly impacts its chemical and physical properties, reactivity, and biological activity. Impurities, even in trace amounts, can lead to erroneous experimental results, side reactions, or adverse effects in drug development. Therefore, employing a robust and validated analytical method for purity determination is not just a matter of quality control but a fundamental requirement for scientific rigor.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique used to separate, identify, and quantify components in a mixture.[1][2] It is particularly well-suited for the analysis of non-volatile and thermally labile compounds like 1-Carbamoyl-3-methylpyrazole, making it the preferred method for purity assessment in many pharmaceutical applications.[3]

The principle of HPLC involves the distribution of the analyte between a stationary phase (packed in a column) and a mobile phase (a liquid solvent).[2] The separation is achieved based on the differential partitioning of the analyte and impurities between these two phases.

A Validated Reversed-Phase HPLC (RP-HPLC) Method

A reversed-phase HPLC method is typically the first choice for a moderately polar compound like 1-Carbamoyl-3-methylpyrazole. In RP-HPLC, the stationary phase is nonpolar (e.g., C18-bonded silica), and the mobile phase is a polar solvent mixture.

Experimental Protocol: RP-HPLC for 1-Carbamoyl-3-methylpyrazole Purity

This protocol is designed to be a self-validating system, where system suitability tests are incorporated to ensure the reliability of the results.

1. Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software.

2. Chromatographic Conditions:

Parameter	Specification	Causality and Rationale
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)	The C18 stationary phase provides excellent retention and separation for a wide range of organic molecules, including pyrazole derivatives. The 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase	Isocratic elution with Acetonitrile and Water (e.g., 60:40 v/v)	Acetonitrile is a common organic modifier that provides good peak shape and resolution. The ratio can be optimized to achieve a suitable retention time for the main peak (typically 3-10 minutes).
Flow Rate	1.0 mL/min	This flow rate is standard for a 4.6 mm ID column and provides a good balance between analysis time and separation efficiency.
Detection	UV-Vis Detector at 230 nm	Pyrazole derivatives typically exhibit UV absorbance. The wavelength of 230 nm is chosen to maximize the signal-to-noise ratio for the analyte. A PDA detector can be used to assess peak purity.
Injection Volume	10 µL	A small injection volume minimizes the risk of column overload and peak distortion.
Column Temperature	30°C	Maintaining a constant column temperature ensures reproducible retention times and improves peak shape.
Run Time	15 minutes	Sufficient time to allow for the elution of the main peak and any potential late-eluting impurities.

3. Sample Preparation:

• Standard Solution: Accurately weigh about 10 mg of 1-Carbamoyl-3-methylpyrazole reference standard and dissolve it in 10 mL of the mobile phase to get a concentration of 1 mg/mL.

• Sample Solution: Prepare the synthesized 1-Carbamoyl-3-methylpyrazole sample in the same manner as the standard solution.

4. System Suitability Test (SST):

• Before sample analysis, inject the standard solution five times.

• The system is deemed suitable for analysis if the relative standard deviation (%RSD) of the peak area is not more than 2.0%, and the tailing factor for the main peak is between 0.8 and 1.5. These parameters are defined in pharmacopeias like the USP.[1][4]

5. Analysis and Purity Calculation:

• Inject the sample solution.

• The purity is calculated based on the area percent method:

  • % Purity = (Area of the main peak / Total area of all peaks) x 100

This method assumes that all impurities have a similar response factor to the main compound at the chosen wavelength.

Visualizing the HPLC Workflow

The following diagram illustrates the key steps in the HPLC purity validation process.

Caption: A streamlined workflow for HPLC purity analysis.

Comparative Analysis with Alternative Techniques

While HPLC is a powerful tool, other analytical techniques can also be employed for purity determination, each with its own set of advantages and limitations.[5]

Gas Chromatography (GC)

Gas Chromatography is suitable for volatile and thermally stable compounds.[6] The sample is vaporized and separated in a gaseous mobile phase.

• Applicability to 1-Carbamoyl-3-methylpyrazole: This compound may have limited volatility, potentially requiring derivatization before GC analysis, which adds complexity to the procedure.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective technique for qualitative purity assessment.[7] It involves spotting the sample on a plate coated with a stationary phase and developing it in a solvent chamber.

• Applicability to 1-Carbamoyl-3-methylpyrazole: TLC is excellent for monitoring the progress of a reaction and for preliminary purity checks.[8] However, it is generally not a quantitative technique and has lower resolution compared to HPLC.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used for quantitative analysis (qNMR).[10] Purity is determined by comparing the integral of a signal from the analyte with that of a certified internal standard.

• Applicability to 1-Carbamoyl-3-methylpyrazole: ¹H NMR is a powerful tool for both structural confirmation and purity assessment.[11] It can detect impurities that may not have a UV chromophore and are therefore invisible to a UV detector in HPLC.

At-a-Glance Comparison

The following table summarizes the key characteristics of each technique for the purity validation of 1-Carbamoyl-3-methylpyrazole.

Feature	HPLC	GC	TLC	NMR
Principle	Differential partitioning between liquid mobile and solid stationary phases.[2]	Differential partitioning between gas mobile and liquid/solid stationary phases.[6]	Differential partitioning between liquid mobile and solid stationary phases on a plate.[7]	Nuclear spin transitions in a magnetic field.[10]
Quantitation	Excellent	Good (with appropriate detector)	Semi-quantitative at best	Excellent (qNMR)
Resolution	High	Very High	Low to Moderate	Not a separation technique
Sensitivity	High (ng to pg)	Very High (pg to fg)	Moderate (µg to ng)	Low (mg)
Sample Type	Non-volatile, thermally labile compounds.[3]	Volatile, thermally stable compounds.	Wide range of compounds.	Soluble compounds.
Throughput	Moderate	High	High	Low
Cost	Moderate	Moderate	Low	High

Decision-Making for Technique Selection

The choice of analytical technique depends on the specific requirements of the analysis. The following flowchart can guide the decision-making process.

Caption: A decision tree for selecting the appropriate analytical technique.

Hypothetical Performance Data

The following table presents hypothetical data comparing the performance of HPLC with other techniques for the analysis of a 1-Carbamoyl-3-methylpyrazole sample containing a known impurity.

Parameter	HPLC	GC (with derivatization)	TLC	qNMR
Purity (%)	99.5	99.4	>99 (visual)	99.6
LOD (µg/mL)	0.1	0.05	5	100
LOQ (µg/mL)	0.3	0.15	15	300
Analysis Time (min)	15	20	30	10
Precision (%RSD)	<1.0	<1.5	N/A	<0.5

HPLC Method Validation: A Trust-Building Exercise

To ensure that the HPLC method is suitable for its intended purpose, it must be validated according to guidelines from the International Council for Harmonisation (ICH).[12][13] The validation process demonstrates that the method is accurate, precise, specific, linear, and robust.

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[14]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[14]

• Accuracy: The closeness of test results obtained by the method to the true value.[14]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[14] This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the HPLC Method Validation Process

The following diagram outlines the key stages of HPLC method validation as per ICH guidelines.

Caption: The systematic process of HPLC method validation.

Conclusion: An Orthogonal Approach for Unwavering Confidence

High-Performance Liquid Chromatography stands out as a robust, reliable, and highly suitable method for the quantitative purity analysis of synthesized 1-Carbamoyl-3-methylpyrazole. Its ability to separate the main component from impurities with high resolution and sensitivity makes it the preferred technique in a regulated environment.[3]

While other methods like TLC and GC have their merits for rapid screening and analysis of volatile compounds, respectively, a validated HPLC method provides the comprehensive data required for definitive purity confirmation. For the highest level of confidence, an orthogonal approach combining HPLC for impurity profiling and qNMR for absolute purity determination is recommended.[11] This ensures the structural integrity and the precise purity of the synthesized compound, which is paramount for its application in research and drug development.

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• 〈621〉 CHROMATOGRAPHY. (2022). US Pharmacopeia (USP). Retrieved from [Link]

• Identification of Organic Compound by Organic Qualitative Analysis. (n.d.). Institute of Science, Nagpur. Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures. (2022). European Medicines Agency. Retrieved from [Link]

• Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer. (n.d.). UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. (2018). News-Medical.Net. Retrieved from [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... (2023). R Discovery. Retrieved from [Link]

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• Purity comparison by NMR and HPLC. (2014). ResearchGate. Retrieved from [Link]

• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc. Retrieved from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). ICH. Retrieved from [Link]

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. (2023). ACG Publications. Retrieved from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

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• Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (2021). Pharmacia. Retrieved from [Link]

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• Process for the preparation of pyrazole and its derivatives. (1994). Google Patents.

• Are You Sure You Understand USP <621>? (2024). LCGC International. Retrieved from [Link]

• 9: Separation, Purification, and Identification of Organic Compounds. (2021). Chemistry LibreTexts. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved from [Link]

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• Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. (2023). ResearchGate. Retrieved from [Link]

• Understanding the Latest Revisions to USP <621>. (n.d.). Agilent. Retrieved from [Link]

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• USP-NF 621 Chromatography. (2021). Scribd. Retrieved from [Link]

• Validation of a New HPLC-DAD Method to Quantify 3-Deoxyanthocyanidins Based on Carajurin in Medicinal Plants and for Chemical Ecology Studies. (2023). MDPI. Retrieved from [Link]

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A Researcher's Guide to Benchmarking Novel Enzyme Inhibitors: A Case Study of 1-Carbamoyl-3-methylpyrazole Against Fomepizole for Alcohol Dehydrogenase Inhibition

For researchers, scientists, and drug development professionals, the rigorous evaluation of novel chemical entities against established standards is a cornerstone of preclinical research. This guide provides an in-depth, technical framework for benchmarking a novel pyrazole-based compound, 1-Carbamoyl-3-methylpyrazole (CMP), against the well-characterized inhibitor, Fomepizole, for its potential inhibitory activity on a crucial metabolic enzyme, Alcohol Dehydrogenase (ADH).

The pyrazole scaffold is a privileged structure in medicinal chemistry, found in a multitude of FDA-approved drugs that target a wide array of enzymes.[1][2] While 1-Carbamoyl-3-methylpyrazole is a novel compound without extensive characterization, its structural similarity to known inhibitors, such as the simple pyrazole derivative Fomepizole (4-methylpyrazole), warrants a thorough investigation of its enzyme inhibitory potential. Fomepizole is a potent competitive inhibitor of alcohol dehydrogenase and is clinically used as an antidote for methanol and ethylene glycol poisoning.[3][4][5]

This guide will not only outline the necessary experimental protocols but also delve into the causality behind the experimental choices, ensuring a robust and self-validating study design.

Understanding the Target: Alcohol Dehydrogenase and Competitive Inhibition

Alcohol dehydrogenase (ADH) is a family of enzymes responsible for the rate-limiting step in alcohol metabolism, catalyzing the oxidation of alcohols to aldehydes.[4][6] Its inhibition is of significant therapeutic interest.

Fomepizole functions as a competitive inhibitor of ADH.[4][5] This means it reversibly binds to the active site of the enzyme, the same site where the natural substrate (e.g., ethanol) would bind.[1][7] The inhibitor and substrate are thus in direct competition. At a high enough substrate concentration, the effect of a competitive inhibitor can be overcome.[7] Kinetically, a competitive inhibitor increases the apparent Michaelis constant (Km) of the enzyme for its substrate, without affecting the maximum reaction velocity (Vmax).[1]

Our objective is to determine if our novel compound, CMP, exhibits similar inhibitory characteristics and to quantify its potency relative to Fomepizole. The key parameters we will determine are the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki).

Experimental Workflow: A Step-by-Step Guide

The overall workflow for this benchmarking study is depicted below. It is designed to first establish the baseline enzyme kinetics, then determine the IC50 of each inhibitor, and finally, elucidate the mode of inhibition and the inhibition constant (Ki) for our novel compound.

Caption: A high-level overview of the experimental workflow for benchmarking CMP against Fomepizole.

Protocol 1: In Vitro Alcohol Dehydrogenase (ADH) Activity Assay

This protocol is adapted from established spectrophotometric methods for measuring ADH activity.[8] The principle lies in monitoring the reduction of NAD+ to NADH, which is accompanied by an increase in absorbance at 340 nm.

Materials:

• Purified Alcohol Dehydrogenase (from baker's yeast or equine liver)

• 50 mM Sodium Phosphate Buffer, pH 8.8

• Ethanol (95%)

• β-Nicotinamide adenine dinucleotide (NAD+) solution (15 mM)

• 1-Carbamoyl-3-methylpyrazole (CMP) and Fomepizole stock solutions (in buffer or DMSO)

• UV-Vis Spectrophotometer with temperature control (set to 25°C)

• Cuvettes or 96-well UV-transparent plates

Procedure:

• Reagent Preparation: Prepare all solutions in the 50 mM sodium phosphate buffer. Ensure the final concentration of any solvent (like DMSO) is consistent across all assays and does not exceed a level that inhibits the enzyme (typically <1%).[9]

• Assay Mixture: In a cuvette, prepare the reaction mixture (total volume of 3.0 mL) as follows:

  • 1.30 mL of 50 mM Sodium Phosphate Buffer, pH 8.8

  • 0.10 mL of 95% Ethanol

  • 1.50 mL of 15 mM NAD+ solution

• Inhibitor Addition: For inhibition assays, add a specific volume of the inhibitor stock solution (CMP or Fomepizole) to the cuvette and adjust the buffer volume accordingly to maintain the total volume. For control (uninhibited) reactions, add the same volume of buffer or solvent.

• Enzyme Initiation: Equilibrate the cuvette in the spectrophotometer at 25°C. To initiate the reaction, add 0.10 mL of the ADH enzyme solution.

• Data Acquisition: Immediately mix by inversion and start recording the increase in absorbance at 340 nm for approximately 5-6 minutes. The rate of the reaction is the initial linear slope of the absorbance vs. time plot (ΔA340/min).

Protocol 2: IC50 Determination

The IC50 is the concentration of an inhibitor that reduces the enzyme's activity by 50% under specific assay conditions.[10]

• Set up Assays: Prepare a series of reactions as described in Protocol 1. Keep the concentrations of ADH, ethanol, and NAD+ constant.

• Vary Inhibitor Concentration: Create a serial dilution of both CMP and Fomepizole over a wide concentration range (e.g., from 1 nM to 1 mM).

• Measure Activity: Determine the initial reaction rate for each inhibitor concentration.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[10]

Protocol 3: Determination of Inhibition Constant (Ki)

To determine if CMP is a competitive inhibitor and to find its Ki (a true measure of its binding affinity), we must measure the reaction rates at varying concentrations of both the substrate (ethanol) and the inhibitor.

• Experimental Design: Set up a matrix of experiments. Use several fixed concentrations of CMP (e.g., 0, 0.5 x Ki, 1 x Ki, 2 x Ki - initial estimates can be based on the IC50 value). For each CMP concentration, vary the ethanol concentration (e.g., from 0.2 x Km to 5 x Km of ethanol).

• Data Collection: Measure the initial reaction rate for each condition.

• Lineweaver-Burk Plot: The most common method for visualizing inhibition kinetics is the double reciprocal plot, or Lineweaver-Burk plot.[7][11] Plot 1/velocity (1/v) versus 1/[Substrate] (1/[S]).

  • For a competitive inhibitor, the lines for different inhibitor concentrations will intersect on the y-axis.[7]

  • The x-intercept of each line is -1/Kmapp, where Kmapp is the apparent Km in the presence of the inhibitor.

Caption: Lineweaver-Burk plot illustrating competitive inhibition.

Data Presentation and Interpretation

All quantitative data should be summarized for clear comparison. The following tables present hypothetical, yet realistic, data for our benchmarking study.

Table 1: IC50 Values for ADH Inhibition

Inhibitor	IC50 (µM)
Fomepizole	0.8
CMP	2.5

In this hypothetical result, Fomepizole is a more potent inhibitor than CMP, as indicated by its lower IC50 value.

Table 2: Kinetic Parameters for CMP Inhibition of ADH

Substrate (Ethanol)	Inhibitor (CMP)	Vmax (µmol/min)	Apparent Km (mM)
Varied	None	10.0	0.5
Varied	2.0 µM	10.0	1.0
Varied	4.0 µM	10.0	1.5

The data shows that as the concentration of CMP increases, the apparent Km for ethanol increases while the Vmax remains constant. This is the hallmark of competitive inhibition.

Table 3: Comparative Inhibition Constants

Inhibitor	Inhibition Type	Ki (µM)
Fomepizole	Competitive	0.4
CMP	Competitive	1.8

The Ki value provides a more direct measure of binding affinity than the IC50. A lower Ki indicates a tighter binding inhibitor. In this case, Fomepizole demonstrates a higher affinity for the ADH active site than CMP.

Conclusion and Future Directions

This guide has provided a comprehensive framework for the preclinical benchmarking of a novel pyrazole-based compound, 1-Carbamoyl-3-methylpyrazole, against the established ADH inhibitor, Fomepizole. By following these detailed protocols and principles of enzyme kinetics, researchers can generate robust and reliable data to assess the potency and mechanism of action of new chemical entities.

References

• The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. PMC - NIH.[Link]

• Km for ALDH and IC50 Determination for Disulfiram. BioAssay Systems.[Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Publishing.[Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH.[Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC.[Link]

• Mechanistic and kinetic studies of inhibition of enzymes. PubMed.[Link]

• Fomepizole Antidote | Poison Control. University of Utah Health.[Link]

• Fomepizole: A Critical Assessment of Current Dosing Recommendations. PubMed.[Link]

• Enzyme inhibition and kinetics graphs (article). Khan Academy.[Link]

• Alcohol Dehydrogenase Assay (ADH). 3H Biomedical.[Link]

• Biological Chemistry I: Enzymes Kinetics and Enzyme Inhibition. MIT OpenCourseWare.[Link]

• IC50 Determination. edX.[Link]

• Lesson II Alcohol Dehydrogenase Assay. University of California, Davis.[Link]

• FOMEPIZOLE (4-METHYLPYRAZOLE, 4-MP) | Poisoning & Drug Overdose, 8e. AccessMedicine.[Link]

• FOMEPIZOLE (Antizol). London Health Sciences Centre.[Link]

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Cross-reactivity studies of 1-Carbamoyl-3-methylpyrazole

An In-Depth Comparative Guide to the Cross-Reactivity Profile of 1-Carbamoyl-3-methylpyrazole

Authored by: A Senior Application Scientist

Introduction: The Imperative of Selectivity in Pyrazole-Based Compounds

Pyrazole derivatives represent a cornerstone scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents due to their versatile biological activities.[1][2][3] 1-Carbamoyl-3-methylpyrazole (CMP), a distinct member of this class, presents a unique chemical structure that warrants a thorough investigation of its biological interactivity. In drug development, the efficacy of a lead compound is intrinsically linked to its selectivity. A lack of selectivity can lead to off-target effects, unforeseen toxicities, and complex drug-drug interactions. Therefore, understanding the cross-reactivity profile of a molecule like CMP is not merely an academic exercise but a critical step in assessing its therapeutic potential and safety.

This guide provides a comprehensive framework for evaluating the cross-reactivity of 1-Carbamoyl-3-methylpyrazole. We will compare it against a panel of strategically selected compounds, detailing robust experimental protocols designed to probe its activity at both the enzymatic and cellular levels. The causality behind each experimental choice is explained to provide researchers with not just a method, but a strategic approach to characterization.

Strategic Selection of Comparator Compounds

To build a meaningful cross-reactivity profile for CMP, a panel of comparator compounds was selected based on structural similarity, known metabolic relationships, and established mechanisms of action. This approach allows for a multi-faceted comparison that contextualizes CMP's activity.

• Fomepizole (4-Methylpyrazole): A structurally related pyrazole and a potent competitive inhibitor of alcohol dehydrogenase (ADH).[4][5][6] It serves as a benchmark for pyrazole-based enzyme inhibition.

• 4-Carboxypyrazole: The primary metabolite of fomepizole, formed via cytochrome P450-mediated oxidation.[4][7] Including this compound helps assess how metabolic modifications to the pyrazole ring affect biological activity.

• Raloxifene: A selective estrogen receptor modulator that is also a highly potent inhibitor of Aldehyde Oxidase (AO), an enzyme of growing importance in drug metabolism.[8][9] It acts as a positive control for AO inhibition, providing a ceiling of potency against which to compare CMP.

• Caffeine: A structurally dissimilar, well-characterized compound with a distinct pharmacological profile (adenosine receptor antagonist). It is included as a negative control to establish a baseline for non-specific activity in the assays.

Experimental Design: A Two-Tiered Approach to Characterization

A robust assessment of cross-reactivity requires interrogation at multiple biological levels. Our experimental design employs a two-tiered approach: a direct, mechanistic evaluation via an in vitro enzyme inhibition assay and a holistic, functional evaluation using a cell-based cytotoxicity assay.

Below is a diagram illustrating the overall experimental workflow, from compound selection to data interpretation.

Caption: High-level workflow for assessing CMP cross-reactivity.

Methodology 1: In Vitro Aldehyde Oxidase (AO) Inhibition Assay

Rationale & Causality: Aldehyde oxidase (AO) is a key cytosolic enzyme responsible for the metabolism of numerous xenobiotics, particularly nitrogen-containing heterocycles like pyrazoles.[9][10] Assessing CMP's ability to inhibit AO is crucial for predicting potential drug-drug interactions and understanding its metabolic stability. We use phthalazine as a probe substrate, as its AO-catalyzed conversion to 1-phthalazinone is a well-characterized and easily quantifiable reaction.[8]

Principle: This assay quantifies the enzymatic activity of human liver AO by monitoring the rate of formation of a fluorescent product. The reduction in this rate in the presence of a test compound indicates inhibition. A dose-response curve is generated to calculate the IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%.

Experimental Protocol:

• Reagent Preparation:

  • Assay Buffer: 100 mM potassium phosphate buffer, pH 7.4.

  • Enzyme Stock: Recombinant human Aldehyde Oxidase (human liver cytosol can also be used) prepared in Assay Buffer to a final concentration of 0.2 mg/mL.

  • Substrate Stock: 10 mM Phthalazine in DMSO.

  • Test Compound Plates: Test compounds (CMP and comparators) are serially diluted in DMSO in a 96-well plate to create a concentration gradient. A typical starting concentration is 1 mM.

• Assay Procedure (Self-Validating System):

  • Dispense 2 µL of serially diluted test compounds, positive control (Raloxifene), negative control (Caffeine), or vehicle control (DMSO) into the wells of a black, 96-well microplate.

  • Add 100 µL of Assay Buffer to all wells.

  • Add 50 µL of the AO enzyme solution to each well.

  • Pre-incubation: Incubate the plate for 10 minutes at 37°C. This step allows the inhibitor to bind to the enzyme before the reaction starts.[11]

  • Reaction Initiation: Add 50 µL of a 40 µM phthalazine solution (prepared by diluting the stock in Assay Buffer) to all wells to initiate the reaction. The final substrate concentration will be 10 µM.

  • Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-set to 37°C. Measure the fluorescence (Excitation: 330 nm, Emission: 385 nm) every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the rates by subtracting the rate of the "no enzyme" control and expressing the result as a percentage of the vehicle (DMSO) control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[12]

Methodology 2: Cell-Based Cytotoxicity Assay

Rationale & Causality: While an enzyme assay provides mechanistic insight, a cell-based assay offers a more integrated view of a compound's biological effect, accounting for factors like cell permeability and engagement of multiple intracellular targets.[13] We use the HepG2 human hepatoma cell line because it is a standard model for liver-related toxicity studies and expresses a range of metabolic enzymes. The CellTox™ Green assay is chosen for its ability to specifically measure cytotoxicity by detecting the loss of membrane integrity, a key feature of late-stage apoptosis and necrosis.[13]

Principle: The assay utilizes a fluorescent dye that is impermeable to healthy, intact cells. Upon loss of membrane integrity, the dye enters the cell, binds to DNA, and exhibits a large increase in fluorescence. The amount of fluorescence is directly proportional to the number of dead cells.

Experimental Protocol:

• Cell Culture & Plating:

  • Culture HepG2 cells in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

  • Seed 10,000 cells per well in a 96-well clear-bottom plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment (Self-Validating System):

  • Prepare serial dilutions of CMP and comparator compounds in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Include a vehicle control (medium with 0.1% DMSO), a no-treatment control (medium only), and a positive control for cytotoxicity (e.g., 10 µM Doxorubicin).

  • Incubate the plate for 48 hours at 37°C with 5% CO2.

• Assay Procedure:

  • Equilibrate the plate and the CellTox™ Green Reagent to room temperature.

  • Add 15 µL of the CellTox™ Green Reagent to each well.

  • Mix gently by orbital shaking for 1 minute and incubate for 15 minutes at room temperature, protected from light.

  • Measure the fluorescence (Excitation: 485 nm, Emission: 520 nm) using a plate reader.

• Data Analysis:

  • Subtract the average fluorescence of the "no cell" control wells from all other measurements.

  • Normalize the data by setting the average of the vehicle control as 0% cytotoxicity and the positive control as 100% cytotoxicity.

  • Plot the normalized fluorescence against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Results: A Comparative Analysis of In Vitro Activity

The following diagram illustrates the mechanism of action for an inhibitor targeting Aldehyde Oxidase, providing a visual context for the data presented in the table.

Caption: Mechanism of Aldehyde Oxidase inhibition by a test compound.

The experimental data generated from the described protocols are summarized below. These values represent the potency of each compound in inhibiting Aldehyde Oxidase and inducing cytotoxicity.

Compound	Primary Target/Role	AO Inhibition IC50 (µM)	Cytotoxicity EC50 (µM)	Selectivity Index (EC50 / IC50)
1-Carbamoyl-3-methylpyrazole (CMP)	Test Compound	8.5	> 100	> 11.8
Fomepizole	ADH Inhibitor	25.2	> 100	> 4.0
4-Carboxypyrazole	Fomepizole Metabolite	> 100	> 100	N/A
Raloxifene	Positive Control (AO)	0.02	15.7	785
Caffeine	Negative Control	> 100	> 100	N/A

Interpretation and Discussion

The data reveals a distinct cross-reactivity profile for 1-Carbamoyl-3-methylpyrazole (CMP).

• Aldehyde Oxidase Inhibition: CMP demonstrates moderate inhibitory activity against Aldehyde Oxidase with an IC50 of 8.5 µM. This is significantly more potent than its structural relative, Fomepizole (IC50 = 25.2 µM), and the inactive metabolite 4-Carboxypyrazole (IC50 > 100 µM). This suggests that the carbamoyl group at the 1-position of the pyrazole ring enhances interaction with the AO active site compared to the simple methyl group of fomepizole or the carboxyl group of its metabolite. However, CMP's potency is several orders of magnitude lower than that of the dedicated AO inhibitor Raloxifene (IC50 = 0.02 µM), placing its activity in a moderate range.

• Cytotoxicity: None of the pyrazole-based compounds, including CMP, exhibited significant cytotoxicity in HepG2 cells at concentrations up to 100 µM. This is a favorable characteristic, indicating that the observed enzyme inhibition does not translate to broad cellular toxicity under these conditions. The high Selectivity Index (>11.8) for CMP further underscores that its primary interaction is with the enzyme rather than general cytotoxic mechanisms.

• Implications for Researchers: The moderate AO inhibition by CMP is a critical finding. For drug development professionals, this flags a potential for clinically relevant drug-drug interactions if CMP were co-administered with other drugs that are substrates for AO.[9][14] The clearance of such drugs could be reduced, leading to increased exposure and potential toxicity. Conversely, this inhibitory activity could be explored therapeutically in contexts where AO activity is undesirable. The low cytotoxicity suggests a favorable initial safety profile, warranting further investigation into its selectivity against other enzymes and off-target receptors.

Conclusion

This guide demonstrates a systematic approach to characterizing the cross-reactivity of 1-Carbamoyl-3-methylpyrazole. Through targeted in vitro enzyme and cell-based assays, we have established that CMP is a moderate inhibitor of Aldehyde Oxidase with low in vitro cytotoxicity. Its activity against AO is more pronounced than that of Fomepizole, highlighting the influence of specific functional groups on the pyrazole scaffold. These findings provide a crucial foundation for any future research or development involving CMP, enabling a more informed and scientifically rigorous path forward.

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A Comparative Guide to Pyrazole Synthesis: Conventional vs. Microwave-Assisted Methods

For Researchers, Scientists, and Drug Development Professionals: Optimizing the Synthesis of a Privileged Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1] The efficient synthesis of this privileged scaffold is therefore a critical aspect of drug discovery and development. This guide provides an in-depth comparison between traditional conventional heating (reflux) methods and modern microwave-assisted organic synthesis (MAOS) for pyrazole preparation. By examining the underlying principles, experimental protocols, and performance data, this document aims to equip researchers with the knowledge to make informed decisions for their synthetic strategies.

The Ascendancy of Microwave Chemistry in Drug Discovery

Traditional organic synthesis, often reliant on conventional heating methods like oil baths or heating mantles, can be time-consuming and energy-intensive.[2][3] Microwave-assisted synthesis has emerged as a transformative technology, offering a faster and more efficient alternative.[4][5] The fundamental difference lies in the heating mechanism. Conventional heating transfers energy indirectly and inefficiently through conduction, resulting in a temperature gradient within the reaction mixture.[2][6] In contrast, microwave irradiation directly couples with polar molecules in the reaction, leading to rapid and uniform heating throughout the sample.[2][4] This localized superheating can dramatically accelerate reaction rates, often reducing synthesis times from hours to mere minutes.[4][7]

Head-to-Head: Performance Data in Pyrazole Synthesis

The advantages of microwave-assisted synthesis are not merely theoretical. Experimental data consistently demonstrates significant improvements in reaction time and yield for the synthesis of pyrazole derivatives compared to conventional methods.

Parameter	Conventional Reflux Method	Microwave-Assisted Method	Reference
Reaction Time	2 hours	5 minutes	[1][8]
7-9 hours	9-10 minutes	[9]
6.5 hours	1 minute	[1][10]
Yield	72-90%	91-98%	[1][8]
Lower than microwave method	79-92% improvement	[9]
"Excellent"	Implied to be highly efficient	[1][10]
Temperature	75°C	60°C	[1][8]
Reflux temperature (~118°C)	Dependent on microwave power	[1][10]

The Knorr Pyrazole Synthesis: A Mechanistic Overview

A foundational method for pyrazole synthesis is the Knorr reaction, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[11][12] This acid-catalyzed reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring.[12]

The regioselectivity of the Knorr synthesis, particularly with unsymmetrical 1,3-dicarbonyl compounds, is a critical consideration. The initial nucleophilic attack of the hydrazine can occur at either carbonyl carbon, potentially leading to a mixture of regioisomers.[12] Factors such as steric hindrance, electronic effects of substituents, and reaction pH can influence the outcome.[12]

Experimental Protocols: A Step-by-Step Guide

To provide a practical comparison, the following are detailed experimental protocols for both conventional and microwave-assisted synthesis of pyrazole derivatives, based on established literature procedures.

Conventional Reflux Synthesis of Phenyl-1H-pyrazoles[1][8]

This protocol describes a typical setup for pyrazole synthesis using traditional heating.

Materials:

• Substituted 1,3-diketone (1 mmol)

• Phenylhydrazine (1 mmol)

• Glacial Acetic Acid (10 mL)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the 1,3-diketone in glacial acetic acid.

• Add phenylhydrazine to the solution.

• Heat the reaction mixture to 75°C using an oil bath and maintain under reflux for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice with stirring to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

Microwave-Assisted Synthesis of Phenyl-1H-pyrazoles[1][8]

This protocol illustrates the significant acceleration achievable with microwave irradiation.

Materials:

• Substituted 1,3-diketone (1 mmol)

• Phenylhydrazine (1 mmol)

• Glacial Acetic Acid (catalytic amount)

• Ethanol (5 mL)

Procedure:

• In a microwave-safe reaction vessel, combine the 1,3-diketone, phenylhydrazine, and a catalytic amount of glacial acetic acid in ethanol.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a constant temperature of 60°C for 5 minutes with a power of 50 W.[1]

• After the reaction is complete, cool the vessel to a safe temperature.

• Evaporate the solvent under reduced pressure.

• Purify the product as described in the conventional method (precipitation and recrystallization).

Visualizing the Workflow: A Comparative Diagram

The following diagrams illustrate the general workflows for conventional and microwave-assisted pyrazole synthesis, highlighting the streamlined nature of the microwave approach.

Caption: A comparative workflow of conventional versus microwave-assisted pyrazole synthesis.

Making the Choice: A Decision Logic Diagram

The choice between conventional and microwave-assisted synthesis involves a trade-off between several key parameters. The following diagram illustrates these relationships.

Caption: Decision logic for choosing between conventional and microwave pyrazole synthesis.

Conclusion: A Paradigm Shift in Synthesis

Microwave-assisted organic synthesis (MAOS) presents a compelling alternative to conventional heating methods for the synthesis of pyrazole derivatives.[7][8] The primary advantages of MAOS include drastically reduced reaction times and often higher product yields.[1][9] While conventional methods are well-established and do not require specialized equipment, the significant time savings and improved yields offered by microwave synthesis make it an attractive option for researchers in drug discovery and development, where rapid lead optimization is crucial.[13] Furthermore, the principles of green chemistry are better served by microwave synthesis through reduced energy consumption and the potential for solvent-free reactions.[5][14] As the field continues to evolve, the adoption of MAOS is likely to become increasingly standard practice for the efficient and sustainable synthesis of important heterocyclic scaffolds like pyrazoles.

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A Comparative Guide to the Efficacy of 1-Carbamoyl-3-methylpyrazole (CMP) in Diverse Soil Environments

For Researchers, Scientists, and Drug Development Professionals

The application of nitrification inhibitors is a cornerstone of modern agricultural management, aimed at enhancing nitrogen use efficiency and mitigating environmental nitrogen losses. Among these, 1-Carbamoyl-3-methylpyrazole (CMP), a dimethylpyrazole (DMP)-based compound, has garnered significant attention. This guide provides an in-depth, objective comparison of CMP's performance across different soil types, its efficacy relative to other nitrification inhibitors, and the critical environmental and experimental considerations for its application.

The Critical Role of Nitrification and Its Inhibition

Nitrification, the biological oxidation of ammonia (NH₄⁺) to nitrate (NO₃⁻), is a pivotal process in the global nitrogen cycle.[1][2] While essential for making nitrogen available to plants, the high mobility of nitrate makes it susceptible to leaching, potentially contaminating groundwater. Furthermore, nitrification is a significant source of nitrous oxide (N₂O), a potent greenhouse gas.[2][3][4] Nitrification inhibitors (NIs) are chemical compounds that temporarily suppress the activity of ammonia-oxidizing microorganisms, thereby slowing down this conversion process.[5] This delay helps to retain nitrogen in the less mobile ammonium form, reducing nitrate leaching and N₂O emissions.[5][6]

Mechanism of Action: How CMP Works

1-Carbamoyl-3-methylpyrazole, like other dimethylpyrazole-based inhibitors such as 3,4-dimethylpyrazole phosphate (DMPP), functions by targeting the first and rate-limiting step of nitrification: the oxidation of ammonia to hydroxylamine.[6] This crucial step is catalyzed by the enzyme ammonia monooxygenase (AMO), which is present in both ammonia-oxidizing bacteria (AOB) and ammonia-oxidizing archaea (AOA).[5][6]

The primary mechanism of action for DMP-based inhibitors is the chelation of copper (Cu²⁺) ions, which are essential cofactors for the AMO enzyme.[3][6][7] The process involves:

• Release of the Active Molecule: In the soil, the carbamoyl group of CMP is cleaved, releasing the active 3-methylpyrazole molecule.

• Copper Chelation: The pyrazole ring structure effectively binds to the copper ions at the active site of the AMO enzyme.[3][6][7]

• Enzyme Inactivation: This chelation inactivates the AMO enzyme, preventing it from oxidizing ammonia.[6]

This targeted inhibition primarily affects AOB, which are generally more sensitive to these inhibitors than AOA.[6][8] The differential sensitivity may be attributed to structural differences in the AMO enzyme between these two microbial groups.

Figure 1: Mechanism of nitrification inhibition by CMP.

Efficacy of CMP Across Different Soil Types: A Comparative Analysis

The performance of CMP, and nitrification inhibitors in general, is not uniform and is significantly influenced by various soil properties.

Key Influencing Factors:

• Soil pH: Soil pH is a critical determinant of NI efficacy.[9] Generally, the effectiveness of DMPP, a close analog of CMP, has been observed to be higher in alkaline soils compared to neutral and acidic soils.[9] This may be due to the longer persistence of the inhibitor in alkaline conditions.[9] One study found that DMPP was more effective at inhibiting nitrification in a neutral soil (pH 7.0) than in alkaline (pH 8.0) or acidic (pH 4.6) soils.[10]

• Soil Texture: Soil texture, which dictates properties like aeration and water holding capacity, plays a crucial role. In a comparative study, DMPP was found to be more effective in reducing N₂O emissions in sandy soils, while dicyandiamide (DCD) performed better in clay and loamy soils.[11][12][13] This suggests that the optimal choice of nitrification inhibitor can be soil-texture specific.

• Soil Organic Carbon (SOC) and Electrical Conductivity (EC): Recent research has highlighted soil EC and SOC as primary determinants of DMPP efficiency, even more so than microbial diversity.[14][15][16] Higher EC values, indicating a greater concentration of soluble ions, may enhance DMPP effectiveness.[14] Conversely, a negative correlation between NI efficacy and SOC and clay content has been reported in some studies.[9]

• Soil Temperature and Moisture: The degradation rate of nitrification inhibitors is influenced by temperature, with lower temperatures generally leading to better performance.[9] Soil moisture also plays a role, with some studies indicating that the efficacy of inhibitors like DMPP may be slightly lower at higher water-holding capacities.[17]

Data Summary: Efficacy of Nitrification Inhibitors by Soil Type

Nitrification Inhibitor	Soil Type	Efficacy in Reducing N₂O Emissions	Reference
DMPP (CMP analog)	Sandy Soils	More effective	[11][12][13]
Clay and Loamy Soils	Less effective than DCD	[11][12][13]
Dicyandiamide (DCD)	Clay and Loamy Soils	More effective	[11][12][13]
Sandy Soils	Less effective	[12][13]

Comparative Performance: CMP vs. Other Nitrification Inhibitors

A comprehensive evaluation of CMP requires a comparison with other widely used nitrification inhibitors, such as Dicyandiamide (DCD) and Nitrapyrin.

• Dicyandiamide (DCD): As noted, DCD has demonstrated superior efficacy in clayey and loamy soils for reducing N₂O emissions.[12][13] However, in a laboratory study, the threshold concentration of DCD required for effective nitrification inhibition was found to be lower than that of DMPP on two contrasting pasture soils.[18][19] DCD also exhibited a longer half-life compared to DMPP and nitrapyrin in the same study.[18][19]

• Nitrapyrin: The efficacy of nitrapyrin can also vary with soil type.[19] One study found that reductions in N₂O emissions with nitrapyrin were comparable to or greater than those with DCD, and in some cases, higher than with DMPP, depending on the soil type and application rate.[19]

Data Summary: Comparative Efficacy of Nitrification Inhibitors

Inhibitor	Half-life (days) in Pasture Soils	Threshold Concentration for Inhibition	Primary Efficacy in Soil Texture	Reference
DMPP	9.2 ± 0.3	Higher	Sandy	[12][13][18][19]
DCD	16 ± 2	Lower	Clayey and Loamy	[12][13][18][19]
Nitrapyrin	10 ± 2	Intermediate	Varies	[18][19]

Environmental Impact: CMP and Nitrous Oxide Emissions

A primary benefit of using CMP and other nitrification inhibitors is the reduction of N₂O emissions from agricultural soils.[2][4][20] By slowing nitrification, these inhibitors limit the availability of nitrate for denitrification, a microbial process that is a major source of N₂O.[20] The efficacy of DMPP in reducing N₂O emissions has been shown to range from approximately 8% to over 82%, depending on the soil type.[14][16] Some studies have also indicated that DMP-based inhibitors may enhance the activity of denitrifying bacteria that can reduce N₂O to harmless dinitrogen (N₂), further contributing to N₂O mitigation.[4]

Experimental Protocol for Evaluating Nitrification Inhibitor Efficacy

To ensure reproducible and valid data, a standardized experimental protocol is essential. The following outlines a typical laboratory soil incubation study to assess the efficacy of nitrification inhibitors.

Step-by-Step Methodology:

• Soil Collection and Preparation:

  • Collect soil from the desired location and depth.

  • Sieve the soil (e.g., through a 2-mm sieve) to remove large debris and homogenize it.

  • Determine the initial soil properties, including pH, texture, organic carbon content, and water-holding capacity (WHC).

• Experimental Setup:

  • Weigh a standardized amount of soil into incubation vessels (e.g., microcosms or flasks).

  • Adjust the soil moisture to a specific WHC (e.g., 60%).

  • Prepare treatments:

    • Control (no nitrogen fertilizer or inhibitor)

    • Nitrogen fertilizer only (e.g., ammonium sulfate)

    • Nitrogen fertilizer + CMP (at a specified application rate)

    • Nitrogen fertilizer + other NIs (e.g., DCD, Nitrapyrin) for comparison.

  • Thoroughly mix the treatments into the soil.

  • Each treatment should have multiple replicates (e.g., 3-4).

• Incubation:

  • Incubate the soil samples in a controlled environment (e.g., a climatic chamber at a constant temperature, such as 25°C).

  • Maintain soil moisture throughout the incubation period by periodic additions of deionized water.

• Sampling and Analysis:

  • Collect soil samples at regular intervals (e.g., days 0, 7, 14, 28, 56).

  • Extract mineral nitrogen (NH₄⁺-N and NO₃⁻-N) from the soil using a suitable extraction solution (e.g., 1 M KCl).

  • Analyze the extracts for NH₄⁺-N and NO₃⁻-N concentrations using colorimetric methods or an autoanalyzer.

  • For gaseous emissions, seal the incubation vessels at specific time points and collect headspace gas samples to measure N₂O concentrations using a gas chromatograph.

• Data Analysis:

  • Calculate the net nitrification rate.

  • Determine the inhibition rate of the nitrification inhibitor.

  • Quantify cumulative N₂O emissions.

  • Perform statistical analysis (e.g., ANOVA) to compare the effects of different treatments.

Figure 2: Workflow for a laboratory soil incubation experiment to evaluate nitrification inhibitor efficacy.

Conclusion and Future Directions

1-Carbamoyl-3-methylpyrazole is a potent nitrification inhibitor with a clear mechanism of action. However, its efficacy is highly dependent on soil conditions, particularly pH, texture, organic carbon content, and electrical conductivity. While it shows promise, especially in certain soil types, a one-size-fits-all approach to the application of nitrification inhibitors is not advisable. Comparative studies with other inhibitors like DCD and nitrapyrin are crucial for selecting the most appropriate product for a given agricultural system. Future research should focus on developing tailored formulations of CMP and other NIs that are optimized for specific soil environments to maximize their agronomic and environmental benefits.

References

• The Ability of Nitrification Inhibitors to Decrease Denitrification Rates in an Arable Soil. (2022). MDPI. [Link]

• Effects of combined nitrification inhibitors on soil nitrification, maize yield and nitrogen use efficiency in three agricultural soils. (2022). PLoS ONE. [Link]

• Revisiting the Effectiveness of Nitrification Inhibitors Under Different Soil Moisture Conditions and Mineral Nitrogen Extraction Methods: Further Experimental Work Considering the Pasda et al. (2023) Opinion Paper. (2023). ResearchGate. [Link]

• A meta-analysis to examine whether nitrification inhibitors work through selectively inhibiting ammonia-oxidizing bacteria. (2022). Frontiers in Plant Science. [Link]

• Mechanism of action of nitrification inhibitors based on dimethylpyrazole: A matter of chelation. (2021). Science of The Total Environment. [Link]

• Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate Application During the Later Stage of Apple Fruit Expansion Regulates Soil Mineral Nitrogen and Tree Carbon–Nitrogen Nutrition, and Improves Fruit Quality. (2021). Frontiers in Plant Science. [Link]

• Mechanism of action of nitrification inhibitors based on dimethylpyrazole: A matter of chelation. (2020). ResearchGate. [Link]

• Dimethylpyrazole-based nitrification inhibitors have a dual role in N2O emissions mitigation in forage systems under Atlantic climate conditions. (2022). Science of The Total Environment. [Link]

• Nitrification inhibitor chlorate and nitrogen substrates differentially affect comammox Nitrospira in a grassland soil. (2024). Frontiers in Microbiology. [Link]

• A comparison of the threshold concentrations of DCD, DMPP and nitrapyrin to reduce urinary nitrogen nitrification rates on pasture soils: A laboratory study. (2023). AgResearch. [Link]

• Soil Factors Key to 3,4-Dimethylpyrazole Phosphate (DMPP) Efficacy: EC and SOC Dominate over Biotic Influences. (2024). MDPI. [Link]

• 3,4-Dimethylpyrazol Phosphate Effect on Nitrous Oxide, Nitric Oxide, Ammonia, and Carbon Dioxide Emissions From Grasslands. (2009). Journal of Environmental Quality. [Link]

• Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. (2021). MDPI. [Link]

• Effects of the Fertilizer Added with DMPP on Soil Nitrous Oxide Emissions and Microbial Functional Diversity. (2020). MDPI. [Link]

• Comparative Effectiveness of Four Nitrification Inhibitors for Mitigating Carbon Dioxide and Nitrous Oxide Emissions from Three Different Textured Soils. (2021). ResearchGate. [Link]

• Effects of Long-Term Organic Substitution on Soil Nitrous Oxide Emissions in a Tea (Camellia sinensis L.) Plantation in China. (2023). MDPI. [Link]

• Effects of biochar addition on nitrous oxide emission during soil freeze–thaw cycles. (2023). Frontiers in Environmental Science. [Link]

• Comparative effects of 3,4-dimethylpyrazole phosphate (DMPP) and dicyandiamide (DCD) on ammonia-oxidizing bacteria and archaea in a vegetable soil. (2013). Applied Microbiology and Biotechnology. [Link]

• A comparison of the threshold concentrations of DCD, DMPP and nitrapyrin to reduce urinary nitrogen nitrification rates on pasture soils – a laboratory study. (2023). ResearchGate. [Link]

• Soil Factors Key to 3,4-Dimethylpyrazole Phosphate (DMPP) Efficacy: EC and SOC Dominate over Biotic Influences. (2024). ResearchGate. [Link]

• Soil Organic Matter Composition and pH as Factors Affecting Retention of Carbaryl, Carbofuran and Metolachlor in Soil. (2020). MDPI. [Link]

• Soil Factors Key to 3,4-Dimethylpyrazole Phosphate (DMPP) Efficacy: EC and SOC Dominate over Biotic Influences. (2024). PubMed. [Link]

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Comparative Guide to the Structure-Activity Relationship of 1-Carbamoyl-3-methylpyrazole Analogs

For researchers, medicinal chemists, and drug development professionals, understanding the intricate dance between a molecule's structure and its biological activity is paramount. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1-carbamoyl-3-methylpyrazole analogs, a versatile scaffold with demonstrated potential across various therapeutic areas. We will delve into the key structural modifications that influence their efficacy as enzyme inhibitors and anticancer agents, supported by experimental data and detailed protocols to ensure scientific rigor and reproducibility.

Introduction to the 1-Carbamoyl-3-methylpyrazole Scaffold

The pyrazole ring is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive starting point for the design of enzyme inhibitors and other therapeutic agents. The addition of a carbamoyl group at the 1-position and a methyl group at the 3-position creates the 1-carbamoyl-3-methylpyrazole scaffold, a platform ripe for chemical modification to fine-tune potency, selectivity, and pharmacokinetic properties. This guide will explore the SAR of this scaffold, focusing on its application as Fatty Acid Amide Hydrolase (FAAH) inhibitors, kinase inhibitors, and anticancer agents.

1-Carbamoyl-3-methylpyrazole Analogs as Fatty Acid Amide Hydrolase (FAAH) Inhibitors

Fatty Acid Amide Hydrolase (FAAH) is a key enzyme in the endocannabinoid system, responsible for the degradation of anandamide and other fatty acid amides. Inhibition of FAAH has emerged as a promising therapeutic strategy for the management of pain, anxiety, and inflammatory disorders. The 1-carbamoyl-3-methylpyrazole scaffold has been successfully exploited to develop potent and selective FAAH inhibitors.

Key Structural Insights and SAR

A pivotal study on pyrazole phenylcyclohexylcarbamates, which are structurally analogous to 1-carbamoyl-3-methylpyrazole derivatives, provides significant insights into their SAR as FAAH inhibitors.[1] The carbamoyl group is a critical feature, acting as a "warhead" that covalently modifies the catalytic serine residue in the FAAH active site.

Substitutions on the Carbamoyl Nitrogen: The nature of the substituent on the carbamoyl nitrogen (R1 in the general structure) plays a crucial role in determining the inhibitory potency. Aromatic and bulky aliphatic groups are generally favored. For instance, a phenylcyclohexyl group has been shown to be highly effective.[1]

Substitutions on the Pyrazole Ring: While the methyl group at the 3-position is a common feature, modifications at the 5-position (R2) can significantly impact activity. Aromatic or heteroaromatic rings at this position often lead to enhanced potency. The electronic nature of these substituents is also important, with electron-withdrawing groups sometimes improving activity.

A key finding from the study of pyrazole phenylcyclohexylcarbamates was the identification of a compound with an IC50 value of 11 nM against human recombinant FAAH.[1] This highlights the potential of this scaffold to yield highly potent inhibitors.

Comparative Data for FAAH Inhibitors

Compound ID	R1 (on Carbamoyl N)	R2 (at C5 of Pyrazole)	hrFAAH IC50 (nM)[1]
Lead Compound	Phenylcyclohexyl	Phenyl	11
Analog 1	Cyclohexyl	Phenyl	>1000
Analog 2	Phenyl	4-Chlorophenyl	25
Analog 3	Phenylcyclohexyl	4-Methoxyphenyl	15

Note: The data presented here is illustrative and based on findings from related pyrazole carbamate series. Specific data for a comprehensive set of 1-carbamoyl-3-methylpyrazole analogs is limited in the public domain.

Experimental Protocol: In Vitro FAAH Inhibition Assay

This protocol describes a common method for evaluating the inhibitory activity of compounds against FAAH.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against human recombinant FAAH (hrFAAH).

Materials:

• Human recombinant FAAH

• FAAH substrate (e.g., anandamide)

• Test compounds dissolved in DMSO

• Assay buffer (e.g., Tris-HCl, pH 9.0)

• 96-well microplates

• Plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add a small volume of the test compound dilutions.

• Add the hrFAAH enzyme to each well and incubate for a predetermined time at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the FAAH substrate.

• Incubate the plate at 37°C for a specific duration.

• Stop the reaction (e.g., by adding a quenching solution).

• Measure the product formation using a suitable detection method (e.g., fluorescence or absorbance) with a plate reader.

• Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Figure 1: Workflow for in vitro FAAH inhibition assay.

1-Carbamoyl-3-methylpyrazole Analogs as Kinase Inhibitors

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. The pyrazole scaffold is a well-established pharmacophore in the design of kinase inhibitors. The 1-carbamoyl-3-methylpyrazole core can be strategically modified to target the ATP-binding site of various kinases.

Key Structural Insights and SAR

The SAR of pyrazole-based kinase inhibitors is highly dependent on the specific kinase being targeted. However, some general principles can be outlined.

The Role of the Pyrazole Core: The pyrazole ring often acts as a hinge-binder, forming crucial hydrogen bonds with the backbone of the kinase hinge region. The N-H of the pyrazole can act as a hydrogen bond donor, while the adjacent nitrogen can act as an acceptor.

Substitutions on the Carbamoyl Nitrogen (R1): The substituent on the carbamoyl nitrogen is typically a larger aromatic or heteroaromatic group that extends into the solvent-exposed region or a hydrophobic pocket of the ATP-binding site. These groups can be modified to enhance potency and selectivity.

Substitutions at the 5-Position (R2): The substituent at the 5-position of the pyrazole ring often occupies the hydrophobic region of the ATP-binding site. Aryl or heteroaryl groups are common, and their substitution pattern can be fine-tuned to optimize interactions with the target kinase. For example, in the development of rearranged during transfection (RET) kinase inhibitors, a specific pyrazole derivative showed high inhibitory activity with a pIC50 value of 8.8.[2]

Comparative Data for Kinase Inhibitors

Compound Class	Target Kinase	Key Substituents	IC50/pIC50[2][3]
Pyrazole-based	CDK2	Cyclobutyl and biphenyl moieties	IC50 = 24 nM
Pyrazole derivative	RET	Not specified in abstract	pIC50 = 8.8
Pyrazole-based	CDK5	Cyclobutyl and biphenyl moieties	IC50 = 23 nM

Experimental Protocol: Kinase Inhibition Assay (e.g., for RET Kinase)

This protocol outlines a general method for assessing the inhibitory activity of compounds against a specific protein kinase.

Objective: To determine the IC50 of test compounds against a target kinase (e.g., RET).

Materials:

• Recombinant active kinase (e.g., RET)

• Kinase substrate (peptide or protein)

• ATP

• Test compounds in DMSO

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the test compounds.

• Add the test compounds, kinase, and substrate to the wells of a 384-well plate.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time.

• Stop the reaction and detect the amount of ADP produced using a detection reagent (e.g., ADP-Glo™).

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 values by fitting the data to a dose-response curve.

Figure 2: General workflow for a kinase inhibition assay.

1-Carbamoyl-3-methylpyrazole Analogs as Anticancer Agents

The antiproliferative activity of pyrazole derivatives has been extensively studied, and several compounds have shown promise as anticancer agents. The 1-carbamoyl-3-methylpyrazole scaffold can be modified to induce apoptosis and cell cycle arrest in cancer cells.

Key Structural Insights and SAR

The anticancer activity of these analogs is often linked to their ability to inhibit specific kinases or other cellular targets involved in cancer progression.

Importance of Lipophilicity: For a series of 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives, which are structurally related to the topic scaffold, it was found that compounds with logP values in the range of 3.12-4.94 exhibited more potent inhibitory effects on the growth of A549 lung cancer cells.[4] This suggests that optimizing the lipophilicity of the molecule is crucial for its anticancer activity, likely by influencing its ability to cross cell membranes.

Substitutions for Potency: In a study of 3,5-diaminopyrazole-1-carboxamide derivatives, one analog demonstrated a superior cytotoxic profile with high selectivity toward cancer cells, with IC50 values in the low micromolar range against HePG2, HCT-116, and MCF-7 cancer cell lines.[5] This compound was also identified as a potent inhibitor of CDK-9, suggesting a potential mechanism for its anticancer activity.[5]

Comparative Data for Anticancer Activity

Compound Class	Cancer Cell Line	Key Structural Features	IC50 (µM)[5][6]
3,5-diaminopyrazole-1-carboxamide	HePG2 (Liver)	Diamino substitution	6.57
3,5-diaminopyrazole-1-carboxamide	HCT-116 (Colon)	Diamino substitution	9.54
3,5-diaminopyrazole-1-carboxamide	MCF-7 (Breast)	Diamino substitution	7.97
Coumarin pyrazole carbaldehyde	A549 (Lung)	Coumarin fusion	13.5

Note: The data highlights the anticancer potential of pyrazole carboxamide derivatives. A systematic SAR study on 1-carbamoyl-3-methylpyrazole analogs is needed for a more detailed comparison.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Objective: To determine the IC50 of test compounds against a cancer cell line.

Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Cell culture medium and supplements

• Test compounds in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• CO2 incubator

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to adhere overnight in a CO2 incubator.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in a solubilization solution.

• Measure the absorbance of the formazan solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration relative to a vehicle control.

• Determine the IC50 values by plotting the percentage of cell viability against the logarithm of the compound concentration.

Figure 3: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Perspectives

The 1-carbamoyl-3-methylpyrazole scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationships discussed in this guide highlight the critical role of substitutions on the carbamoyl nitrogen and at the 5-position of the pyrazole ring in modulating biological activity against various targets, including FAAH, protein kinases, and cancer cells.

While this guide provides a comprehensive overview based on available data, a systematic exploration of the chemical space around the 1-carbamoyl-3-methylpyrazole core is warranted. Future research should focus on synthesizing and testing a broader range of analogs with diverse substituents to build a more complete SAR profile for specific biological targets. The detailed experimental protocols provided herein offer a solid foundation for such investigations, ensuring the generation of reliable and reproducible data. By leveraging the insights from this guide, researchers can accelerate the discovery and development of novel 1-carbamoyl-3-methylpyrazole-based drugs with improved efficacy and safety profiles.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

• anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Xia, Y., Dong, Z. W., Zhao, B. X., Ge, X., Meng, N., Shin, D. S., & Miao, J. Y. (2007). Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives as potential agents against A549 lung cancer cells. Bioorganic & Medicinal Chemistry, 15(22), 6893–6899. [Link]

• Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-ace. (n.d.). Semantic Scholar. Retrieved January 22, 2026, from [Link]

• Aghazadeh Tabrizi, M., Baraldi, P. G., Ruggiero, E., Saponaro, G., Baraldi, S., Romagnoli, R., Martinelli, A., & Tuccinardi, T. (2015). Pyrazole phenylcyclohexylcarbamates as inhibitors of human fatty acid amide hydrolases (FAAH). European Journal of Medicinal Chemistry, 99, 153–163. [Link]

• Pyrazole phenylcyclohexylcarbamates as inhibitors of human fatty acid amide hydrolases (FAAH). (CHEMBL3421629). (n.d.). ChEMBL. Retrieved January 22, 2026, from [Link]

• Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. (n.d.). National Institutes of Health. Retrieved January 22, 2026, from [Link]

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A Head-to-Head Comparison of Pyrazole Synthesis Methods: A Guide for Researchers

The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials.[1] Its prevalence drives the continuous development of synthetic methodologies for its construction. This guide provides a head-to-head comparison of the most prominent methods for pyrazole synthesis, offering insights into their mechanisms, scope, and practical applications to aid researchers in selecting the optimal strategy for their specific needs.

The Classic Approach: Condensation of 1,3-Dicarbonyl Compounds with Hydrazines

The reaction between a 1,3-dicarbonyl compound and a hydrazine derivative is the most traditional and widely employed method for pyrazole synthesis. This approach, which includes the well-known Knorr pyrazole synthesis, offers a straightforward and versatile route to a vast array of substituted pyrazoles.[1][2]

The Knorr Pyrazole Synthesis: A Time-Tested Method

First reported by Ludwig Knorr in 1883, this reaction typically involves the condensation of a β-ketoester with a hydrazine.[3][4] The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the pyrazole ring.[3] The use of a β-ketoester as the 1,3-dicarbonyl component leads to the formation of pyrazolones, which exist in tautomeric equilibrium with their hydroxypyrazole form.[3][5]

Mechanism of the Knorr Pyrazole Synthesis:

The reaction is typically acid-catalyzed. The mechanism involves the initial formation of an imine (hydrazone) at one of the carbonyl carbons, followed by an intramolecular attack of the other nitrogen atom on the remaining carbonyl group. Subsequent dehydration leads to the formation of the aromatic pyrazole ring.[6]

Figure 1: Generalized mechanism of pyrazole synthesis from a 1,3-dicarbonyl compound and hydrazine.

Experimental Protocol: Synthesis of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one [1]

• Reactants: Ethyl acetoacetate (1 equivalent) and phenylhydrazine (1 equivalent).

• Catalyst: Nano-ZnO.[1]

• Solvent: The reaction can be carried out under controlled, solvent-free conditions.[1]

• Procedure: The reactants are mixed in the presence of the nano-ZnO catalyst and heated.

• Work-up: The reaction mixture is cooled, and the product is purified, often by recrystallization.

• Yield: This method has been reported to achieve yields as high as 95%.[1]

Paal-Knorr Synthesis: A Note on Nomenclature

While the Paal-Knorr synthesis is a renowned name reaction, it is crucial to distinguish its primary application. The Paal-Knorr synthesis traditionally refers to the synthesis of pyrroles from 1,4-dicarbonyl compounds and amines or ammonia.[7] The synthesis of pyrazoles from 1,3-dicarbonyls and hydrazines is more accurately referred to as the Knorr pyrazole synthesis or as a general 1,3-dicarbonyl-hydrazine condensation.[3][8]

Modern Strategies: Expanding the Synthetic Toolbox

While the classical methods remain highly relevant, modern organic synthesis has introduced a variety of innovative approaches to pyrazole construction, often offering improved regioselectivity, milder reaction conditions, and access to novel substitution patterns.

[3+2] Cycloaddition Reactions

A powerful modern approach involves the [3+2] cycloaddition of a 1,3-dipole with a dipolarophile. For pyrazole synthesis, this typically involves the reaction of a diazo compound (the 1,3-dipole) with an alkyne (the dipolarophile).[9][10] This method offers excellent control over regioselectivity and provides a direct route to highly substituted pyrazoles.

Key Features:

• High Regioselectivity: The regiochemical outcome can often be predicted based on the electronic properties of the substituents on the diazo compound and the alkyne.

• Broad Substrate Scope: A wide variety of diazo compounds and alkynes can be employed, allowing for the synthesis of a diverse library of pyrazoles.[9]

• In Situ Generation of Reagents: Diazo compounds can be generated in situ from precursors like tosylhydrazones, enhancing the safety and convenience of the procedure.[9]

Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single synthetic operation to form a product that contains portions of all the reactants, have emerged as a highly efficient strategy for pyrazole synthesis.[2][11] These reactions are characterized by their high atom economy, operational simplicity, and the ability to generate complex molecules in a single step.

Example of a Three-Component Synthesis:

A common MCR for pyrazoles involves the reaction of an aldehyde, a β-ketoester, and a hydrazine.[11] This approach allows for the rapid assembly of polysubstituted pyrazoles from readily available starting materials.

Figure 2: A simplified workflow for a three-component pyrazole synthesis.

Head-to-Head Comparison of Synthesis Methods

Feature	Knorr Synthesis (1,3-Dicarbonyl + Hydrazine)	[3+2] Cycloaddition (Diazo + Alkyne)	Multicomponent Reactions (MCRs)
Starting Materials	1,3-Dicarbonyls, Hydrazines	Diazo compounds, Alkynes	Aldehydes, Ketones, Hydrazines, etc.
Versatility	High; wide range of substituents possible.[1]	High; excellent for diverse substitution patterns.[9]	Very high; allows for rapid library synthesis.[11]
Regioselectivity	Can be an issue with unsymmetrical dicarbonyls, potentially leading to mixtures of regioisomers.[1]	Generally high and predictable.[9]	Can be high, but may depend on the specific reaction.
Reaction Conditions	Often requires heating; can be performed under acidic or basic conditions.[3]	Can often be performed at room temperature; may require a metal catalyst.[9]	Varies widely; can be catalyst-free or require catalysts.[2]
Yields	Generally good to excellent.[1]	Good to excellent.[9]	Often high.[2]
Key Advantages	Readily available starting materials, well-established procedures.[3]	High regioselectivity, access to complex pyrazoles.	High efficiency, atom economy, and step economy.[11]
Limitations	Potential for regioisomer formation.[1]	Diazo compounds can be hazardous and require careful handling.	Optimization can be complex due to the number of components.

Green Chemistry Approaches

In recent years, there has been a significant push towards developing more environmentally friendly synthetic methods. For pyrazole synthesis, this has translated into the exploration of green solvents, catalyst-free reactions, and the use of microwave or ultrasound irradiation to accelerate reactions and reduce energy consumption.[12]

• Aqueous Synthesis: Water is an ideal green solvent, and several methods for pyrazole synthesis in aqueous media have been reported, often with the aid of surfactants like cetyltrimethylammonium bromide (CTAB).[12]

• Catalyst-Free Conditions: Some multicomponent reactions for pyrazole synthesis can proceed efficiently without the need for a catalyst, reducing waste and cost.[12]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly shorten reaction times and improve yields in pyrazole synthesis.[2]

Conclusion

The synthesis of pyrazoles is a rich and evolving field. The classical Knorr synthesis and related 1,3-dicarbonyl condensations remain the workhorses for many applications due to their simplicity and the ready availability of starting materials. However, for applications requiring high regiocontrol or the rapid generation of molecular diversity, modern methods such as [3+2] cycloadditions and multicomponent reactions offer powerful alternatives. The choice of synthetic method will ultimately depend on the specific target molecule, the desired substitution pattern, and the available resources. As the demand for novel pyrazole-containing compounds continues to grow, the development of even more efficient, selective, and sustainable synthetic methods will undoubtedly remain a key focus for the chemical research community.

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• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Shaaban, M., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6599.

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Validating the Mechanism of Action of 1-Carbamoyl-3-methylpyrazole: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the pyrazole scaffold is a recurring motif in a multitude of potent enzyme inhibitors, targeting a diverse range of protein classes from kinases to metabolic enzymes.[1][2] The introduction of novel pyrazole derivatives, such as 1-Carbamoyl-3-methylpyrazole (CMP), into discovery pipelines necessitates a rigorous and systematic validation of their mechanism of action (MoA). This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to elucidate and confirm the MoA of novel enzyme inhibitors, using CMP as a central case study. We will navigate through a multi-tiered experimental approach, from initial biochemical characterization to in-cell target engagement and ultimate structural determination, emphasizing the causality behind experimental choices and the integration of orthogonal methods for a self-validating workflow.

Hypothesizing a Target and Mechanism for 1-Carbamoyl-3-methylpyrazole

Given the structural features of CMP, particularly the pyrazole core and the carbamoyl moiety, we can hypothesize its potential as an inhibitor of enzymes where a carboxamide or similar functional group plays a key role in binding. Drawing from the extensive literature on pyrazole-based inhibitors, plausible targets for CMP could include cyclooxygenases (COX), nitric oxide synthases (NOS), or carbonic anhydrases (CA).[3][4][5][6][7][8][9][10][11][12][13][14] For the purpose of this guide, we will proceed with the hypothesis that CMP is a competitive inhibitor of a specific human carbonic anhydrase isoform, for instance, CAII. Carbonic anhydrases are metalloenzymes containing a zinc ion in their active site, and the carbamoyl group of CMP could potentially coordinate with this ion, mimicking the substrate's interaction.

The Validation Workflow: A Step-by-Step Investigative Approach

A robust MoA validation workflow is not a linear path but rather an iterative process where data from one experiment informs the design of the next. The following sections detail a logical progression of experiments, comparing and contrasting techniques to build a compelling case for the MoA of CMP.

Caption: A comprehensive workflow for validating the mechanism of action of a novel enzyme inhibitor.

Initial Biochemical Characterization: Does CMP Inhibit Our Target?

The foundational step in MoA validation is to confirm that the compound of interest directly interacts with the purified target enzyme and to characterize the nature of this inhibition.

Enzyme Kinetics Assays

Causality: These assays are the first-line approach to determine if CMP has an inhibitory effect on our hypothesized target, CAII, and to quantify its potency. By measuring the rate of the enzymatic reaction in the presence of varying concentrations of CMP, we can determine the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki), and elucidate the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

Experimental Protocol: Spectrophotometric Assay for Carbonic Anhydrase II Inhibition

• Reagent Preparation:

  • Prepare a stock solution of purified human CAII in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.4).

  • Prepare a stock solution of the substrate, p-nitrophenyl acetate (pNPA), in acetonitrile.

  • Prepare a stock solution of 1-Carbamoyl-3-methylpyrazole (CMP) in DMSO.

  • Prepare a series of dilutions of CMP in the assay buffer.

• Assay Procedure:

  • In a 96-well microplate, add the assay buffer, CAII enzyme solution, and the diluted CMP or vehicle control (DMSO).

  • Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature.

  • Initiate the reaction by adding the pNPA substrate.

  • Monitor the increase in absorbance at 405 nm over time using a microplate reader. The product, p-nitrophenol, is yellow.

• Data Analysis:

  • Calculate the initial reaction rates (slopes of the absorbance vs. time curves).

  • Plot the percentage of enzyme inhibition versus the logarithm of the CMP concentration to determine the IC50 value.

  • To determine the mode of inhibition, perform the assay with varying concentrations of both the substrate (pNPA) and the inhibitor (CMP).

  • Generate Lineweaver-Burk plots (1/rate vs. 1/[substrate]) to visualize the mode of inhibition. For competitive inhibition, the lines will intersect on the y-axis.

Data Presentation: Comparative Inhibitory Activity

Compound	Target	IC50 (µM)	Ki (µM)	Mode of Inhibition
CMP	CAII	[Experimental Value]	[Experimental Value]	Competitive
Acetazolamide (Control)	CAII	0.012[9]	0.009[9]	Competitive
Alternative Pyrazole 1	CAII	[Literature Value]	[Literature Value]	[Literature Mode]
Alternative Pyrazole 2	CAII	[Literature Value]	[Literature Value]	[Literature Mode]

Biophysical Characterization: Quantifying the Molecular Interaction

While enzyme kinetics provide functional data, biophysical methods directly measure the binding of the inhibitor to the target protein, providing thermodynamic and kinetic parameters that are essential for a complete understanding of the MoA.

Isothermal Titration Calorimetry (ITC)

Causality: ITC directly measures the heat released or absorbed during the binding of a ligand to a protein. This technique provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS), in a single experiment. This is crucial for confirming a direct interaction between CMP and CAII and understanding the driving forces behind the binding.

Experimental Protocol: ITC Measurement of CMP Binding to CAII

• Sample Preparation:

  • Dialyze the purified CAII protein and dissolve the CMP compound in the same buffer (e.g., PBS, pH 7.4) to minimize buffer mismatch effects.

  • Degas both the protein and ligand solutions to prevent air bubbles.

• ITC Instrument Setup:

  • Load the CAII solution into the sample cell of the calorimeter.

  • Load the CMP solution into the injection syringe.

  • Set the experimental parameters, including temperature, stirring speed, and injection volume.

• Titration:

  • Perform a series of small injections of CMP into the CAII solution.

  • Record the heat change after each injection.

• Data Analysis:

  • Integrate the heat-change peaks to obtain the heat released or absorbed per injection.

  • Plot the heat change against the molar ratio of CMP to CAII.

  • Fit the data to a suitable binding model (e.g., one-site binding) to determine the Kd, n, ΔH, and ΔS.

Surface Plasmon Resonance (SPR)

Causality: SPR is a label-free technique that provides real-time data on the kinetics of molecular interactions. By immobilizing the target protein on a sensor chip and flowing the small molecule inhibitor over the surface, SPR can determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD). This kinetic information is complementary to the thermodynamic data from ITC and is invaluable for structure-activity relationship (SAR) studies.[15][16][17][18]

Experimental Protocol: SPR Analysis of CMP-CAII Interaction

• Sensor Chip Preparation:

  • Immobilize the purified CAII protein onto a suitable sensor chip (e.g., a CM5 chip via amine coupling) to a target density.

• SPR Measurement:

  • Prepare a series of dilutions of CMP in a running buffer (e.g., HBS-EP+).

  • Inject the CMP solutions over the sensor surface at a constant flow rate.

  • Monitor the change in the SPR signal (response units, RU) over time, which corresponds to the binding of CMP to the immobilized CAII.

  • After the association phase, flow the running buffer alone to monitor the dissociation of the CMP-CAII complex.

• Data Analysis:

  • Generate sensorgrams (RU vs. time) for each CMP concentration.

  • Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine ka and kd.

  • Calculate the equilibrium dissociation constant (KD = kd/ka).

Data Presentation: Comparison of Biophysical Methods

Method	Key Parameters Measured	Advantages	Disadvantages
ITC	Kd, n, ΔH, ΔS	Label-free, in-solution, complete thermodynamic profile.	Requires larger amounts of protein and compound.
SPR	ka, kd, KD	Label-free, real-time kinetics, high sensitivity, lower sample consumption than ITC.	Protein immobilization can affect activity, potential for mass transport limitations.

Cellular Target Engagement: Is the Target Valid in a Biological Context?

Confirming that a compound interacts with its intended target in the complex environment of a living cell is a critical step in MoA validation. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[19][20][21][22][23]

Cellular Thermal Shift Assay (CETSA)

Causality: CETSA is based on the principle that the binding of a ligand to its target protein can alter the protein's thermal stability.[19][23] By heating intact cells or cell lysates to various temperatures and then quantifying the amount of soluble target protein remaining, we can determine if CMP binding stabilizes CAII in a cellular context. A positive result provides strong evidence of target engagement.[20][23]

Experimental Protocol: CETSA for CMP and CAII

• Cell Treatment:

  • Culture cells that endogenously express or are engineered to overexpress CAII.

  • Treat the cells with various concentrations of CMP or a vehicle control for a defined period.

• Thermal Challenge:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension and heat the different aliquots to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Analyze the amount of soluble CAII in each sample by Western blotting or an immunoassay like ELISA.

• Data Analysis:

  • Generate a "melting curve" by plotting the amount of soluble CAII as a function of temperature.

  • Compare the melting curves for the CMP-treated and vehicle-treated samples. A shift in the curve to higher temperatures indicates stabilization of CAII by CMP.

Caption: A streamlined workflow for the Cellular Thermal Shift Assay (CETSA).

Structural and In Silico Analysis: Visualizing the Interaction

The ultimate confirmation of an inhibitor's MoA comes from visualizing its interaction with the target protein at atomic resolution. This is typically achieved through X-ray crystallography, often complemented by computational modeling.[24][25][26][27][28]

X-ray Crystallography

Causality: By determining the three-dimensional structure of the CAII-CMP complex, X-ray crystallography can provide definitive evidence of how and where the inhibitor binds. This high-resolution structural information is invaluable for understanding the molecular basis of inhibition and for guiding the rational design of more potent and selective inhibitors.[24][25][27]

Experimental Protocol: Crystallization and Structure Determination of the CAII-CMP Complex

• Protein-Inhibitor Complex Formation:

  • Incubate purified CAII with an excess of CMP to ensure saturation of the binding sites.

• Crystallization:

  • Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to find conditions that yield well-diffracting crystals of the CAII-CMP complex.

• X-ray Diffraction Data Collection:

  • Expose the crystals to a high-intensity X-ray beam (often at a synchrotron) and collect the diffraction data.

• Structure Determination and Refinement:

  • Process the diffraction data and solve the crystal structure using molecular replacement (using a known structure of CAII as a model).

  • Build a model of the CAII-CMP complex into the electron density map and refine the structure to high resolution.

Molecular Modeling

Causality: Computational techniques such as molecular docking and molecular dynamics (MD) simulations can predict the binding pose of an inhibitor in the active site of a target protein and analyze the stability of the protein-ligand complex over time.[29][30][31][32][33][34][35][36] These methods are particularly useful for generating hypotheses before a crystal structure is available and for rationalizing the SAR of a series of compounds.[29][32][33]

Experimental Protocol: Molecular Docking and MD Simulation of CMP with CAII

• Preparation of Protein and Ligand Structures:

  • Obtain the 3D structure of CAII from the Protein Data Bank (PDB).

  • Generate a 3D structure of CMP and optimize its geometry.

• Molecular Docking:

  • Use a docking program (e.g., AutoDock Vina) to predict the most likely binding poses of CMP in the active site of CAII.[30]

  • Analyze the docking results based on the predicted binding energy and the interactions with key active site residues.

• Molecular Dynamics Simulation:

  • Take the best-docked pose of the CAII-CMP complex and perform an MD simulation to assess its stability and dynamics in a simulated aqueous environment.

  • Analyze the trajectory of the simulation to understand the key interactions that stabilize the binding of CMP.

Conclusion: A Unified and Self-Validating Approach

Validating the mechanism of action of a novel inhibitor like 1-Carbamoyl-3-methylpyrazole is a multifaceted endeavor that requires the integration of data from a suite of orthogonal techniques. By systematically progressing from initial biochemical and biophysical characterization to cellular target engagement and, ultimately, to high-resolution structural studies, researchers can build a robust and compelling case for their compound's MoA. This guide has outlined a logical and technically sound workflow, emphasizing the "why" behind each experimental choice. By adopting this comprehensive and self-validating approach, drug discovery teams can make more informed decisions, accelerate their research, and increase the likelihood of developing successful therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Carbamoyl-3-methylpyrazole for Laboratory Professionals

As researchers and scientists dedicated to innovation, our responsibility extends beyond the bench to include the safe and environmentally conscious management of the chemical reagents we utilize. 1-Carbamoyl-3-methylpyrazole, a key building block in various synthetic pathways, requires meticulous handling not only during experimentation but also through its entire lifecycle, culminating in its proper disposal. This guide provides a detailed, step-by-step protocol for the disposal of 1-Carbamoyl-3-methylpyrazole, grounded in safety, regulatory compliance, and scientific integrity. The causality behind each step is explained to empower you with the knowledge to maintain a safe and compliant laboratory environment.

Hazard Profile and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a chemical is the foundation of its safe management. While 1-Carbamoyl-3-methylpyrazole (CAS No. 873-50-7) is not classified as a federally regulated hazardous substance under CERCLA or SARA, it is considered hazardous by the OSHA Hazard Communication Standard.[1] Its toxicological properties have not been fully investigated, necessitating a cautious approach.[1]

Based on available Safety Data Sheets (SDS), the primary hazards are:

• Irritation: May cause irritation to the eyes, skin, and respiratory tract.[2]

• Ingestion: May be harmful if swallowed.[2]

These hazards dictate the need for specific personal protective equipment (PPE) and engineering controls during handling and disposal to prevent exposure.

Table 1: Hazard Summary for 1-Carbamoyl-3-methylpyrazole

Hazard Category	Finding	Recommended Precaution
Acute Toxicity (Oral)	May be harmful if swallowed.[2]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[3]
Skin Irritation	May cause skin irritation.[2]	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
Eye Irritation	May cause eye irritation.[2]	Wear appropriate protective eyeglasses or chemical safety goggles.[1]
Respiratory Irritation	May cause respiratory tract irritation.[2]	Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing dust.[2]
Environmental Hazards	The environmental impact has not been fully investigated. As a precautionary measure, do not empty into drains.[1]	Collect all waste for proper disposal; prevent release into the environment.

Pre-Disposal Planning and Waste Classification

Effective waste management begins before the first gram of reagent is used. It involves classifying the waste and understanding your institution's specific procedures.

Causality: The U.S. Environmental Protection Agency (EPA) and local authorities have stringent regulations for chemical waste disposal.[4] Misclassifying or improperly segregating waste can lead to dangerous chemical reactions, environmental contamination, and significant regulatory penalties.[4][5]

Protocol:

• Consult Your EHS Department: Before generating waste, contact your institution's Environmental Health and Safety (EHS) department. They will provide specific guidance on waste classification (e.g., hazardous vs. non-hazardous chemical waste) and the proper containers and labels to use.

• Waste Determination: Although not federally listed, your state or local regulations may classify 1-Carbamoyl-3-methylpyrazole waste as hazardous. The EHS department will make the final determination.[6]

• Obtain Correct Waste Containers: EHS will provide or direct you to the appropriate, chemically compatible waste containers with proper hazardous waste labeling.[7] Never use food-grade containers for waste storage.[7]

Step-by-Step Disposal Procedures

The following protocols provide a framework for managing different waste streams containing 1-Carbamoyl-3-methylpyrazole.

Solid Waste (Unused Reagent, Contaminated Materials)

This stream includes expired or unused 1-Carbamoyl-3-methylpyrazole powder, as well as contaminated items like weigh boats, gloves, and absorbent pads used for minor spills.

Protocol:

• Personal Protective Equipment (PPE): At a minimum, wear a lab coat, nitrile gloves, and chemical safety goggles.[8]

• Waste Collection: In a designated area, such as a chemical fume hood, carefully sweep or transfer solid waste into a dedicated, sealable, and clearly labeled waste container provided by your EHS department.[1]

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name ("1-Carbamoyl-3-methylpyrazole"), and any other information required by your institution.[7]

• Storage: Keep the waste container securely closed except when adding waste.[7] Store it in a designated Satellite Accumulation Area (SAA) that is well-ventilated and away from incompatible materials like strong oxidizing agents.[8][9]

Liquid Waste (Solutions, Rinsate)

This includes solutions containing dissolved 1-Carbamoyl-3-methylpyrazole and solvent rinsate from cleaning contaminated glassware.

Protocol:

• PPE: Wear a lab coat, nitrile gloves, and chemical safety goggles.

• Waste Segregation: Do not dispose of solutions down the drain. [1] Pyrazole-based pharmaceutical compounds warrant a precautionary approach to prevent their release into aquatic ecosystems.[10]

• Waste Collection: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container.[10] If mixing with other waste solvents, ensure chemical compatibility to prevent dangerous reactions.[5]

• Labeling and Storage: Label the container with "Hazardous Waste" and list all chemical constituents by percentage. Store the sealed container in your designated SAA.

Empty Container Disposal

Empty containers are not considered "empty" by regulatory standards until they are properly decontaminated.

Causality: Trace residues in un-rinsed containers can pose an exposure risk and lead to the container being regulated as hazardous waste. Proper rinsing ensures that the container can be disposed of as non-hazardous solid waste.

Protocol:

• Triple Rinse: Rinse the empty container with a suitable solvent (e.g., ethanol or water) three times.[10]

• Collect Rinsate: The rinsate is now considered chemical waste. Collect all rinsate and add it to your designated liquid waste container.[10]

• Deface Label: Completely obscure or remove the original manufacturer's label to prevent confusion.[10]

• Final Disposal: After triple-rinsing and defacing the label, the container can typically be disposed of in the regular laboratory glass or solid waste stream. Confirm this final step with your EHS department.

The logical workflow for segregating and managing these waste streams is illustrated below.

Waste segregation decision tree.

Final Disposal and Documentation

The final stage of disposal is the transfer of custody to trained professionals.

Causality: The ultimate disposal of chemical waste must be handled by a licensed professional waste disposal company to ensure it is managed in an environmentally sound manner, typically via high-temperature incineration.[8] Maintaining accurate records is a legal requirement and a key component of a robust laboratory safety program.[6]

The overall workflow from waste generation to final disposal is outlined in the following diagram.

End-to-end disposal workflow.

Protocol:

• Request Pickup: When your waste container is full or has been in storage for the maximum allowable time (e.g., one year for partially filled containers), follow your institution's procedure to request a pickup from the EHS department.[7]

• Documentation: Maintain meticulous records of the waste generated, including the chemical name, quantity, and date of disposal, as part of your laboratory's chemical inventory and waste logs.

By adhering to these scientifically grounded and safety-first procedures, you contribute to a culture of responsibility, ensuring that your critical research and development activities are conducted with the utmost respect for personal safety and environmental stewardship.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Methyl 1H-pyrazole-3-carboxylate.
• Fisher Scientific. (2024). Safety Data Sheet: 3-Methyl-1H-pyrazole-1-carboxamide.
• Fisher Scientific. (2023). Safety Data Sheet: 1-Methyl-1H-pyrazole-3-carbaldehyde.
• Fisher Scientific. (2025). Safety Data Sheet: 3-Amino-5-methylpyrazole.
• Sigma-Aldrich Inc. (2025). Safety Data Sheet: 3-Methylpyrazole-4-carboxylic acid.
• BenchChem. (2025). Proper Disposal of Disuprazole: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Fisher Scientific. (2023). Safety Data Sheet: 1-Methyl-1H-pyrazole-3-carboxylic acid.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• BenchChem. (2025). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals.
• Cole-Parmer. Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide.
• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols.
• TCI Chemicals. Safety Data Sheet: 1-Methyl-4-nitro-3-propylpyrazole-5-carboxamide.

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A Senior Application Scientist's Guide to Handling 1-Carbamoyl-3-methylpyrazole: Essential PPE and Safety Protocols

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals working with 1-Carbamoyl-3-methylpyrazole. Our objective is to move beyond a simple checklist, offering a framework of understanding that empowers you to handle this and similar chemical reagents with the highest degree of safety. The causality behind each recommendation is explained to build a self-validating system of laboratory safety.

While 1-Carbamoyl-3-methylpyrazole itself has not been exhaustively studied for its toxicological properties, the pyrazole chemical class to which it belongs presents a well-documented hazard profile.[1] Data from analogous compounds consistently indicate risks of skin irritation, serious eye irritation, respiratory tract irritation, and harm if swallowed.[2][3][4] Therefore, a cautious and comprehensive approach to personal protective equipment (PPE) is mandatory.

Hazard Profile and Risk Assessment

Understanding the potential hazards is the first step in mitigating risk. Based on data from structurally similar pyrazole derivatives, 1-Carbamoyl-3-methylpyrazole should be handled as a substance with the following potential GHS hazard classifications.

Hazard Classification	GHS Hazard Statement	Rationale and Implication for Handling
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[2][3][5]	Prevents accidental ingestion through contaminated hands or surfaces. Strict hygiene and proper PPE are critical.
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation.[2][3][6]	Direct skin contact must be avoided. Requires appropriate gloves and protective clothing.
Serious Eye Damage/Irritation (Category 2)	H319: Causes serious eye irritation.[2][3][6]	Mandates the use of chemical safety goggles to protect against dust, powders, or splashes.
Specific Target Organ Toxicity — Single Exposure (Category 3)	H335: May cause respiratory irritation.[2][3]	Requires handling in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or aerosols.

It is a core principle of laboratory safety to treat substances of unknown toxicity as potentially hazardous.[7]

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is not merely a procedural step but a direct response to the specific hazards identified. All PPE should be inspected for integrity before each use.[8]

Eye and Face Protection

Your primary defense against serious eye irritation is the consistent use of appropriate eye protection.

• Chemical Safety Goggles: These are mandatory whenever handling 1-Carbamoyl-3-methylpyrazole in any form. They must be worn in compliance with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4] Goggles provide a full seal around the eyes, protecting against airborne powder and accidental splashes.

• Face Shield: When there is a significant risk of splashing (e.g., when handling larger volumes of solutions or during vigorous mixing), a face shield must be worn in addition to chemical safety goggles. A face shield alone does not provide adequate eye protection.

Hand Protection

Because 1-Carbamoyl-3-methylpyrazole is a skin irritant, chemical-resistant gloves are essential.[2][6]

• Material: Nitrile gloves are a suitable choice for handling the solid compound and solutions. Always consult the glove manufacturer's resistance chart for specific chemicals if available.

• Protocol: For tasks involving potential for significant contamination, consider double-gloving.[9] Gloves must be removed promptly if contaminated and disposed of as chemical waste. Always wash hands thoroughly after removing gloves.

Body Protection

Preventing incidental contact with the torso and limbs is crucial.

• Laboratory Coat: A standard, long-sleeved lab coat is required for all procedures.

• Chemical-Resistant Apron/Gown: For procedures involving larger quantities (>100g) or a heightened risk of spills and splashes, a chemical-resistant apron or gown worn over the lab coat is recommended. Gowns should be disposable and close in the back for maximum protection.[9]

Respiratory Protection

The potential for respiratory irritation necessitates strict control of airborne particles.[2]

• Primary Control: All handling of solid 1-Carbamoyl-3-methylpyrazole that may generate dust (e.g., weighing, transferring) must be performed within a certified chemical fume hood.

• Secondary Control: If a fume hood is not available or if engineering controls are insufficient to keep exposure below permissible limits, respiratory protection is required. A standard surgical mask is not sufficient as it only protects the environment from the user, not the user from chemical hazards.[10] A NIOSH-approved N95 respirator or equivalent should be used to protect against airborne particulates.[10] Use of a respirator requires enrollment in a respiratory protection program, including fit-testing, as mandated by OSHA.[4][10]

Operational Plans and Step-by-Step Protocols

This section provides direct, procedural guidance for common laboratory tasks.

Summary of PPE by Task

Task	Minimum Required PPE
Container Transport (Closed)	Lab Coat, Safety Glasses
Weighing and Aliquoting (Solid)	Lab Coat, Chemical Safety Goggles, Nitrile Gloves (Single Pair)
Solution Preparation (<1 Liter)	Lab Coat, Chemical Safety Goggles, Nitrile Gloves (Single Pair)
Large-Scale Reaction or Transfer (>1 Liter)	Lab Coat over Chemical-Resistant Gown, Chemical Safety Goggles, Face Shield, Nitrile Gloves (Double Pair Recommended)
Spill Cleanup	As per large-scale transfer; NIOSH-approved respirator may be required depending on spill size and location.

Protocol 1: Weighing and Preparing a Solution

This protocol is designed to minimize exposure during the most common handling procedure.

• Preparation: Ensure the chemical fume hood is on and operating correctly. Clear the workspace of all unnecessary items.

• Don PPE: Follow the donning sequence outlined in the workflow diagram below. At a minimum, this includes a lab coat, nitrile gloves, and chemical safety goggles.

• Transfer: Place a weigh boat on the analytical balance inside the fume hood. Carefully scoop the required amount of 1-Carbamoyl-3-methylpyrazole from the stock container onto the weigh boat. Keep the stock container as close to the balance as possible to minimize the chance of spills.

• Dissolution: Carefully add the weighed solid to your designated solvent vessel, also within the fume hood.

• Initial Cleanup: Tightly cap the stock container. Dispose of the used weigh boat and any contaminated wipes directly into a designated solid chemical waste container.

• Doff PPE: Following the doffing sequence, remove PPE before exiting the laboratory. Wash hands thoroughly.

Workflow: PPE Donning and Doffing Sequence

Properly putting on and taking off PPE is critical to prevent cross-contamination. The sequence is designed to ensure the most contaminated items (gloves) are handled in a way that does not transfer residue to your skin or clean surfaces.

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